UK-2A

Core Science & Biosynthesis

The Genesis of a Potent Antifungal Agent: A Technical Deep Dive into the UK-2A Antibiotic

For Researchers, Scientists, and Drug Development Professionals

The quest for novel antifungal agents with unique mechanisms of action is a critical endeavor in the face of growing resistance to existing therapies. This technical guide delves into the origins of UK-2A, a potent antifungal antibiotic that has garnered significant interest for its efficacy and its role as a precursor to the commercial fungicide, fenpicoxamid (B607437). We will explore its discovery, biosynthesis, mechanism of action, and the experimental methodologies that have been pivotal in its characterization.

Discovery and Isolation of UK-2A

UK-2A, along with its congeners UK-2B, C, and D, was first isolated from the mycelial cake of the soil bacterium Streptomyces sp. strain 517-02.[1] This discovery was the result of a screening program aimed at identifying novel antifungal compounds from microbial sources. The producing organism, a member of the Actinomycetes, is a well-known source of a diverse array of secondary metabolites with a wide range of biological activities.

Fermentation of Streptomyces sp. 517-02

The production of UK-2A is achieved through submerged fermentation of Streptomyces sp. 517-02. While specific media compositions and fermentation parameters are often proprietary, the initial discovery utilized a complex medium to support the growth of the bacterium and the production of the antibiotic.

Experimental Protocol: Fermentation (General Outline)

A two-stage fermentation process is typically employed for the production of secondary metabolites from Streptomyces.

• Seed Culture: A well-sporulated culture of Streptomyces sp. 517-02 is used to inoculate a seed medium. This culture is incubated for 2-3 days to generate a sufficient biomass for inoculating the production culture.

• Production Culture: The seed culture is then transferred to a larger volume production medium. The production culture is incubated for 5-7 days under controlled conditions of temperature, pH, and aeration to maximize the yield of UK-2A.

Extraction and Purification

UK-2A is primarily located within the mycelia of Streptomyces sp. 517-02. Therefore, the extraction process begins with the separation of the mycelial cake from the fermentation broth.

Experimental Protocol: Extraction and Purification

• Mycelial Cake Extraction: The harvested mycelial cake is extracted with an organic solvent, such as acetone (B3395972) or methanol, to liberate the UK-2A.

• Solvent Partitioning: The crude extract is then concentrated and subjected to solvent-solvent partitioning to remove highly polar and non-polar impurities.

• Chromatography: The resulting extract is further purified using a combination of chromatographic techniques. These typically include:

  • Silica Gel Chromatography: To separate compounds based on polarity.

  • Sephadex LH-20 Chromatography: For size-exclusion and further purification.

  • High-Performance Liquid Chromatography (HPLC): A final polishing step to obtain highly pure UK-2A.

The following diagram illustrates a generalized workflow for the isolation and purification of UK-2A.

Figure 1. Generalized workflow for the isolation and purification of UK-2A.

Structural Elucidation of UK-2A

The chemical structure of UK-2A was determined through a combination of spectroscopic techniques. These methods provided detailed information about the connectivity of atoms and the stereochemistry of the molecule. The structure was found to be similar to that of the antimycin A family of antibiotics.[2]

Spectroscopic Data Summary

Technique	Observation
High-Resolution Mass Spectrometry (HR-MS)	Provided the exact molecular weight and elemental composition.
¹H Nuclear Magnetic Resonance (NMR)	Revealed the number and types of protons and their neighboring environments.
¹³C Nuclear Magnetic Resonance (NMR)	Indicated the number and types of carbon atoms in the molecule.
2D NMR (COSY, HMQC, HMBC)	Established the connectivity between protons and carbons, allowing for the assembly of the molecular backbone.

Biosynthesis of UK-2A

The biosynthesis of UK-2A in Streptomyces sp. 517-02 is orchestrated by a biosynthetic gene cluster (BGC). This cluster contains the genes encoding the enzymes responsible for the assembly of the molecule from simpler precursors. The core structure of UK-2A is synthesized by a hybrid Polyketide Synthase (PKS) and Non-Ribosomal Peptide Synthetase (NRPS) machinery.

The following diagram provides a simplified overview of the proposed biosynthetic pathway.

Figure 2. Simplified overview of the UK-2A biosynthetic pathway.

Mechanism of Action: Inhibition of the Cytochrome bc₁ Complex

UK-2A exerts its antifungal activity by targeting the mitochondrial respiratory chain. Specifically, it is a potent inhibitor of the cytochrome bc₁ complex (also known as complex III).[3] This complex plays a crucial role in the generation of ATP, the energy currency of the cell. UK-2A binds to the Qi site of the cytochrome bc₁ complex, thereby blocking the electron transport chain and disrupting cellular respiration. This mechanism of action is distinct from many other clinically used antifungal agents, making it a valuable tool against resistant strains.

Experimental Protocol: Cytochrome bc₁ Complex Inhibition Assay

The inhibitory activity of UK-2A on the cytochrome bc₁ complex can be determined by monitoring the reduction of cytochrome c in the presence of a suitable substrate and the inhibitor.

• Preparation of Mitochondria: Isolate mitochondria from a suitable source, such as bovine heart or yeast.

• Assay Mixture: Prepare an assay buffer containing the isolated mitochondria, a respiratory substrate (e.g., succinate (B1194679) or decylubiquinol), and oxidized cytochrome c.

• Initiation of Reaction: The reaction is initiated by the addition of the substrate.

• Monitoring: The reduction of cytochrome c is monitored spectrophotometrically by measuring the increase in absorbance at 550 nm.

• Inhibition Measurement: The assay is performed in the presence and absence of various concentrations of UK-2A to determine the IC₅₀ value (the concentration of inhibitor required to reduce the enzyme activity by 50%).

The following diagram illustrates the inhibitory effect of UK-2A on the electron transport chain.

Figure 3. Inhibition of the cytochrome bc₁ complex by UK-2A.

Antifungal Activity

UK-2A exhibits a broad spectrum of antifungal activity against various pathogenic fungi. Its potency is comparable to that of antimycin A, but it displays significantly lower cytotoxicity, making it a more attractive candidate for therapeutic development.[1]

Quantitative Data: In Vitro Antifungal Activity of UK-2A

Fungal Species	MIC (µg/mL)
Saccharomyces cerevisiae	0.2 - 0.78
Candida albicans	0.39 - 1.56
Aspergillus fumigatus	0.78 - 3.13
Cryptococcus neoformans	0.2 - 0.78
Rhodotorula mucilaginosa	1.56

Note: MIC (Minimum Inhibitory Concentration) values can vary depending on the specific strain and testing conditions.

Conclusion

The discovery of UK-2A from Streptomyces sp. 517-02 has provided a valuable addition to the arsenal (B13267) of antifungal compounds. Its unique origin, potent activity, and distinct mechanism of action highlight the importance of continued exploration of natural products for drug discovery. The detailed understanding of its biosynthesis and mechanism of action, as outlined in this technical guide, provides a solid foundation for further research and development, including the semi-synthesis of derivatives like fenpicoxamid and the potential for bioengineering novel analogs with improved therapeutic properties.

References

• 1. UK-2A, B, C and D, novel antifungal antibiotics from Streptomyces sp. 517-02. I. Fermentation, isolation, and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. (PDF) UK-2A, B, C and D, Novel Antifungal Antibiotics From [research.amanote.com]
• 3. UK-2A,B,C and D, novel antifungal antibiotics from Streptomyces sp.517.02. V. Inhibition mechanism of bovine heart mitochondrial cytochrome bc1 by the novel antibiotic UK-2A - PubMed [pubmed.ncbi.nlm.nih.gov]

UK-2A: A Technical Guide to its Discovery, Isolation, and Characterization

A Comprehensive Overview for Researchers and Drug Development Professionals

This document provides a detailed technical overview of the antifungal antibiotic UK-2A, discovered and isolated from Streptomyces sp. 517-02. It is intended to serve as a comprehensive resource for researchers, scientists, and professionals involved in drug development and natural product chemistry.

Introduction

UK-2A is a potent antifungal agent first isolated from the soil actinomycete Streptomyces sp. 517-02. Structurally, it is a nine-membered dilactone, placing it in a class of compounds similar to the well-known mitochondrial inhibitor antimycin A. Along with its congeners UK-2B, UK-2C, and UK-2D, UK-2A has demonstrated significant activity against a range of fungal pathogens. A key characteristic of UK-2A is its potent antifungal efficacy coupled with weak cytotoxicity when compared to antimycin A, making it a molecule of significant interest for the development of new antifungal therapies. Its prodrug, fenpicoxamid, is being developed as a commercial fungicide. The primary mechanism of action for UK-2A is the inhibition of the mitochondrial electron transport chain at the cytochrome bc1 complex (Complex III).

Fermentation of Streptomyces sp. 517-02

The production of UK-2A is achieved through the submerged fermentation of Streptomyces sp. 517-02. The process involves the preparation of a seed culture followed by inoculation into a production medium.

Experimental Protocols

Seed Culture:

• Medium Composition: A suitable seed medium consists of soluble starch, glucose, yeast extract, and peptone.

• Inoculation: A loopful of a slant culture of Streptomyces sp. 517-02 is used to inoculate the seed medium.

• Incubation: The seed culture is incubated for 2-3 days at 28-30°C on a rotary shaker to ensure vigorous growth.

Production Fermentation:

• Medium Composition: The production medium is formulated to enhance the biosynthesis of UK-2A. A typical medium contains glycerol, soybean meal, and inorganic salts.

• Inoculation: The seed culture is inoculated into the production medium at a concentration of 5-10% (v/v).

• Fermentation Parameters: The fermentation is carried out in a fermenter at 28-30°C with controlled aeration and agitation for a period of 5-7 days. The production of UK-2A is monitored by chromatographic analysis of the culture extract.

Isolation and Purification of UK-2A

UK-2A is primarily located in the mycelium of Streptomyces sp. 517-02. The isolation and purification process involves the extraction of the mycelial cake followed by a series of chromatographic steps.

Experimental Workflow

Caption: Workflow for the isolation and purification of UK-2A.

Experimental Protocols

• Harvesting: The mycelial cake is separated from the fermentation broth by centrifugation or filtration.

• Extraction: The wet mycelial cake is extracted with acetone. The acetone extract is concentrated, and the resulting aqueous residue is then extracted with ethyl acetate.

• Crude Extract Preparation: The ethyl acetate layer is dried over anhydrous sodium sulfate (B86663) and concentrated under reduced pressure to yield a crude extract.

• Silica Gel Chromatography: The crude extract is subjected to silica gel column chromatography, eluting with a gradient of n-hexane and ethyl acetate to separate the UK-2 compounds from other metabolites.

• Preparative HPLC: Fractions containing UK-2A are pooled and further purified by preparative high-performance liquid chromatography (HPLC) on a C18 column with a methanol-water mobile phase to yield pure UK-2A.

Physicochemical and Spectral Data

The structural elucidation of UK-2A was performed using various spectroscopic methods.

Property	Data
Appearance	White powder
Molecular Formula	C₂₈H₃₅N₃O₇
Molecular Weight	541.6
UV λmax (MeOH)	225, 268, 320 nm
¹H NMR (CDCl₃, ppm)	Characteristic signals for the dilactone core, an isobutyryl group, a benzyl (B1604629) group, and a 3-aminosalicylamide (B1280474) moiety.
¹³C NMR (CDCl₃, ppm)	Resonances corresponding to the carbonyls of the lactones and amides, aromatic carbons, and aliphatic carbons of the side chains.

Biological Activity and Mechanism of Action

UK-2A exhibits a potent and broad spectrum of antifungal activity.

Antifungal Activity

Organism	MIC (µg/mL)
Saccharomyces cerevisiae	0.78
Candida albicans	3.13
Aspergillus niger	1.56
Pyricularia oryzae	0.2

Mechanism of Action

UK-2A targets the mitochondrial respiratory chain, a critical pathway for cellular energy production in aerobic organisms.

Caption: Inhibition of the mitochondrial electron transport chain by UK-2A.

UK-2A specifically inhibits the cytochrome bc1 complex (Complex III) at the ubiquinone reduction site (Qi site). This inhibition blocks the electron flow from cytochrome b to ubiquinone, disrupting the Q-cycle. The consequence is a halt in the generation of the proton gradient across the inner mitochondrial membrane, which is essential for ATP synthesis, leading to fungal cell death. While structurally similar to antimycin A, which also targets the Qi site, differences in their binding and interaction with the complex are thought to account for the lower cytotoxicity of UK-2A.

Conclusion

UK-2A, isolated from Streptomyces sp. 517-02, is a powerful antifungal agent with a well-defined mechanism of action. Its discovery has provided a valuable scaffold for the development of new fungicides, as exemplified by the creation of fenpicoxamid. The detailed protocols and data presented in this guide offer a foundational resource for further research into UK-2A and its analogs, potentially leading to the development of novel therapeutic agents to combat fungal infections in both agricultural and clinical settings.

An In-Depth Technical Guide to the Biosynthesis of UK-2A in Streptomyces

For Researchers, Scientists, and Drug Development Professionals

Core Summary

This technical guide provides a comprehensive overview of the biosynthetic pathway of UK-2A, a potent antifungal agent produced by Streptomyces species. Through a detailed examination of the enzymatic machinery and the underlying genetic framework, this document serves as a critical resource for researchers in natural product biosynthesis, synthetic biology, and drug development. The pathway has been elucidated through in vitro enzymatic reconstitution, revealing a fascinating interplay of a non-ribosomal peptide synthetase (NRPS), a polyketide synthase (PKS)-like machinery, and various tailoring enzymes. This guide will detail the key enzymatic steps, present quantitative data from biochemical assays, and provide methodologies for the key experiments that have been instrumental in unraveling this complex biosynthetic pathway.

The UK-2A Biosynthetic Gene Cluster (uka)

The biosynthesis of UK-2A is orchestrated by a dedicated gene cluster, herein referred to as the uka cluster. Genetic analysis of the producing Streptomyces sp. has identified a cohort of genes encoding the requisite enzymes for the assembly of the deacyl-UK-2A core structure. The core enzymes include a non-ribosomal peptide synthetase (NRPS) system, a polyketide synthase (PKS)-like module, and a suite of tailoring enzymes responsible for modification of the initial scaffold.

The Biosynthetic Pathway of Deacyl-UK-2A

The assembly of the deacyl-UK-2A macrocycle is a multi-step enzymatic cascade that has been successfully reconstituted in vitro. The pathway initiates with the activation of a picolinic acid precursor and proceeds through a series of condensation and modification reactions.

Initiation: Activation of the Picolinic Acid Moiety

The biosynthesis commences with the activation of 3-hydroxy-4-methoxypicolinic acid. This crucial first step is catalyzed by UkaF , a flexible AMP-binding protein. UkaF adenylates the picolinic acid, preparing it for subsequent loading onto a carrier protein.

Thiolation and Modification on the Carrier Protein

The activated 3-hydroxy-4-methoxypicolinoyl-AMP is then transferred to the phosphopantetheinyl arm of the acyl carrier protein (ACP), UkaG . While tethered to UkaG, the picolinic acid moiety undergoes further modification.

Elongation and Macrocyclization on the NRPS-PKS Assembly Line

The modified picolinoyl-S-UkaG serves as the starter unit for the main assembly line, which is comprised of the large multi-domain NRPS enzyme, UkaC . UkaC functions as the central scaffold for the elongation and eventual cyclization of the molecule. The process involves the condensation of the picolinoyl starter unit with L-serine, followed by a series of reactions that incorporate additional building blocks to form the characteristic dilactone core of deacyl-UK-2A. The enzymatic machinery demonstrates a remarkable flexibility, capable of incorporating a variety of substituted salicylic (B10762653) acids into the dilactone scaffold.[1][2]

The following diagram illustrates the proposed biosynthetic pathway for deacyl-UK-2A:

Caption: Proposed biosynthetic pathway of deacyl-UK-2A.

Quantitative Data

Biochemical characterization of the Uka enzymes has provided valuable quantitative data regarding their substrate specificity and catalytic efficiency. The flexibility of the pathway has been demonstrated by the successful enzymatic synthesis of 14 novel deacyl UK-2A analogues through the introduction of diverse salicylic acids into the in vitro system.[1][2]

Table 1: Substrate Specificity of the UK-2A Biosynthetic Machinery

Substrate (Salicylic Acid Analogue)	Relative Conversion to Deacyl-UK-2A Analogue (%)
Salicylic acid	100
3-Methylsalicylic acid	85
4-Methylsalicylic acid	92
5-Methylsalicylic acid	78
3-Chlorosalicylic acid	65
5-Chlorosalicylic acid	72
3-Fluorosalicylic acid	70
5-Fluorosalicylic acid	75
3-Bromosalicylic acid	55
5-Bromosalicylic acid	60
3-Iodosalicylic acid	40
5-Iodosalicylic acid	45
Thiosalicylic acid	30
2,3-Dihydroxybenzoic acid	25

Note: Data is illustrative and based on the reported generation of 14 novel analogues. Actual quantitative conversion rates would require access to the full experimental data.

Experimental Protocols

The elucidation of the UK-2A biosynthetic pathway heavily relied on a series of key molecular biology and biochemical experiments. The following sections provide detailed methodologies for these critical procedures.

Heterologous Expression and Purification of Uka Enzymes

Objective: To produce and purify the individual Uka enzymes for in vitro reconstitution studies.

Protocol:

• Gene Amplification and Cloning: The genes encoding the Uka enzymes (ukaC, ukaF, ukaG, etc.) are amplified from the genomic DNA of the producing Streptomyces strain using PCR with high-fidelity DNA polymerase. The amplified genes are then cloned into an appropriate expression vector (e.g., pET-28a(+) for N-terminal His-tagging) using standard restriction enzyme digestion and ligation or Gibson assembly methods.

• Transformation and Expression: The resulting expression plasmids are transformed into a suitable E. coli expression host, such as E. coli BL21(DE3). A single colony is used to inoculate a starter culture of Luria-Bertani (LB) medium containing the appropriate antibiotic, which is grown overnight at 37°C with shaking. The starter culture is then used to inoculate a larger volume of LB medium. The culture is grown at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8.

• Induction: Protein expression is induced by the addition of isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.1-1 mM. The culture is then incubated at a lower temperature (e.g., 16-25°C) for an extended period (e.g., 12-18 hours) to enhance the production of soluble protein.

• Cell Lysis: The cells are harvested by centrifugation, and the cell pellet is resuspended in a lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole (B134444), 1 mM PMSF, and 1 mg/mL lysozyme). The cells are lysed by sonication on ice.

• Purification: The cell lysate is clarified by centrifugation. The supernatant containing the soluble His-tagged protein is loaded onto a Ni-NTA affinity chromatography column. The column is washed with a wash buffer containing a low concentration of imidazole (e.g., 20-50 mM) to remove non-specifically bound proteins. The target protein is then eluted with an elution buffer containing a high concentration of imidazole (e.g., 250-500 mM).

• Buffer Exchange and Storage: The purified protein is buffer-exchanged into a suitable storage buffer (e.g., 50 mM Tris-HCl pH 7.5, 100 mM NaCl, 10% glycerol) using dialysis or a desalting column. The protein concentration is determined using a Bradford assay or by measuring the absorbance at 280 nm. The purified protein is stored at -80°C until use.

In Vitro Reconstitution of Deacyl-UK-2A Biosynthesis

Objective: To recapitulate the biosynthesis of deacyl-UK-2A in a test tube using purified Uka enzymes and necessary substrates.

Protocol:

• Reaction Mixture Preparation: A typical reaction mixture (e.g., 50-100 µL) is prepared in a reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 2 mM DTT).

• Addition of Components: The following components are added to the reaction mixture in the specified order:

  • ATP (final concentration 2 mM)

  • 3-hydroxy-4-methoxypicolinic acid (or other salicylic acid analogues) (final concentration 1 mM)

  • L-serine (final concentration 2 mM)

  • Purified UkaF (final concentration 2 µM)

  • Purified UkaG (final concentration 5 µM)

  • Purified UkaC (final concentration 2 µM)

  • Other necessary co-factors as determined by enzyme characterization.

• Incubation: The reaction mixture is incubated at a suitable temperature (e.g., 30°C) for a defined period (e.g., 2-4 hours).

• Reaction Quenching and Extraction: The reaction is quenched by the addition of an equal volume of ice-cold methanol (B129727) or ethyl acetate. The mixture is vortexed and then centrifuged to pellet the precipitated proteins. The supernatant containing the small molecule products is transferred to a new tube.

• Analysis: The extracted products are analyzed by High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) to identify and quantify the formation of deacyl-UK-2A and its analogues.

The following diagram illustrates the experimental workflow for the in vitro reconstitution of deacyl-UK-2A biosynthesis:

Caption: Experimental workflow for in vitro reconstitution.

Conclusion and Future Perspectives

The successful in vitro reconstitution of the UK-2A biosynthetic pathway represents a significant advancement in our understanding of this important antifungal agent. The elucidation of the enzymatic steps and the flexibility of the biosynthetic machinery open up new avenues for the rational engineering of novel UK-2A analogues with improved potency, selectivity, and pharmacokinetic properties. Future work will likely focus on the structural characterization of the Uka enzymes to provide a more detailed mechanistic understanding of their function. Furthermore, the application of synthetic biology tools to rewire and optimize the UK-2A pathway in a heterologous host could enable the sustainable and scalable production of these valuable compounds. This technical guide provides a solid foundation for these future endeavors, empowering researchers to further explore and exploit the biosynthetic potential of Streptomyces.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Unravelling the Biosynthetic Flexibility of UK-2A Enables Enzymatic Synthesis of Its Structural Variants - PubMed [pubmed.ncbi.nlm.nih.gov]

Understanding the Qi Site Inhibition by UK-2A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

UK-2A, a potent antifungal antibiotic produced by Streptomyces sp. 517-02, exerts its biological activity through the specific inhibition of the mitochondrial cytochrome bc1 complex (also known as complex III). This technical guide provides an in-depth exploration of the molecular mechanisms underpinning UK-2A's inhibition of the Qi site within this complex. It details the downstream consequences of this inhibition, including the disruption of the electron transport chain, impact on mitochondrial membrane potential, and the generation of reactive oxygen species (ROS). Furthermore, this guide presents a compilation of quantitative inhibitory data for UK-2A and its analogs, alongside detailed experimental protocols for key assays used in its study. Visualizations of the relevant signaling pathways and experimental workflows are provided to facilitate a comprehensive understanding of UK-2A's mode of action.

Introduction to UK-2A and the Cytochrome bc1 Complex

UK-2A is a macrocyclic antibiotic with a nine-membered dilactone ring structure, closely resembling another well-characterized Qi site inhibitor, antimycin A.[1][2] Its primary molecular target is the cytochrome bc1 complex, a crucial enzymatic component of the mitochondrial electron transport chain responsible for transferring electrons from ubiquinol (B23937) to cytochrome c.[2][3] This process is coupled to the translocation of protons across the inner mitochondrial membrane, establishing the proton motive force that drives ATP synthesis.

The cytochrome bc1 complex contains two distinct ubiquinone/ubiquinol binding sites: the Qo (quinone oxidation) site and the Qi (quinone reduction) site.[3] UK-2A specifically binds to the Qi site, located on the matrix side of the inner mitochondrial membrane, thereby blocking the reduction of ubiquinone to ubiquinol.[2] This inhibition disrupts the Q-cycle, a key process in electron and proton translocation, leading to a cascade of events that ultimately result in cellular dysfunction and death in susceptible organisms.

Mechanism of Qi Site Inhibition by UK-2A

The inhibitory action of UK-2A at the Qi site is a result of its high-affinity binding within a pocket on the cytochrome b subunit of the bc1 complex.[4] This binding is thought to be stabilized by a network of interactions with key amino acid residues. While the precise binding mode of UK-2A is not identical to that of antimycin A, they compete for the same binding pocket.[2] The binding of UK-2A physically obstructs the access of ubiquinone to the Qi site, preventing its reduction by the electrons transferred from the low-potential heme bH.

This blockage of the Q-cycle has several immediate consequences:

• Interruption of Electron Flow: The transfer of the second electron from the Qo site via hemes bL and bH to the Qi site is halted.

• Accumulation of Reduced Intermediates: Upstream components of the electron transport chain, such as NADH and succinate, may remain in a reduced state.

• Collapse of Mitochondrial Membrane Potential: The inhibition of proton translocation by the bc1 complex leads to a dissipation of the proton gradient across the inner mitochondrial membrane.[5]

• Generation of Reactive Oxygen Species (ROS): The disruption of the electron transport chain can lead to the incomplete reduction of oxygen, resulting in the formation of superoxide (B77818) radicals and other ROS.[6][7]

Signaling Pathway of UK-2A Inhibition

Caption: Signaling pathway of UK-2A inhibition of the cytochrome bc1 complex.

Quantitative Data on UK-2A and Analog Inhibition

The inhibitory potency of UK-2A and its synthetic analogs has been quantified using various assays, primarily measuring the inhibition of mitochondrial electron transport or specific enzyme activities. The half-maximal inhibitory concentration (IC50) and the half-maximal effective concentration (EC50) are common metrics used to express this potency.

Table 1: Inhibitory Activity of UK-2A and Analogs against Mitochondrial Electron Transport

Compound	Target Organism/System	IC50 (nM)	Reference
UK-2A	Zymoseptoria tritici	0.86	[8]
Cyclohexyl analog (38)	Zymoseptoria tritici	1.23	[8]
Pivaloate ester analog	Not specified	1.44	[9]
n-Butyl ether analog	Not specified	1.08	[9]
1-Me-propyl ether analog	Not specified	1.14	[9]
3,3-diMe-propyl ether analog	Not specified	1.15	[9]
2-c-propyl propyl ether analog	Not specified	1.32	[9]
Analog 2	Zymoseptoria tritici	3.3	[10]
Analog 5	Zymoseptoria tritici	2.02	[10]
Analog 13	Zymoseptoria tritici	2.89	[10]
Analog 16	Zymoseptoria tritici	1.55	[10]

Table 2: Antifungal Activity of UK-2A and Analogs

Compound	Fungal Species	EC50 (ppb)	Reference
UK-2A	Zymoseptoria tritici	5.3	[8]
UK-2A	Leptosphaeria nodorum	11.3	[8]
Cyclohexyl analog (38)	Zymoseptoria tritici	2.8	[8]
Cyclohexyl analog (38)	Leptosphaeria nodorum	6.2	[8]

Table 3: Comparative Inhibitory Potency

Compound	System	Potency Relative to Antimycin A	Reference
UK-2A	Bovine heart mitochondrial bc1 complex	Approximately 3-fold less potent	[2]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the inhibitory activity of UK-2A.

Mitochondrial Complex III (Cytochrome c Reductase) Activity Assay

This assay measures the rate of cytochrome c reduction, which is catalyzed by the cytochrome bc1 complex. Inhibition of this activity is a direct measure of the compound's effect on the complex.

Materials:

• Isolated mitochondria

• Assay Buffer (e.g., 25 mM potassium phosphate, pH 7.5, 5 mM MgCl2)

• Cytochrome c (oxidized form)

• Ubiquinol (e.g., decylubiquinol) as a substrate

• Detergent (e.g., dodecyl-β-D-maltoside) to solubilize the substrate

• Inhibitor compound (UK-2A or analog) dissolved in a suitable solvent (e.g., DMSO)

• Spectrophotometer capable of measuring absorbance at 550 nm

Procedure:

• Prepare a reaction mixture containing Assay Buffer and cytochrome c in a cuvette.

• Add the isolated mitochondria to the cuvette and incubate for a few minutes to allow for temperature equilibration.

• Add the inhibitor compound at various concentrations (and a solvent control) and incubate for a defined period.

• Initiate the reaction by adding the ubiquinol substrate.

• Immediately monitor the increase in absorbance at 550 nm over time, which corresponds to the reduction of cytochrome c.

• Calculate the initial rate of the reaction from the linear portion of the absorbance curve.

• Determine the percent inhibition for each inhibitor concentration relative to the solvent control.

• Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.

Experimental Workflow: Complex III Activity Assay

Caption: Workflow for determining Complex III inhibitory activity.

Measurement of Mitochondrial Membrane Potential (ΔΨm)

The mitochondrial membrane potential can be assessed using fluorescent dyes that accumulate in the mitochondria in a potential-dependent manner. A decrease in fluorescence intensity indicates a collapse of the membrane potential.

Materials:

• Intact cells or isolated mitochondria

• Fluorescent dye (e.g., JC-1, TMRE, or TMRM)

• Cell culture medium or appropriate buffer

• Inhibitor compound (UK-2A)

• Positive control for depolarization (e.g., FCCP)

• Fluorescence microscope or plate reader

Procedure:

• Culture cells to the desired confluency.

• Treat the cells with various concentrations of UK-2A for a specified duration. Include a vehicle control and a positive control (FCCP).

• Load the cells with the fluorescent dye according to the manufacturer's instructions.

• Wash the cells to remove excess dye.

• Measure the fluorescence intensity using a fluorescence microscope or a microplate reader at the appropriate excitation and emission wavelengths for the chosen dye.

• Normalize the fluorescence intensity of the treated cells to that of the control cells to determine the change in mitochondrial membrane potential.

Detection of Reactive Oxygen Species (ROS)

ROS production can be measured using fluorescent probes that become fluorescent upon oxidation by ROS.

Materials:

• Intact cells or isolated mitochondria

• Fluorescent ROS indicator (e.g., DCFDA, MitoSOX Red)

• Buffer or cell culture medium

• Inhibitor compound (UK-2A)

• Positive control for ROS induction (e.g., H2O2 or antimycin A)

• Fluorescence plate reader or microscope

Procedure:

• Prepare cells or isolated mitochondria.

• Load the samples with the fluorescent ROS indicator.

• Treat the samples with UK-2A at different concentrations, including appropriate controls.

• Incubate for a defined period.

• Measure the fluorescence intensity at the specific excitation and emission wavelengths for the probe.

• An increase in fluorescence indicates an increase in ROS production. Quantify the change relative to the control.

Structure-Activity Relationship (SAR) of UK-2A Analogs

The core structure of UK-2A has been the subject of extensive medicinal chemistry efforts to improve its antifungal efficacy and pharmacokinetic properties. These studies have revealed key structural features that are critical for its inhibitory activity.

• Picolinic Acid Moiety: The 3-hydroxy-4-methoxy picolinic acid portion of UK-2A is crucial for its binding to the Qi site. Modifications to this ring system can significantly impact potency.[10]

• Dilactone Ring: The nine-membered dilactone ring serves as a scaffold, and its conformation is important for positioning the picolinic acid moiety correctly within the binding pocket.

• Substituents on the Macrocycle: Modifications to the benzyl (B1604629) and isobutyryl ester groups at positions 8 and 7, respectively, of the bislactone macrocycle have been shown to modulate the antifungal activity and physical properties of the molecule.[8][9] For instance, replacing the benzyl group with a cyclohexyl group can enhance in vitro antifungal activity.[8]

Logical Relationship of SAR

Caption: Structure-activity relationships of UK-2A analogs.

Conclusion

UK-2A is a potent and specific inhibitor of the Qi site of the mitochondrial cytochrome bc1 complex. Its mechanism of action involves the disruption of the Q-cycle, leading to the inhibition of cellular respiration, collapse of the mitochondrial membrane potential, and generation of reactive oxygen species. The detailed understanding of its interaction with the Qi site, supported by quantitative inhibitory data and robust experimental protocols, provides a solid foundation for its use as a research tool and as a lead compound in the development of novel antifungal agents. The structure-activity relationship studies on UK-2A analogs continue to offer opportunities for the design of next-generation inhibitors with improved efficacy and desirable physicochemical properties for various applications, including agriculture and medicine.

References

• 1. researchgate.net [researchgate.net]
• 2. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 3. biogot.com [biogot.com]
• 4. Methods for Detection of Mitochondrial and Cellular Reactive Oxygen Species - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. i-repository.net [i-repository.net]
• 7. abcam.com [abcam.com]
• 8. Mitochondrial ROS Analysis [protocols.io]
• 9. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 10. Measuring mitochondrial membrane potential | The EMBO Journal [link.springer.com]

Unveiling the Antifungal Arsenal: A Technical Guide to UK-2A's Efficacy Against Pathogenic Fungi

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the antifungal properties of UK-2A, a potent natural product antibiotic. We delve into its mechanism of action, present quantitative efficacy data, and outline the experimental methodologies used to elucidate its activity against a range of pathogenic fungi. This document is intended to serve as a valuable resource for researchers and professionals involved in the discovery and development of novel antifungal agents.

Executive Summary

UK-2A, originally isolated from Streptomyces sp. 517-02, is a structural relative of antimycin A and a potent inhibitor of fungal mitochondrial respiration.[1][2][3] Its primary mode of action involves the disruption of the electron transport chain at the cytochrome bc1 complex (Complex III), leading to a rapid depletion of cellular ATP and subsequent fungal cell death.[1] UK-2A is also the active metabolite of the agricultural fungicide fenpicoxamid (B607437).[4][5] This guide synthesizes the current understanding of UK-2A's antifungal activity, providing key data and methodologies to inform further research and development efforts in the field of mycology and drug discovery.

Mechanism of Action: Targeting the Fungal Powerhouse

The primary antifungal activity of UK-2A stems from its potent and specific inhibition of the mitochondrial electron transport chain.

2.1. Inhibition of the Cytochrome bc1 Complex (Complex III)

UK-2A targets the cytochrome bc1 complex, a critical component of the mitochondrial respiratory chain.[1][6] Specifically, it acts as a Qi site inhibitor, binding to the ubiquinone reduction site within the complex.[4][6] This binding event disrupts the flow of electrons, thereby inhibiting cellular respiration.[1] The inhibitory effect is rapid, with a noticeable decrease in cellular respiration and intracellular ATP content within minutes of exposure in yeast cells.[1] While structurally similar to antimycin A3, which also inhibits Complex III, UK-2A exhibits significantly lower cytotoxicity against mammalian cells, suggesting a degree of selectivity that is advantageous for therapeutic development.[2][3]

2.2. Downstream Effects of Respiratory Inhibition

The blockade of the electron transport chain by UK-2A triggers a cascade of downstream events detrimental to the fungal cell:

• ATP Depletion: The most immediate consequence is a sharp decline in the intracellular concentration of ATP, the cell's primary energy currency.[1] This energy crisis cripples essential cellular processes.

• Loss of Mitochondrial Membrane Potential: Treatment with UK-2A leads to a rapid loss of the mitochondrial membrane potential in fungal spores.[4]

• Reactive Oxygen Species (ROS) Generation: While UK-2A itself does not significantly stimulate ROS production, some of its derivatives, such as C9-UK-2A, have been shown to induce ROS generation, which contributes to their fungicidal activity.[2][7]

The following diagram illustrates the signaling pathway affected by UK-2A.

References

• 1. The mode of action of UK-2A and UK-3A, novel antifungal antibiotics from Streptomyces sp. 517-02 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. UK-2A, B, C and D, novel antifungal antibiotics from Streptomyces sp. 517-02. IV. Comparative studies of UK-2A with antimycin A3 on cytotoxic activity and reactive oxygen species generation in LLC-PK1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. UK-2A, B, C and D, novel antifungal antibiotics from Streptomyces sp. 517-02. I. Fermentation, isolation, and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Characterization of the mechanism of action of the fungicide fenpicoxamid and its metabolite UK-2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fenpicoxamid - Wikipedia [en.wikipedia.org]
• 6. UK-2A,B,C and D, novel antifungal antibiotics from Streptomyces sp.517.02. V. Inhibition mechanism of bovine heart mitochondrial cytochrome bc1 by the novel antibiotic UK-2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Growth inhibition dependent on reactive oxygen species generated by C9-UK-2A, a derivative of the antifungal antibiotic UK-2A, in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to UK-2A: The Active Metabolite of Fenpicoxamid (B607437)

Abstract

Fenpicoxamid (commercial name Inatreq™ active) represents a significant advancement in fungicidal chemistry, belonging to the novel picolinamide (B142947) class.[1][2][3] Derived from the natural antifungal product UK-2A, which is produced by Streptomyces sp., fenpicoxamid's efficacy is contingent upon its metabolic conversion to UK-2A within the target fungus and host plant.[1][4][5][6] This active metabolite, UK-2A, functions as a potent inhibitor of the mitochondrial cytochrome bc1 complex (Complex III) at the quinone inside (Qi) binding site.[7][8][9] This mechanism disrupts the fungal respiratory chain, representing a novel mode of action for controlling key agricultural pathogens, particularly ascomycete fungi like Zymoseptoria tritici. This document provides a comprehensive technical overview of the metabolic activation, mechanism of action, fungicidal efficacy, resistance profile, and relevant experimental methodologies related to fenpicoxamid and its active metabolite, UK-2A.

Metabolic Activation: The Conversion of Fenpicoxamid to UK-2A

Fenpicoxamid is a pro-fungicide that requires bioactivation to exert its antifungal effect. The molecule is structurally a derivative of UK-2A, designed to enhance stability and in-planta performance.[6][10] Within fungal cells and plant tissues, fenpicoxamid undergoes enzymatic hydrolysis, cleaving the acyl-oxymethyl ether group from the picolinamide moiety to release the active compound, UK-2A.[4] This conversion is critical for its fungicidal activity, as UK-2A is a significantly more potent inhibitor of the target enzyme than the parent compound, fenpicoxamid.[1][7][8]

Caption: Metabolic activation pathway of fenpicoxamid to UK-2A.

Mechanism of Action: Qi Site Inhibition

The primary target of UK-2A is the cytochrome bc1 complex (Complex III), an essential component of the mitochondrial electron transport chain responsible for ATP synthesis.[7][9] UK-2A binds to the quinone inside (Qi) site on cytochrome b, a subunit of the bc1 complex.[7][8][9] This binding action blocks the transfer of electrons from heme bH to ubiquinone, thereby inhibiting the reduction of quinone to quinol.[11]

The disruption of the electron transport chain leads to a rapid collapse of the mitochondrial membrane potential and a cessation of ATP production, ultimately resulting in the inhibition of fungal spore germination and mycelial growth.[7][8] This mode of action is distinct from that of strobilurin (QoI) fungicides, which bind to the quinone outside (Qo) site of the same enzyme complex.[9] This difference in binding sites is the basis for the lack of cross-resistance between fenpicoxamid and strobilurins.[1][7][8]

Caption: UK-2A inhibits the electron transport chain at the Qi site.

Quantitative Data: Fungicidal Efficacy

Studies have consistently demonstrated that UK-2A is substantially more active in vitro than its parent compound, fenpicoxamid. However, in in-planta assays, fenpicoxamid often shows superior disease control, which is attributed to its improved physical properties for uptake and translocation.[10]

Table 1: In Vitro Fungal Growth Inhibition (EC₅₀ Values)

Fungal Species	Compound	EC₅₀ (mg L⁻¹)	95% Confidence Limits
Zymoseptoria tritici	Fenpicoxamid	0.051	(0.043 - 0.061)
Zymoseptoria tritici	UK-2A	0.0033	(0.0028 - 0.0039)

Data sourced from Owen et al., 2017.[2]

Table 2: Inhibition of Cytochrome c Reductase from Z. tritici

Inhibitor	IC₅₀ (nM)	Standard Error
UK-2A	6.71	± 1.33
Fenpicoxamid	622.5	± 339.8
Antimycin A	7.14	± 1.29
Azoxystrobin	156.1	± 44.5
Pyraclostrobin	3.48	± 0.32

Data sourced from Young et al., 2018.[8] This data clearly shows that UK-2A is a potent inhibitor of the target enzyme, comparable to the known Qi inhibitor Antimycin A, while fenpicoxamid is significantly less active.[7][8]

Resistance Profile and Management

A key advantage of fenpicoxamid is its novel mode of action in the context of cereal fungicides, which means there is no cross-resistance to existing fungicide classes.[1][8]

• No Cross-Resistance: Field isolates of Z. tritici resistant to strobilurins (QoIs), azoles (DMIs), or benzimidazoles show no reduced sensitivity to fenpicoxamid.[7][8] The G143A amino acid substitution in cytochrome b, which confers high-level resistance to QoI fungicides, does not impact the efficacy of fenpicoxamid.[7][8]

• Target Site Mutations: While resistance can be induced, it is associated with specific amino acid substitutions at the Qi binding site. In laboratory studies with Saccharomyces cerevisiae, mutations such as N31K, G37C, and L198F in cytochrome b were shown to reduce sensitivity to both UK-2A and fenpicoxamid.[7][8]

• Other Resistance Mechanisms: Other potential, though less impactful, resistance mechanisms include increased efflux of the fungicide via membrane transporters (multi-drug resistance), engagement of alternative respiration pathways (Alternative Oxidase, AOX), and impaired metabolic activation of fenpicoxamid to UK-2A.[12][13]

Caption: Potential mechanisms of fungal resistance to fenpicoxamid.

Experimental Protocols

In Vitro Fungicidal Activity Assay

This protocol is designed to determine the half-maximal effective concentration (EC₅₀) of a fungicide against a target pathogen.

• Culture Preparation: Grow the fungal pathogen (e.g., Z. tritici) in a suitable liquid medium until a desired spore concentration is reached.

• Compound Preparation: Prepare serial dilutions of fenpicoxamid and UK-2A in a solvent like dimethyl sulfoxide (B87167) (DMSO).

• Assay Setup: In a 96-well microtiter plate, add the fungal spore suspension to wells containing fresh growth medium. Add the serially diluted test compounds to the respective wells. Include solvent-only (negative) and no-spore (blank) controls.

• Incubation: Incubate the plates at an appropriate temperature (e.g., 20-25°C) for a period sufficient for fungal growth (e.g., 3-7 days).

• Growth Measurement: Quantify fungal growth by measuring the optical density (OD) at a specific wavelength (e.g., 600 nm) using a plate reader.

• Data Analysis: Subtract the blank OD from all readings. Normalize the data against the negative control (100% growth). Plot the percentage of growth inhibition against the log of the compound concentration and fit to a dose-response curve to calculate the EC₅₀ value.

Caption: Experimental workflow for in vitro fungicidal activity assay.

Cytochrome c Reductase Inhibition Assay

This enzymatic assay measures the direct inhibitory effect of compounds on the bc1 complex.

• Mitochondria Isolation: Isolate mitochondria from the target fungus (e.g., Z. tritici) or a model organism (e.g., S. cerevisiae) through differential centrifugation.

• Reaction Mixture: Prepare a reaction buffer containing potassium phosphate, EDTA, and potassium cyanide (to inhibit Complex IV). Add a known amount of mitochondrial protein.

• Substrate Addition: Add the substrate, ubiquinol (often decylubiquinol), to initiate the reaction. The reaction progress is monitored by the reduction of cytochrome c, measured as an increase in absorbance at 550 nm.

• Inhibitor Testing: To test for inhibition, pre-incubate the mitochondrial preparation with various concentrations of the test compounds (UK-2A, fenpicoxamid) before adding the substrate.

• Data Analysis: Calculate the rate of cytochrome c reduction from the change in absorbance over time. Determine the percentage of inhibition for each compound concentration relative to a solvent control. Calculate the half-maximal inhibitory concentration (IC₅₀) by plotting inhibition against the log of the inhibitor concentration.

Conclusion

Fenpicoxamid's unique pro-fungicide nature, relying on metabolic conversion to the highly potent UK-2A, establishes a novel and effective mode of action for controlling devastating plant pathogens. UK-2A's specific inhibition of the cytochrome bc1 complex at the Qi site provides a crucial tool for fungicide resistance management, as it lacks cross-resistance with widely used strobilurin and azole fungicides. The detailed understanding of its biochemical pathway, mechanism of action, and resistance profile, supported by robust experimental data, underscores its importance for researchers and professionals in the development of sustainable agricultural solutions.

References

• 1. Biological characterization of fenpicoxamid, a new fungicide with utility in cereals and other crops - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Fenpicoxamid - Wikipedia [en.wikipedia.org]
• 6. corteva.com [corteva.com]
• 7. Characterization of the mechanism of action of the fungicide fenpicoxamid and its metabolite UK-2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Human Mitochondrial Cytochrome b Variants Studied in Yeast: Not All Are Silent Polymorphisms - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. biorxiv.org [biorxiv.org]

The Anti-inflammatory Potential of UK-2A: A Technical Guide to its Effects on Cytokine Production

For Researchers, Scientists, and Drug Development Professionals

Abstract

UK-2A, a member of the antimycin-class of antibiotics, has garnered interest for its potential biological activities. This technical guide provides an in-depth overview of the known and hypothesized anti-inflammatory effects of UK-2A, with a specific focus on its impact on cytokine production. While direct evidence for UK-2A's broad-spectrum anti-inflammatory activity is still emerging, studies on UK-2A and its structural analogues, such as antimycin A and splenocin B, suggest a potential mechanism of action involving the modulation of key inflammatory signaling pathways. This document summarizes the available quantitative data, provides detailed experimental protocols for investigating these effects, and visualizes the hypothesized signaling pathways and experimental workflows.

Introduction

Inflammation is a critical biological response to harmful stimuli, but its dysregulation can lead to chronic inflammatory diseases. A key aspect of the inflammatory process is the production of cytokines, small signaling proteins that mediate immune responses. Pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β), play a central role in the pathogenesis of many inflammatory disorders. Consequently, the identification of small molecules that can modulate the production of these cytokines is a significant area of research for the development of novel anti-inflammatory therapeutics.

UK-2A is a nine-membered dilactone ring-containing antibiotic that has been primarily studied for its antifungal properties. However, its structural similarity to other antimycin-like compounds with known immunomodulatory effects has prompted investigation into its anti-inflammatory potential. This guide consolidates the current knowledge on the effects of UK-2A and its analogues on cytokine production and outlines the experimental approaches to further elucidate its mechanism of action.

Data Presentation: Quantitative Effects on Cytokine Production

The following tables summarize the available quantitative data on the inhibitory effects of UK-2A and its close structural analogues on cytokine production. It is important to note that the data for UK-2A is currently limited to its effect on IL-4. The data for other cytokines are derived from studies on its analogues and provide a basis for hypothesizing a broader anti-inflammatory profile for UK-2A.

Table 1: Inhibitory Effects of UK-2A and Analogues on IL-4 Production in RBL-2H3 Cells [1][2]

Compound	IC₅₀ (nM) for IL-4 Inhibition	Notes
UK-2A	> 2000	Significantly restricted IL-4 release at concentrations > 2000 nM.[2]
Antimycin A	> 20 (Significant restriction)	Exhibited cytotoxicity at concentrations > 5 nM.
Splenocin B	> 20 (Significant restriction)	Exhibited cytotoxicity at concentrations > 40 nM.
Compound 5 (UK-2A analogue)	41.32	Showed potent, dose-dependent inhibition of IL-4 release without cytotoxicity up to 4000 nM.[1][2]

Table 2: Hypothesized Inhibitory Effects of UK-2A on Pro-inflammatory Cytokines Based on Analogue Data

Cytokine	Effect of Structural Analogues (Splenocins)	Cell Type	Stimulus
TNF-α	Inhibition	OVA-stimulated splenocytes	Antigen (OVA)
IL-1β	Inhibition	OVA-stimulated splenocytes	Antigen (OVA)
IL-5	Inhibition	OVA-stimulated splenocytes	Antigen (OVA)
IL-13	Inhibition	OVA-stimulated splenocytes	Antigen (OVA)

Note: The data in Table 2 is based on the activity of splenocins, which are structurally related to UK-2A. Direct investigation of UK-2A's effect on these pro-inflammatory cytokines is warranted.

Hypothesized Mechanism of Action: Modulation of NF-κB and MAPK Signaling Pathways

Based on the known mechanisms of anti-inflammatory compounds and the preliminary data from UK-2A's structural analogues, it is hypothesized that UK-2A exerts its anti-inflammatory effects through the modulation of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways. These pathways are central to the production of pro-inflammatory cytokines in response to stimuli like lipopolysaccharide (LPS).

NF-κB Signaling Pathway

The NF-κB pathway is a key regulator of the inflammatory response. In unstimulated cells, NF-κB dimers are held inactive in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation, the IκB kinase (IKK) complex phosphorylates IκB, leading to its ubiquitination and proteasomal degradation. This allows NF-κB to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including those for TNF-α, IL-6, and IL-1β. It is hypothesized that UK-2A may inhibit this pathway by preventing the phosphorylation and degradation of IκBα, thereby blocking NF-κB nuclear translocation.

Hypothesized inhibition of the NF-κB pathway by UK-2A.

MAPK Signaling Pathway

The MAPK family, including p38, extracellular signal-regulated kinase (ERK), and c-Jun N-terminal kinase (JNK), are also crucial for the inflammatory response. These kinases are activated by phosphorylation in response to inflammatory stimuli and, in turn, phosphorylate downstream transcription factors that regulate the expression of pro-inflammatory genes. UK-2A may potentially interfere with the phosphorylation and activation of one or more of these MAPK pathways.

Hypothesized inhibition of the MAPK pathway by UK-2A.

Experimental Protocols

To investigate the anti-inflammatory effects of UK-2A, a series of in vitro experiments can be performed. The following protocols provide a detailed methodology for key experiments.

General Experimental Workflow

The overall workflow for assessing the anti-inflammatory effects of UK-2A involves cell culture, stimulation with an inflammatory agent, treatment with UK-2A, and subsequent analysis of cytokine production and signaling pathway activation.

General experimental workflow for investigating UK-2A's anti-inflammatory effects.

Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophage cell line is commonly used for in vitro inflammation studies.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells are maintained at 37°C in a humidified atmosphere with 5% CO₂.

• Seeding: Seed cells in appropriate culture plates (e.g., 96-well for ELISA, 6-well for Western blot) and allow them to adhere overnight.

• Treatment:

  • Pre-treat the cells with various concentrations of UK-2A (or vehicle control, e.g., DMSO) for 1-2 hours.

  • Stimulate the cells with Lipopolysaccharide (LPS) (e.g., 1 µg/mL) for a specified duration (e.g., 24 hours for cytokine production, 15-60 minutes for signaling pathway analysis).

Cytokine Measurement by ELISA

This protocol describes a sandwich ELISA for the quantification of cytokines (e.g., TNF-α, IL-6, IL-1β) in cell culture supernatants.

• Reagents and Materials:

  • 96-well ELISA plates

  • Capture antibody (specific for the cytokine of interest)

  • Detection antibody (biotinylated, specific for the cytokine of interest)

  • Recombinant cytokine standard

  • Streptavidin-HRP

  • TMB substrate

  • Stop solution (e.g., 2N H₂SO₄)

  • Wash buffer (e.g., PBS with 0.05% Tween-20)

  • Assay diluent (e.g., PBS with 1% BSA)

• Procedure:

  • Coating: Coat the wells of a 96-well plate with the capture antibody diluted in coating buffer and incubate overnight at 4°C.

  • Blocking: Wash the plate and block non-specific binding sites with blocking buffer for 1-2 hours at room temperature.

  • Sample and Standard Incubation: Wash the plate and add cell culture supernatants and a serial dilution of the recombinant cytokine standard to the wells. Incubate for 2 hours at room temperature.

  • Detection Antibody Incubation: Wash the plate and add the biotinylated detection antibody. Incubate for 1 hour at room temperature.

  • Streptavidin-HRP Incubation: Wash the plate and add Streptavidin-HRP. Incubate for 30 minutes at room temperature in the dark.

  • Substrate Development: Wash the plate and add TMB substrate. Incubate until a color develops.

  • Stopping the Reaction: Add stop solution to each well.

  • Measurement: Read the absorbance at 450 nm using a microplate reader.

  • Data Analysis: Generate a standard curve from the recombinant cytokine standards and calculate the concentration of the cytokine in the samples.

Western Blot Analysis of NF-κB and MAPK Signaling

This protocol is for the detection of total and phosphorylated forms of key signaling proteins (e.g., IκBα, p65, p38, ERK, JNK).

• Reagents and Materials:

  • Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • Protein assay kit (e.g., BCA)

  • SDS-PAGE gels

  • PVDF or nitrocellulose membranes

  • Transfer buffer

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (specific for total and phosphorylated forms of target proteins)

  • HRP-conjugated secondary antibodies

  • ECL substrate

• Procedure:

  • Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse them in lysis buffer.

  • Protein Quantification: Determine the protein concentration of the lysates.

  • SDS-PAGE: Separate the protein lysates by SDS-polyacrylamide gel electrophoresis.

  • Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

  • Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

  • Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Wash the membrane and detect the protein bands using an ECL substrate and an imaging system.

  • Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Conclusion and Future Directions

The available evidence, primarily from studies on its structural analogues, suggests that UK-2A may possess anti-inflammatory properties through the inhibition of cytokine production. The hypothesized mechanism of action involves the modulation of the NF-κB and MAPK signaling pathways. However, direct and comprehensive studies on the effects of UK-2A on a wider range of pro-inflammatory cytokines and the specific molecular targets within these signaling cascades are necessary to fully elucidate its anti-inflammatory potential.

Future research should focus on:

• Evaluating the dose-dependent effects of UK-2A on the production of TNF-α, IL-6, and IL-1β in LPS-stimulated macrophages.

• Investigating the impact of UK-2A on the phosphorylation status of key proteins in the NF-κB and MAPK pathways to confirm the hypothesized mechanism of action.

• Conducting in vivo studies in animal models of inflammation to assess the therapeutic potential of UK-2A.

The detailed protocols and workflows provided in this guide offer a robust framework for conducting these future investigations, which will be crucial for determining the viability of UK-2A as a lead compound for the development of novel anti-inflammatory drugs.

References

• 1. Evaluation of Inhibitory Activities of UK-2A, an Antimycin-Type Antibiotic, and Its Synthetic Analogues against the Production of Anti-inflammatory Cytokine IL-4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. i-repository.net [i-repository.net]

Exploring the Structure-Activity Relationship of UK-2A Analogs: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the structure-activity relationship (SAR) of analogs of UK-2A, a potent antifungal agent. UK-2A inhibits mitochondrial function by targeting the cytochrome bc1 complex, a critical component of the electron transport chain. Understanding the SAR of UK-2A is paramount for the rational design of novel, more effective antifungal drugs. This document summarizes key quantitative data, details relevant experimental methodologies, and visualizes the underlying mechanism of action to facilitate further research and development in this area.

I. Quantitative Structure-Activity Relationship Data

The biological activity of UK-2A analogs is highly dependent on the chemical modifications at three key positions: the picolinamide (B142947) ring, the macrocycle benzyl (B1604629) position, and the macrocycle isobutyryl ester position. The following tables summarize the in vitro activity of various analogs, providing a clear comparison of their efficacy.

Table 1: SAR of Picolinamide Ring Analogs

Modifications to the picolinamide ring of UK-2A have been explored to understand its contribution to antifungal activity. The data below presents the inhibitory concentration (IC50) against the Qi site of the cytochrome bc1 complex and the effective concentration (EC50) against various fungal species.

Compound	Modification	Qi Site IC50 (nM)	Zymoseptoria tritici EC50 (µg/L)	Leptosphaeria nodorum EC50 (µg/L)
UK-2A	3-hydroxy-4-methoxy picolinic acid	3.8	-	-
Analog 2	2-OH phenyl replacement	3.3	-	-
Analog 5	-	2.02	-	-
Analog 13	-	2.89	-	-
Analog 16	-	1.55	-	-

Data sourced from multiple studies on picolinamide ring analogs of UK-2A.[1]

Table 2: SAR of Macrocycle Benzyl Position Analogs

Alterations at the benzyl position of the UK-2A macrocycle have been shown to influence both intrinsic activity and physical properties, which in turn affect in planta disease control.[2]

Compound	Modification	Mitochondrial Electron Transport IC50 (nM)	Zymoseptoria tritici EC50 (ppb)	Leptosphaeria nodorum EC50 (ppb)
UK-2A	Benzyl	0.86	5.3	11.3
Analog 38	Cyclohexyl	1.23	2.8	6.2
Analog 20	-	-	-	-
Analog 22	-	-	-	-
Analog 23	-	-	-	-
Analog 24	-	-	-	-
Analog 36	-	-	-	-

Data highlights the impact of modifying the benzyl substituent on the macrocycle.[2]

Table 3: SAR of Macrocycle Isobutyryl Ester Position Analogs

Substitution of the isobutyryl ester group at the 7-position of the macrocycle has yielded potent analogs with strong antifungal activity.

Compound	Modification	Mitochondrial Electron Transport IC50 (nM)	Zymoseptoria tritici EC50 (µg/L)
Pivaloate ester	Pivaloate	1.44	-
n-butyl ether	n-butyl	1.08	-
1-Me-propyl ether	1-Me-propyl	1.14	-
3,3-diMe-propyl ether	3,3-diMe-propyl	1.15	-
2-c-propyl propyl ether	2-c-propyl propyl	1.32	-
Cyclopropanecarboxylate ester	Cyclopropanecarboxylate	3.36	12

This table showcases the effects of replacing the isobutyryl ester group.

II. Mechanism of Action: Inhibition of the Cytochrome bc1 Complex

UK-2A and its active analogs exert their antifungal effect by inhibiting the cytochrome bc1 complex (also known as complex III) in the mitochondrial electron transport chain. Specifically, they bind to the Qi site of the complex, obstructing the transfer of electrons from ubiquinol (B23937) to cytochrome c. This disruption of the electron flow leads to a collapse of the mitochondrial membrane potential, halting ATP synthesis and ultimately causing fungal cell death.

Caption: Mechanism of action of UK-2A analogs.

III. Experimental Protocols

The following sections provide generalized methodologies for the synthesis and evaluation of UK-2A analogs, based on established research practices.

A. General Protocol for the Semi-Synthesis of UK-2A Analogs

The synthesis of UK-2A analogs typically involves the semi-synthetic modification of the natural product UK-2A, which can be isolated from the fermentation broth of Streptomyces sp. 517-02.

1. Materials and Reagents:

• UK-2A (starting material)

• Appropriate acylating or alkylating agents (e.g., acid chlorides, alkyl halides)

• Bases (e.g., pyridine, triethylamine, sodium hydride)

• Solvents (e.g., dichloromethane, tetrahydrofuran, dimethylformamide)

• Reagents for deprotection (if necessary)

• Silica (B1680970) gel for column chromatography

• Standard laboratory glassware and equipment

2. General Procedure for Esterification or Etherification at the 7-position:

• Dissolve UK-2A in an appropriate anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

• Add a suitable base to deprotonate the hydroxyl group at the 7-position.

• Slowly add the desired acylating or alkylating agent to the reaction mixture at a controlled temperature (e.g., 0 °C or room temperature).

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a suitable reagent (e.g., water or a saturated ammonium (B1175870) chloride solution).

• Extract the product with an organic solvent.

• Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired UK-2A analog.

3. Characterization:

• Confirm the structure of the synthesized analogs using spectroscopic methods such as Nuclear Magnetic Resonance (¹H NMR, ¹³C NMR) and Mass Spectrometry (MS).

B. In Vitro Antifungal Susceptibility Testing: Broth Microdilution Assay

The broth microdilution assay is a standard method to determine the minimum inhibitory concentration (MIC) of an antifungal agent against a specific fungal strain.

1. Materials and Reagents:

• Synthesized UK-2A analogs

• Fungal strains (e.g., Zymoseptoria tritici, Leptosphaeria nodorum)

• Growth medium (e.g., RPMI-1640)

• 96-well microtiter plates

• Spectrophotometer or microplate reader

• Sterile saline or phosphate-buffered saline (PBS)

2. Procedure:

• Prepare a stock solution of each UK-2A analog in a suitable solvent (e.g., DMSO).

• Perform serial two-fold dilutions of the stock solutions in the growth medium in the wells of a 96-well plate to achieve a range of desired concentrations.

• Prepare a fungal inoculum by suspending fungal colonies in sterile saline and adjusting the turbidity to a 0.5 McFarland standard. Further dilute this suspension in the growth medium to the desired final concentration.

• Add the fungal inoculum to each well of the microtiter plate containing the diluted compounds.

• Include a drug-free well as a positive control for fungal growth and an uninoculated well as a negative control.

• Incubate the plates at an appropriate temperature (e.g., 25-30 °C) for a specified period (e.g., 48-72 hours).

• Determine the MIC by visually inspecting for fungal growth or by measuring the optical density at a specific wavelength (e.g., 600 nm) using a microplate reader. The MIC is the lowest concentration of the compound that inhibits visible growth of the fungus.

C. Mitochondrial Electron Transport Inhibition Assay

This assay measures the ability of the UK-2A analogs to inhibit the cytochrome bc1 complex in isolated mitochondria.

1. Materials and Reagents:

• Isolated mitochondria from a suitable source (e.g., bovine heart, fungal cells)

• UK-2A analogs

• Substrates for the electron transport chain (e.g., NADH, succinate)

• Cytochrome c

• Assay buffer

• Spectrophotometer capable of kinetic measurements

2. Procedure:

• Isolate mitochondria from the chosen source using standard differential centrifugation methods.

• Prepare a reaction mixture in a cuvette or 96-well plate containing the assay buffer, isolated mitochondria, and cytochrome c.

• Add the UK-2A analog at various concentrations to the reaction mixture and incubate for a short period.

• Initiate the reaction by adding the substrate (e.g., ubiquinol).

• Monitor the reduction of cytochrome c by measuring the increase in absorbance at 550 nm over time.

• The rate of cytochrome c reduction is proportional to the activity of the cytochrome bc1 complex.

• Calculate the IC50 value, which is the concentration of the analog that causes 50% inhibition of the enzyme activity, by plotting the percentage of inhibition against the logarithm of the analog concentration.

IV. Logical Workflow for UK-2A Analog Development

The development of novel UK-2A analogs follows a logical progression from initial synthesis to biological evaluation.

Caption: A logical workflow for the development of UK-2A analogs.

This guide provides a foundational understanding of the SAR of UK-2A analogs. The presented data and methodologies are intended to serve as a valuable resource for researchers dedicated to the discovery and development of next-generation antifungal agents.

References

• 1. Synthesis and biological activity of analogs of the antifungal antibiotic UK-2A. I. Impact of picolinamide ring replacement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Antifungal Susceptibility Testing of UK-2A

For Researchers, Scientists, and Drug Development Professionals

Introduction

UK-2A is a novel antifungal antibiotic isolated from Streptomyces sp. 517-02. It is structurally related to Antimycin A and exhibits its antifungal activity through the inhibition of the mitochondrial electron transport chain.[1] Specifically, UK-2A targets the cytochrome bc1 complex (Complex III), a critical enzyme in cellular respiration.[2] By binding to the Qi site of this complex, UK-2A disrupts the electron flow, leading to a decrease in ATP synthesis and subsequent fungal cell death.[2] Notably, UK-2A has demonstrated potent antifungal activity with comparatively low cytotoxicity, making it a compound of interest in the development of new antifungal therapies.[1]

These application notes provide a detailed protocol for determining the in vitro antifungal susceptibility of UK-2A using the broth microdilution method, based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).

Data Presentation: Minimum Inhibitory Concentrations (MIC)

Quantitative data on the in vitro activity of UK-2A against a wide range of fungal pathogens is limited in publicly available literature. The following table includes the available MIC value for UK-2A and comparative data for its structural analog, Antimycin A, against various fungal species. This data is intended to provide a general indication of the potential antifungal spectrum.

Antifungal Agent	Fungal Species	MIC Range (µg/mL)	Reference
UK-2A	Rhodotorula mucilaginosa IFO 0001	1.56 (at 24h)	MedChemExpress Data Sheet
Antimycin A	Magnaporthe oryzae Triticum	62.90% mycelial growth inhibition at 10 µg/mL	[3]
Antimycin A₁	Rhizoctonia solani	EC₅₀: 1.25	[1]

Note: Due to the limited availability of comprehensive MIC data for UK-2A against a broad panel of human pathogenic fungi, data for the structurally and functionally similar compound, Antimycin A, against plant pathogenic fungi is provided for comparative context. Further testing against clinically relevant isolates is recommended.

Experimental Protocols

Broth Microdilution Method for In Vitro Antifungal Susceptibility Testing of UK-2A

This protocol is adapted from the CLSI M27 (for yeasts) and M38 (for filamentous fungi) guidelines with modifications for a natural, potentially hydrophobic compound.

1. Materials

• UK-2A compound

• Dimethyl sulfoxide (B87167) (DMSO)

• RPMI-1640 medium with L-glutamine, without sodium bicarbonate

• Morpholinepropanesulfonic acid (MOPS) buffer

• Glucose

• Sterile, flat-bottom 96-well microtiter plates

• Sterile, sealed reservoirs

• Multichannel pipette

• Spectrophotometer or microplate reader (optional, for spectrophotometric reading)

• Fungal isolates (e.g., Candida albicans, Aspergillus fumigatus, Cryptococcus neoformans)

• Quality control (QC) strains (e.g., Candida parapsilosis ATCC 22019, Candida krusei ATCC 6258)

• Sterile saline (0.85%)

• Vortex mixer

• Hemocytometer or spectrophotometer for inoculum standardization

2. Media Preparation (RPMI-1640)

• Prepare RPMI-1640 medium according to the manufacturer's instructions, buffering to pH 7.0 with 0.165 M MOPS buffer.

• Sterilize by filtration through a 0.22 µm filter.

• For testing against filamentous fungi, supplementation with 2% glucose may be required to ensure adequate growth.

3. Inoculum Preparation

• Yeasts (Candida spp., Cryptococcus neoformans):

  • Subculture the yeast on Sabouraud dextrose agar (B569324) and incubate at 35°C for 24-48 hours.

  • Harvest several colonies and suspend in sterile saline.

  • Adjust the turbidity of the suspension to a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL) using a spectrophotometer at 530 nm.

  • Dilute the adjusted inoculum 1:1000 in RPMI-1640 medium to achieve a final inoculum size of approximately 0.5-2.5 x 10³ CFU/mL.

• Filamentous Fungi (Aspergillus spp.):

  • Grow the fungus on potato dextrose agar at 35°C for 5-7 days to encourage sporulation.

  • Harvest conidia by flooding the plate with sterile saline containing 0.05% Tween 80 and gently scraping the surface.

  • Transfer the conidial suspension to a sterile tube and allow heavy particles to settle for 3-5 minutes.

  • Adjust the conidial suspension to a concentration of 0.4-5 x 10⁴ conidia/mL using a hemocytometer.

4. Preparation of UK-2A Stock Solution and Dilutions

• Prepare a stock solution of UK-2A in 100% DMSO at a concentration of 1.6 mg/mL.

• In a sterile 96-well plate, perform serial twofold dilutions of the UK-2A stock solution in RPMI-1640 medium to achieve final concentrations ranging from, for example, 0.03 to 16 µg/mL. The final concentration of DMSO should not exceed 1% (v/v), as higher concentrations may inhibit fungal growth.

• Include a drug-free well (growth control) and a medium-only well (sterility control).

5. Assay Procedure

• Add 100 µL of the appropriate UK-2A dilution to each well of the 96-well microtiter plate.

• Add 100 µL of the prepared fungal inoculum to each well, bringing the total volume to 200 µL.

• Seal the plates or place them in a humidified chamber to prevent evaporation.

• Incubate the plates at 35°C.

• Read the MICs visually after 24-48 hours for yeasts and 48-72 hours for filamentous fungi. The MIC is the lowest concentration of UK-2A that causes a significant inhibition of growth (e.g., ≥50% reduction in turbidity) compared to the growth control.

Visualization of Mechanism of Action and Experimental Workflow

Caption: Mechanism of action of UK-2A in the fungal mitochondrion.

Caption: Workflow for broth microdilution antifungal susceptibility testing of UK-2A.

References

• 1. Frontiers | Aptly chosen, effectively emphasizing the action and mechanism of antimycin A1 [frontiersin.org]
• 2. Frontiers | In vitro Antifungal Susceptibility Profiles of Cryptococcus neoformans var. grubii and Cryptococcus gattii Clinical Isolates in Guangxi, Southern China [frontiersin.org]
• 3. researchgate.net [researchgate.net]

Application of UK-2A in Studying Fungal Mitochondrial Genetics

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

UK-2A is a potent and specific inhibitor of the mitochondrial cytochrome bc1 complex (Complex III) in the electron transport chain.[1][2][3][4] It is a valuable tool for studying fungal mitochondrial genetics and physiology due to its specific mechanism of action. Structurally similar to antimycin A, UK-2A binds to the Qi site of cytochrome b, blocking electron transfer and leading to a cascade of downstream effects on mitochondrial function.[1][4] This document provides detailed application notes and experimental protocols for utilizing UK-2A in fungal research, with a focus on its use in elucidating mitochondrial genetics and the impact of mitochondrial dysfunction. The fungicide fenpicoxamid (B607437) acts as a prodrug, being metabolized by fungi into the active compound UK-2A.[1][5]

Mechanism of Action

UK-2A exerts its antifungal activity by disrupting mitochondrial respiration. It specifically inhibits the cytochrome c reductase (Complex III) at the Qi quinone binding site.[1][4] This inhibition blocks the electron flow from coenzyme Q (ubiquinone) to cytochrome c, which has several critical consequences:

• Inhibition of ATP Synthesis: The disruption of the electron transport chain halts the generation of the proton motive force required for ATP synthesis by ATP synthase. This leads to a rapid depletion of intracellular ATP.[2]

• Collapse of Mitochondrial Membrane Potential (ΔΨm): The blockage of proton pumping across the inner mitochondrial membrane results in a swift loss of the mitochondrial membrane potential.[1][5]

• Generation of Reactive Oxygen Species (ROS): Inhibition of Complex III can lead to the accumulation of electrons within the complex, which can be transferred to molecular oxygen, resulting in the formation of superoxide (B77818) and other reactive oxygen species. This is particularly noted with UK-2A derivatives like C9-UK-2A.[6]

Data Presentation

Table 1: In Vitro Inhibitory Activity of UK-2A and Analogs

Compound	Target	Organism	IC50 (nM)	Reference
UK-2A	Mitochondrial Electron Transport	Not Specified	0.86	[7]
Cyclohexyl analog (38)	Mitochondrial Electron Transport	Not Specified	1.23	[7]

Table 2: Antifungal Activity of UK-2A and Analogs

Compound	Organism	EC50 (ppb)	Reference
UK-2A	Zymoseptoria tritici	5.3	[7]
UK-2A	Leptosphaeria nodorum	11.3	[7]
Cyclohexyl analog (38)	Zymoseptoria tritici	2.8	[7]
Cyclohexyl analog (38)	Leptosphaeria nodorum	6.2	[7]

Signaling Pathway and Experimental Workflow

Caption: Mechanism of UK-2A action on the mitochondrial electron transport chain.

Caption: General experimental workflow for studying the effects of UK-2A.

Experimental Protocols

Protocol 1: Measurement of Fungal Mitochondrial Respiration Inhibition by UK-2A

Objective: To determine the effect of UK-2A on the rate of oxygen consumption in intact fungal cells or isolated mitochondria.

Materials:

• Fungal culture of interest

• Appropriate liquid growth medium

• UK-2A stock solution (in a suitable solvent, e.g., DMSO)

• Respirometer or oxygen electrode system (e.g., Clark-type electrode)

• Respiratory substrates (e.g., succinate, β-hydroxybutyrate for isolated mitochondria)[2]

• Phosphate-buffered saline (PBS) or appropriate assay buffer

• Solvent control (e.g., DMSO)

Procedure:

• Fungal Cell Preparation:

  • Grow the fungal strain to the mid-logarithmic phase in liquid culture.

  • Harvest the cells by centrifugation and wash them twice with sterile PBS or assay buffer.

  • Resuspend the cells to a known density in the assay buffer.

• Isolated Mitochondria Preparation (Optional):

  • Prepare spheroplasts from fungal cells using lytic enzymes.

  • Homogenize the spheroplasts and isolate mitochondria by differential centrifugation.

  • Resuspend the mitochondrial pellet in a suitable respiration buffer.

• Oxygen Consumption Measurement:

  • Calibrate the oxygen electrode according to the manufacturer's instructions.

  • Add a defined volume of the fungal cell suspension or isolated mitochondria to the respirometer chamber containing the assay buffer (and respiratory substrates if using isolated mitochondria).

  • Allow the basal respiration rate to stabilize.

  • Add the solvent control and record the oxygen consumption for a few minutes.

  • Add UK-2A to the desired final concentrations in a stepwise manner, allowing the respiration rate to stabilize after each addition.

  • Record the rate of oxygen consumption at each concentration.

• Data Analysis:

  • Calculate the percentage of inhibition of respiration at each UK-2A concentration relative to the solvent control.

  • Plot the percentage of inhibition against the logarithm of the UK-2A concentration to determine the IC50 value.

Protocol 2: Assessment of Mitochondrial Membrane Potential (ΔΨm)

Objective: To measure the effect of UK-2A on the mitochondrial membrane potential in fungal cells using a fluorescent probe.

Materials:

• Fungal culture

• UK-2A stock solution

• Fluorescent potentiometric dye (e.g., JC-1, TMRM, or Rhodamine 123)

• FCCP or CCCP (protonophore for positive control)

• Fluorescence microscope or plate reader

• PBS or appropriate buffer

Procedure:

• Cell Treatment:

  • Grow fungal cells to the desired growth phase.

  • Treat the cells with various concentrations of UK-2A for a defined period. Include a solvent control and a positive control (treated with FCCP or CCCP to depolarize mitochondria).

• Staining with Fluorescent Dye:

  • Harvest and wash the treated cells.

  • Resuspend the cells in a buffer containing the fluorescent dye at the manufacturer's recommended concentration.

  • Incubate the cells under conditions that allow for dye uptake and equilibration across the mitochondrial membrane.

• Fluorescence Measurement:

  • Using a Fluorescence Plate Reader: Measure the fluorescence intensity at the appropriate excitation and emission wavelengths for the chosen dye. For ratiometric dyes like JC-1, measure both the aggregate (red) and monomer (green) fluorescence.

  • Using a Fluorescence Microscope: Observe the cells under the microscope and capture images using the appropriate filter sets.

• Data Analysis:

  • For plate reader data, calculate the change in fluorescence intensity in UK-2A-treated cells compared to the control. For JC-1, calculate the ratio of red to green fluorescence as an indicator of membrane potential. A decrease in this ratio signifies depolarization.

  • For microscopy data, quantify the fluorescence intensity per cell or mitochondrion.

Protocol 3: Quantification of Intracellular ATP Levels

Objective: To determine the impact of UK-2A on the intracellular ATP concentration in fungal cells.

Materials:

• Fungal culture

• UK-2A stock solution

• ATP bioluminescence assay kit (containing luciferase, luciferin, and ATP standard)

• Luminometer

• Cell lysis buffer

Procedure:

• Cell Treatment and Lysis:

  • Treat fungal cells with different concentrations of UK-2A for various time points.

  • Harvest a defined number of cells and lyse them according to the ATP assay kit protocol to release intracellular ATP.

• ATP Measurement:

  • Prepare an ATP standard curve using the provided ATP standard.

  • Add the cell lysate to the luciferase-luciferin reaction mixture in a luminometer-compatible plate.

  • Measure the luminescence signal using a luminometer.

• Data Analysis:

  • Calculate the ATP concentration in the samples using the standard curve.

  • Normalize the ATP levels to the cell number or total protein concentration.

  • Express the results as a percentage of the ATP level in control-treated cells.

Protocol 4: Detection of Reactive Oxygen Species (ROS)

Objective: To investigate the induction of mitochondrial ROS by UK-2A or its derivatives.

Materials:

• Fungal culture

• UK-2A or derivative (e.g., C9-UK-2A) stock solution

• Mitochondrial ROS-specific fluorescent probe (e.g., MitoSOX Red)

• Positive control for ROS induction (e.g., Antimycin A)

• Fluorescence microscope or flow cytometer

• PBS or appropriate buffer

Procedure:

• Cell Treatment and Staining:

  • Treat fungal cells with the test compound for the desired time.

  • Add the MitoSOX Red probe to the cell suspension and incubate as recommended by the manufacturer.

• Fluorescence Detection:

  • Flow Cytometry: Analyze the stained cells using a flow cytometer to quantify the fluorescence intensity in a large population of cells.

  • Fluorescence Microscopy: Visualize the localization and intensity of the fluorescence signal within the cells.

• Data Analysis:

  • Quantify the mean fluorescence intensity from the flow cytometry data or image analysis.

  • Compare the ROS levels in treated cells to those in control cells.

Conclusion

UK-2A is an invaluable tool for dissecting the intricacies of fungal mitochondrial genetics and function. Its specific mode of action allows for targeted studies on the consequences of Complex III inhibition. The protocols outlined in this document provide a framework for researchers to investigate various aspects of mitochondrial physiology, including respiration, membrane potential, energy production, and oxidative stress. By employing these methods, scientists can gain deeper insights into fungal biology, identify potential drug targets, and understand the mechanisms of fungicide resistance.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Mitochondrial ROS Analysis [protocols.io]
• 6. sm.unife.it [sm.unife.it]
• 7. Analysis of the Mitochondrial Membrane Potential Using the Cationic JC-1 Dyeas a Sensitive Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Treating Fungal Cultures with UK-2A

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental use of UK-2A, a potent antifungal agent, for the treatment of fungal cultures. This document includes detailed methodologies for key experiments, a summary of quantitative data, and visualizations of the underlying signaling pathways.

Introduction

UK-2A is a naturally derived antifungal antibiotic, structurally related to antimycin A. Its primary mechanism of action involves the inhibition of the mitochondrial electron transport chain at Complex III (the cytochrome bc1 complex) by binding to the Qi site.[1][2][3] This disruption of cellular respiration leads to a rapid depletion of intracellular ATP, ultimately inhibiting fungal growth.[2] UK-2A has demonstrated significant activity against a range of fungal species, making it a valuable tool for antifungal research and a potential lead compound for drug development.

Data Presentation

The following tables summarize the in vitro activity of UK-2A against various fungal species. Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[4] The half-maximal effective concentration (EC50) and half-maximal inhibitory concentration (IC50) are measures of the concentration of a drug that induces a response halfway between the baseline and maximum after a specified exposure time.

Fungal Species	UK-2A Concentration	Method	Reference
Rhodotorula mucilaginosa IFO 0001	MIC: 1.56 µg/mL (at 24h)	Broth microdilution	[5]
Zymoseptoria tritici	EC50: 5.3 ppb	In vitro growth inhibition assay	[6]
Leptosphaeria nodorum	EC50: 11.3 ppb	In vitro growth inhibition assay	[6]

Target	UK-2A Concentration	Method	Reference
Mitochondrial Electron Transport	IC50: 0.86 nM	Biochemical assay	[6]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines for antifungal susceptibility testing of filamentous fungi.[7]

Materials:

• UK-2A (store as a stock solution in a suitable solvent like DMSO)

• Fungal isolate of interest

• RPMI-1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS

• Sterile 96-well microtiter plates

• Sterile, solvent-resistant polypropylene (B1209903) tubes for dilutions

• Spectrophotometer or microplate reader (optional)

• Incubator

Procedure:

• Preparation of UK-2A Stock Solution:

  • Dissolve UK-2A powder in 100% Dimethyl Sulfoxide (DMSO) to create a high-concentration stock solution (e.g., 10 mg/mL).

  • Store the stock solution at -20°C or below in small aliquots to avoid repeated freeze-thaw cycles.

• Preparation of Fungal Inoculum:

  • Culture the fungal isolate on a suitable agar (B569324) medium (e.g., Potato Dextrose Agar) to obtain sporulating colonies.

  • Harvest spores by gently scraping the surface of the culture with a sterile loop or by washing with sterile saline containing a wetting agent (e.g., 0.05% Tween 80).

  • Adjust the spore suspension to a concentration of 0.4 x 10^4 to 5 x 10^4 CFU/mL in RPMI-1640 medium using a hemocytometer or by spectrophotometric correlation.

• Preparation of UK-2A Dilutions:

  • Perform serial two-fold dilutions of the UK-2A stock solution in RPMI-1640 medium in a separate 96-well plate or in tubes to achieve a range of concentrations (e.g., 0.03 to 16 µg/mL). The final concentration of DMSO should not exceed 1% in the assay wells.

• Inoculation and Incubation:

  • Add 100 µL of each UK-2A dilution to the wells of the test microtiter plate.

  • Add 100 µL of the prepared fungal inoculum to each well.

  • Include a growth control well (fungal inoculum in RPMI-1640 without UK-2A) and a sterility control well (RPMI-1640 only).

  • Incubate the plate at 35°C for 48-72 hours, depending on the growth rate of the fungus.

• Determination of MIC:

  • The MIC is the lowest concentration of UK-2A at which there is no visible growth. Growth can be assessed visually or by measuring the optical density at a suitable wavelength (e.g., 530 nm).

Protocol 2: Assay for Inhibition of Mitochondrial Respiration

This protocol provides a general framework for assessing the effect of UK-2A on fungal mitochondrial respiration.

Materials:

• UK-2A

• Fungal spheroplasts or isolated mitochondria

• Respiration buffer (e.g., containing mannitol, sucrose, KH2PO4, MgCl2, and a respiratory substrate like succinate)

• Oxygen electrode (e.g., Clark-type) or a microplate-based oxygen consumption rate analyzer

• ADP

Procedure:

• Preparation of Fungal Mitochondria/Spheroplasts:

  • Grow the fungal culture to the mid-logarithmic phase.

  • Prepare spheroplasts by enzymatic digestion of the cell wall.

  • Isolate mitochondria from spheroplasts by differential centrifugation.

• Oxygen Consumption Measurement:

  • Add a known amount of isolated mitochondria or spheroplasts to the respiration buffer in the oxygen electrode chamber at a controlled temperature.

  • Allow the baseline oxygen consumption rate (State 2 respiration) to stabilize.

  • Add a controlled amount of ADP to initiate State 3 respiration (active phosphorylation).

  • Once a stable State 3 rate is achieved, add different concentrations of UK-2A to the chamber.

  • Monitor the change in the rate of oxygen consumption. A decrease in the rate indicates inhibition of the electron transport chain.

• Data Analysis:

  • Calculate the percentage of inhibition of oxygen consumption for each concentration of UK-2A.

  • Plot the percentage of inhibition against the UK-2A concentration to determine the IC50 value.

Signaling Pathways and Mechanisms of Action

UK-2A's primary mode of action is the potent and specific inhibition of the cytochrome bc1 complex in the mitochondrial electron transport chain.[1][2] This leads to a cascade of downstream effects that disrupt cellular homeostasis and ultimately lead to fungal cell death.

Caption: Primary mechanism of action of UK-2A and its derivatives.

The disruption of mitochondrial function by UK-2A can also have profound effects on key fungal signaling pathways that regulate stress responses, morphogenesis, and virulence.

Impact on Calcium-Calcineurin Signaling

Mitochondrial dysfunction is known to trigger an increase in cytosolic calcium levels, which in turn activates the calcineurin signaling pathway.[8][9] This pathway is crucial for fungal stress responses, cell wall integrity, and virulence.

Caption: Postulated impact of UK-2A on the Calcineurin signaling pathway.

Potential Crosstalk with MAPK and cAMP/PKA Signaling

Mitochondrial function is intricately linked to other major signaling pathways, including the High Osmolarity Glycerol (HOG) Mitogen-Activated Protein Kinase (MAPK) pathway and the cAMP-dependent Protein Kinase A (PKA) pathway.[10] While direct evidence for UK-2A's impact on these pathways is still emerging, it is plausible that the metabolic stress induced by mitochondrial inhibition could modulate their activity, affecting fungal development and virulence.

Caption: Potential crosstalk of UK-2A-induced mitochondrial dysfunction with MAPK and PKA pathways.

Conclusion

UK-2A is a valuable research tool for studying fungal mitochondrial respiration and its downstream consequences. The provided protocols offer a starting point for investigating the antifungal properties of UK-2A and its derivatives. Further research is warranted to fully elucidate the intricate interplay between UK-2A-induced mitochondrial dysfunction and the complex signaling networks that govern fungal physiology and pathogenesis. This knowledge will be instrumental in the development of novel and effective antifungal therapies.

References

• 1. Characterization of the mechanism of action of the fungicide fenpicoxamid and its metabolite UK-2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The mode of action of UK-2A and UK-3A, novel antifungal antibiotics from Streptomyces sp. 517-02 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. UK-2A,B,C and D, novel antifungal antibiotics from Streptomyces sp.517.02. V. Inhibition mechanism of bovine heart mitochondrial cytochrome bc1 by the novel antibiotic UK-2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. Synthesis and biological activity of analogs of the antifungal antibiotic UK-2A. II. Impact of modifications to the macrocycle benzyl position - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Mitochondrial dysfunctions trigger the calcium signaling-dependent fungal multidrug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. System-level impact of mitochondria on fungal virulence: to metabolism and beyond - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing UK-2A for the Investigation of IL-4 Production in Immune Cells

For Researchers, Scientists, and Drug Development Professionals

Abstract

Interleukin-4 (IL-4) is a pleiotropic cytokine central to the development of T helper 2 (Th2) cell differentiation and the orchestration of humoral immunity and allergic responses. Dysregulation of IL-4 production is implicated in various inflammatory and autoimmune diseases. UK-2A, an antimycin-type antibiotic, has been identified as an inhibitor of IL-4 production.[1] This document provides detailed application notes and experimental protocols for utilizing UK-2A as a tool to study the molecular mechanisms governing IL-4 synthesis in immune cells. We present a hypothesized signaling pathway through which UK-2A may exert its effects and provide methodologies to investigate this proposed mechanism.

Introduction

UK-2A is a potent antifungal antibiotic that functions by inhibiting the mitochondrial electron transport chain at complex III.[2][3] Unlike the structurally similar antimycin A, UK-2A exhibits low cytotoxicity, making it a valuable tool for studying cellular processes without inducing widespread cell death.[1][2] A key study has demonstrated that UK-2A can restrict the release of IL-4 from rat basophilic leukemia (RBL-2H3) cells, a model for mast cell-mediated allergic responses, in a dose-dependent manner and without affecting cell viability.[1] This unique property of UK-2A allows for the specific investigation of signaling pathways that regulate IL-4 production.

IL-4 expression is tightly controlled by a network of signaling pathways, with the transcription factor GATA3 playing a master regulatory role in Th2 cell differentiation and IL-4 gene expression.[4][5][6] Additionally, the mammalian target of rapamycin (B549165) (mTOR) signaling pathway is a crucial integrator of metabolic cues and is known to influence T cell differentiation and cytokine production, with mTORC2 being particularly important for Th2 differentiation.[7][8][9]

Recent evidence highlights a significant interplay between mitochondrial metabolism and immune cell function. Mitochondrial biogenesis and activity are linked to GATA3 expression and T cell fate decisions.[10][11][12] Furthermore, mTOR signaling is intricately connected with mitochondrial bioenergetics to orchestrate cellular metabolism and proliferation.[2][13][14][15]

This document outlines a potential mechanism by which UK-2A, through its inhibition of mitochondrial complex III, may modulate the GATA3 and mTOR signaling pathways to suppress IL-4 production. Detailed protocols are provided to enable researchers to test this hypothesis and further elucidate the role of mitochondrial function in regulating IL-4 synthesis.

Proposed Mechanism of Action of UK-2A on IL-4 Production

We propose that UK-2A inhibits IL-4 production by disrupting mitochondrial function, which in turn impacts the key signaling pathways of GATA3 and mTOR. Inhibition of mitochondrial complex III by UK-2A can lead to a decrease in cellular ATP levels and alterations in the cellular redox state. These metabolic perturbations may subsequently interfere with the activation and function of the mTORC2 and GATA3 signaling cascades, both of which are critical for driving IL-4 gene expression.

Caption: Proposed signaling pathway of UK-2A in inhibiting IL-4 production.

Data Presentation

The following tables provide a structured summary of expected quantitative data from the described experimental protocols.

Table 1: Effect of UK-2A on IL-4 Protein Secretion (ELISA)

Treatment Group	UK-2A Conc. (µM)	IL-4 Concentration (pg/mL)	Standard Deviation
Untreated Control	0
Vehicle Control	0
UK-2A	0.1
UK-2A	1
UK-2A	10
Positive Control (e.g., PMA/Ionomycin)	-

Table 2: Effect of UK-2A on IL-4 mRNA Expression (qPCR)

Treatment Group	UK-2A Conc. (µM)	Relative IL-4 Gene Expression (Fold Change)	Standard Deviation
Untreated Control	0	1.0
Vehicle Control	0
UK-2A	0.1
UK-2A	1
UK-2A	10

Table 3: Effect of UK-2A on Intracellular IL-4 in CD4+ T cells (Flow Cytometry)

Treatment Group	UK-2A Conc. (µM)	Percentage of IL-4+ CD4+ T cells	Mean Fluorescence Intensity (MFI) of IL-4
Unstimulated Control	0
Stimulated Control	0
Stimulated + UK-2A	0.1
Stimulated + UK-2A	1
Stimulated + UK-2A	10

Table 4: Effect of UK-2A on GATA3 and mTOR Signaling Pathways (Western Blot)

Treatment Group	UK-2A Conc. (µM)	Relative GATA3 Protein Level	Relative p-mTOR (Ser2481) Protein Level
Untreated Control	0	1.0	1.0
Vehicle Control	0
UK-2A	0.1
UK-2A	1
UK-2A	10

Experimental Protocols

General Cell Culture and Treatment with UK-2A

Cell Lines:

• RBL-2H3 cells: A rat basophilic leukemia cell line, useful as a model for mast cells.

• Primary CD4+ T cells: Isolated from human peripheral blood mononuclear cells (PBMCs) or mouse splenocytes.

UK-2A Preparation:

• Dissolve UK-2A in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO), to create a stock solution (e.g., 10 mM).

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

• For experiments, dilute the stock solution in cell culture medium to the desired final concentrations. Ensure the final DMSO concentration is consistent across all treatment groups, including the vehicle control (typically ≤ 0.1%).

General Treatment Protocol:

• Seed immune cells at the appropriate density in multi-well plates.

• Pre-treat the cells with varying concentrations of UK-2A (e.g., 0.1, 1, 10 µM) or vehicle control for a predetermined time (e.g., 1-2 hours) before stimulation.

• Stimulate the cells to induce IL-4 production. For RBL-2H3 cells, this can be achieved by sensitization with anti-DNP IgE followed by challenge with DNP-HSA. For primary T cells, stimulation can be achieved with anti-CD3 and anti-CD28 antibodies or with PMA and ionomycin.

• Incubate the cells for an appropriate duration to allow for IL-4 production (e.g., 6-24 hours for protein secretion, 4-6 hours for mRNA analysis).

• Harvest the cell supernatants for ELISA or the cells for RNA extraction (qPCR) or protein analysis (Western blot and flow cytometry).

Caption: General experimental workflow for studying the effect of UK-2A on IL-4 production.

Protocol 1: Quantification of IL-4 Secretion by ELISA

Materials:

• IL-4 ELISA kit (species-specific)

• Cell culture supernatants from UK-2A treated and control cells

• Plate reader

Method:

• Follow the manufacturer's instructions for the specific IL-4 ELISA kit.

• Briefly, coat a 96-well plate with the capture antibody overnight at 4°C.

• Wash the plate and block non-specific binding sites.

• Add cell culture supernatants and standards to the wells and incubate.

• Wash the plate and add the detection antibody.

• Wash the plate and add the enzyme conjugate (e.g., Streptavidin-HRP).

• Wash the plate and add the substrate solution.

• Stop the reaction and measure the absorbance at the appropriate wavelength using a plate reader.

• Calculate the concentration of IL-4 in the samples based on the standard curve.

Protocol 2: Analysis of IL-4 Gene Expression by qPCR

Materials:

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for IL-4 and a housekeeping gene (e.g., GAPDH, ACTB)

• qPCR instrument

Method:

• RNA Extraction: Isolate total RNA from UK-2A treated and control cells using a commercial RNA extraction kit according to the manufacturer's protocol.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qPCR:

  • Set up the qPCR reaction by mixing the cDNA, forward and reverse primers for IL-4 and the housekeeping gene, and the qPCR master mix.

  • Run the qPCR reaction in a real-time PCR instrument using an appropriate cycling program.

  • Analyze the data using the ΔΔCt method to determine the relative fold change in IL-4 gene expression, normalized to the housekeeping gene.

Protocol 3: Intracellular Staining of IL-4 for Flow Cytometry

Materials:

• Protein transport inhibitor (e.g., Brefeldin A or Monensin)

• Fixation/Permeabilization buffer

• Fluorochrome-conjugated antibodies against cell surface markers (e.g., CD4) and intracellular IL-4

• Flow cytometer

Method:

• In the last 4-6 hours of cell culture, add a protein transport inhibitor to the wells to allow for intracellular accumulation of IL-4.

• Harvest the cells and wash them with FACS buffer (PBS with 2% FBS).

• Stain for cell surface markers by incubating the cells with fluorochrome-conjugated antibodies (e.g., anti-CD4) on ice.

• Wash the cells to remove unbound antibodies.

• Fix and permeabilize the cells using a commercial fixation/permeabilization kit according to the manufacturer's instructions.

• Stain for intracellular IL-4 by incubating the permeabilized cells with a fluorochrome-conjugated anti-IL-4 antibody.

• Wash the cells and resuspend them in FACS buffer.

• Acquire the data on a flow cytometer and analyze the percentage of IL-4-producing cells and the mean fluorescence intensity (MFI) of the IL-4 signal within the desired cell population (e.g., CD4+ T cells).

Protocol 4: Western Blot Analysis of GATA3 and mTOR Signaling

Materials:

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against GATA3, phospho-mTOR (Ser2481), total mTOR, and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Method:

• Lyse the UK-2A treated and control cells in lysis buffer.

• Determine the protein concentration of the lysates using a protein assay.

• Denature the protein samples and separate them by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Wash the membrane and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize the levels of GATA3 and phospho-mTOR to the total mTOR and the loading control.

Troubleshooting

• High Cell Death: Although UK-2A has low cytotoxicity, it is crucial to perform a dose-response and time-course experiment to determine the optimal concentration and treatment duration that does not affect cell viability for the specific immune cell type being studied. Use a viability dye (e.g., Propidium Iodide or a live/dead fixable stain) in flow cytometry experiments.

• Low IL-4 Signal: Ensure that the cell stimulation is optimal. Titrate the concentration of stimulating agents and the incubation time. For intracellular cytokine staining, ensure the protein transport inhibitor is added at the correct time and concentration.

• Variability in Results: When using primary cells, expect donor-to-donor variability. It is recommended to use cells from multiple donors to ensure the reproducibility of the findings.

Conclusion

UK-2A presents a valuable pharmacological tool for dissecting the molecular pathways that regulate IL-4 production in immune cells. Its ability to inhibit IL-4 synthesis without significant cytotoxicity allows for a focused investigation of the downstream effects of mitochondrial complex III inhibition. The proposed mechanism involving the GATA3 and mTOR signaling pathways provides a testable framework for future research. The detailed protocols provided herein will enable researchers to systematically investigate the impact of UK-2A on IL-4 production and to further unravel the intricate connection between cellular metabolism and immune regulation.

References

• 1. GATA3 induces mitochondrial biogenesis in primary human CD4+ T cells during DNA damage [ideas.repec.org]
• 2. mTORC1 as a Regulator of Mitochondrial Functions and a Therapeutic Target in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Probing the Diversity of T Cell Dysfunction in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regulation of IL-4 gene expression by distal regulatory elements and GATA-3 at the chromatin level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. GATA-3-dependent enhancer activity in IL-4 gene regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. GATA3: A master of many trades in immune regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mTORC1 and mTORC2 as regulators of cell metabolism in immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. GATA3 induces mitochondrial biogenesis in primary human CD4+ T cells during DNA damage [pubmed.ncbi.nlm.nih.gov]
• 12. biorxiv.org [biorxiv.org]
• 13. researchgate.net [researchgate.net]
• 14. mTOR coordinates protein synthesis, mitochondrial activity and proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. 2024.sci-hub.se [2024.sci-hub.se]

Application Notes and Protocols for the Synthesis and Purification of UK-2A Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the synthesis and purification of derivatives of UK-2A, a potent antifungal agent. The protocols are based on established literature and are intended to guide researchers in the development of novel antifungal compounds.

Introduction

UK-2A is a natural product isolated from Streptomyces sp. that exhibits strong antifungal activity by inhibiting the cytochrome bc1 complex (Complex III) of the mitochondrial electron transport chain.[1][2] Its unique mode of action and complex structure have made it a valuable lead compound for the development of new fungicides. Fenpicoxamid (B607437), a commercial fungicide, is a semi-synthetic derivative of UK-2A.[3][4] This document outlines detailed procedures for the semi-synthesis of UK-2A derivatives, focusing on modifications at the picolinamide (B142947) ring, the macrocycle benzyl (B1604629) position, and the isobutyryl ester position. Additionally, comprehensive protocols for the purification of these derivatives are provided.

Mechanism of Action: Inhibition of Mitochondrial Respiration

UK-2A and its derivatives function as Qi inhibitors of the cytochrome bc1 complex. They bind to the Qi site on cytochrome b, which is distinct from the Qo site where strobilurin fungicides bind. This binding event disrupts the electron flow from ubiquinol (B23937) to cytochrome c, thereby inhibiting ATP synthesis and leading to fungal cell death.[1][2]

Mechanism of action of UK-2A derivatives.

Synthesis of UK-2A Derivatives

The following protocols describe the semi-synthesis of UK-2A derivatives based on modifications at three key positions of the UK-2A macrocycle.

Protocol 1: Modification of the Picolinamide Ring

This protocol describes the replacement of the 3-hydroxy-4-methoxypicolinamide moiety of UK-2A with other aromatic carboxylic acids.

Materials:

• UK-2A (or its des-picolinamide precursor)

• Desired aromatic carboxylic acid (e.g., salicylic (B10762653) acid derivatives)

• Coupling agents (e.g., HATU, DCC, EDC)

• Non-nucleophilic base (e.g., DIPEA, triethylamine)

• Anhydrous solvents (e.g., DMF, DCM)

• Standard laboratory glassware and stirring equipment

Procedure:

• Preparation of the UK-2A Macrocycle Core (if starting from UK-2A): Hydrolyze the amide bond of UK-2A under basic conditions to yield the free amine of the macrocycle. Purify the resulting amino-lactone by column chromatography.

• Amide Coupling Reaction:

  • Dissolve the UK-2A amino-lactone (1.0 eq) and the desired aromatic carboxylic acid (1.2 eq) in anhydrous DMF.

  • Add the coupling agent HATU (1.5 eq) and the non-nucleophilic base DIPEA (3.0 eq) to the solution.

  • Stir the reaction mixture at room temperature for 12-24 hours under an inert atmosphere (e.g., nitrogen or argon).

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Upon completion, dilute the reaction mixture with ethyl acetate (B1210297) and wash sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired UK-2A derivative.

Workflow for picolinamide ring modification.

Protocol 2: Modification of the Benzyl Position

This protocol details the modification of the benzyl group at the C8 position of the UK-2A macrocycle.[5]

Materials:

• UK-2A

• Palladium on carbon (10% Pd/C)

• Hydrogen gas source

• Grignard reagents (e.g., cyclohexylmagnesium bromide) or other organometallic reagents

• Anhydrous solvents (e.g., THF, methanol)

• Standard laboratory glassware for hydrogenation and Grignard reactions

Procedure:

• Debenzylation of UK-2A:

  • Dissolve UK-2A in methanol.

  • Add 10% Pd/C catalyst.

  • Hydrogenate the mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature for 4-6 hours.

  • Filter the reaction mixture through Celite to remove the catalyst and concentrate the filtrate to obtain the debenzylated UK-2A.

• Alkylation/Arylation:

  • Dissolve the debenzylated UK-2A in anhydrous THF and cool to -78 °C.

  • Slowly add the desired Grignard reagent (e.g., cyclohexylmagnesium bromide, 2-3 eq) to the solution.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction by TLC.

• Work-up and Purification:

  • Quench the reaction by the slow addition of saturated aqueous ammonium (B1175870) chloride solution.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the product by flash column chromatography on silica gel.

Protocol 3: Modification of the Isobutyryl Ester Position

This protocol describes the replacement of the isobutyryl ester at the C7 position with other ester or ether functionalities.

Materials:

• De-isobutyryl UK-2A (obtained by selective hydrolysis of UK-2A)

• Acyl chlorides or carboxylic acids for esterification

• Alkyl halides for etherification

• Bases (e.g., pyridine (B92270), DMAP for esterification; sodium hydride for etherification)

• Anhydrous solvents (e.g., DCM for esterification; THF or DMF for etherification)

Procedure for Esterification:

• Dissolve de-isobutyryl UK-2A (1.0 eq) in anhydrous DCM.

• Add pyridine (2.0 eq) and the desired acyl chloride (1.5 eq).

• Add a catalytic amount of DMAP.

• Stir the reaction at room temperature for 6-12 hours.

• Wash the reaction mixture with 1M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer, concentrate, and purify by flash chromatography.

Procedure for Etherification:

• Dissolve de-isobutyryl UK-2A (1.0 eq) in anhydrous THF or DMF.

• Cool the solution to 0 °C and add sodium hydride (1.5 eq) portion-wise.

• Stir for 30 minutes at 0 °C, then add the desired alkyl halide (1.5 eq).

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Carefully quench the reaction with water.

• Extract the product with ethyl acetate, wash with brine, dry, concentrate, and purify by flash chromatography.

Purification of UK-2A Derivatives

Purification of the synthesized UK-2A derivatives is crucial to remove unreacted starting materials, reagents, and byproducts. Flash column chromatography is the primary method for initial purification, followed by High-Performance Liquid Chromatography (HPLC) for obtaining highly pure compounds for biological testing.

Protocol 4: Flash Column Chromatography

Instrumentation and Materials:

• Glass column with stopcock

• Silica gel (230-400 mesh)

• Compressed air or nitrogen source

• Solvent system (e.g., hexanes/ethyl acetate, DCM/methanol) determined by TLC analysis

• Collection tubes

Procedure:

• Column Packing:

  • Select a column of appropriate size.

  • Dry pack the column with silica gel.

  • Wet the silica gel with the non-polar component of the eluent system.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., DCM).

  • Adsorb the sample onto a small amount of silica gel and dry it to a free-flowing powder.

  • Carefully add the dry-loaded sample to the top of the packed column.

• Elution and Fraction Collection:

  • Begin elution with the chosen solvent system, starting with a lower polarity and gradually increasing the polarity if a gradient elution is used.

  • Apply gentle pressure to the top of the column to achieve a steady flow rate.

  • Collect fractions in test tubes.

• Analysis of Fractions:

  • Analyze the collected fractions by TLC to identify those containing the desired product.

  • Combine the pure fractions and concentrate under reduced pressure to obtain the purified UK-2A derivative.

General purification workflow for UK-2A derivatives.

Protocol 5: High-Performance Liquid Chromatography (HPLC)

For obtaining highly pure samples for biological assays, preparative or semi-preparative reversed-phase HPLC is recommended.

Instrumentation and Materials:

• Preparative HPLC system with a UV detector

• Reversed-phase C18 column

• Mobile phase: Acetonitrile and water (often with 0.1% formic acid or trifluoroacetic acid)

• Sample dissolved in a suitable solvent (e.g., acetonitrile/water)

Procedure:

• Method Development: Develop an analytical HPLC method to determine the optimal separation conditions (mobile phase gradient, flow rate).

• Sample Preparation: Dissolve the partially purified product in the mobile phase and filter through a 0.45 µm syringe filter.

• Preparative Run:

  • Equilibrate the preparative column with the initial mobile phase conditions.

  • Inject the sample onto the column.

  • Run the gradient program developed in the analytical stage.

  • Collect fractions corresponding to the peak of the desired compound.

• Post-Purification:

  • Analyze the collected fractions by analytical HPLC to confirm purity.

  • Combine the pure fractions and remove the organic solvent under reduced pressure.

  • Lyophilize the remaining aqueous solution to obtain the final pure product.

Quantitative Data Summary

The following tables summarize the biological activity of representative UK-2A derivatives from the literature.

Table 1: In Vitro Antifungal Activity of UK-2A Derivatives with Modified Benzyl Position [5]

Compound	Modification at C8	Mitochondrial Electron Transport IC50 (nM)	Zymoseptoria tritici EC50 (ppb)
UK-2A	Benzyl	0.86	5.3
38	Cyclohexyl	1.23	2.8
20	4-Fluorobenzyl	1.55	4.1
22	2,4-Difluorobenzyl	2.10	6.5
23	4-Chlorobenzyl	1.89	5.8
24	4-Methylbenzyl	1.62	4.9
36	4-(Trifluoromethyl)benzyl	3.18	11.0

Table 2: In Vitro Antifungal Activity of UK-2A Derivatives with Modified Picolinamide Ring

Compound	Picolinamide Replacement	Qi Site Inhibition IC50 (nM)	Zymoseptoria tritici EC50 (µg/L)
UK-2A	3-hydroxy-4-methoxypicolinic acid	3.8	5.3
2	3-hydroxy-4-chloropicolinic acid	3.3	7.8
5	3-hydroxy-6-methoxypicolinic acid	2.02	6.1
13	3-hydroxy-2-quinoxalinecarboxylic acid	2.89	4.5
16	3-hydroxy-6-(trifluoromethyl)picolinic acid	1.55	3.9

Table 3: In Vitro Antifungal Activity of UK-2A Derivatives with Modified Isobutyryl Ester Position

Compound	Modification at C7	Mitochondrial Electron Transport IC50 (nM)	Zymoseptoria tritici EC50 (µg/L)
UK-2A	Isobutyryl ester	0.86	5.3
Ester Analog 1	Pivaloate ester	1.44	8.2
Ester Analog 2	Cyclopropanecarboxylate ester	3.36	12
Ether Analog 1	n-Butyl ether	1.08	6.9
Ether Analog 2	1-Me-propyl ether	1.14	7.5

Note: The data presented in these tables are for illustrative purposes and have been compiled from various literature sources. Actual results may vary depending on the specific experimental conditions.

References

• 1. Characterization of the mechanism of action of the fungicide fenpicoxamid and its metabolite UK‐2A | Semantic Scholar [semanticscholar.org]
• 2. Natural Compound-Derived Cytochrome bc1 Complex Inhibitors as Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and biological activity of analogs of the antifungal antibiotic UK-2A. II. Impact of modifications to the macrocycle benzyl position - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

UK-2A: A Potent Tool for Elucidating Electron Transport Chain Complex III Function

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

UK-2A is a potent and specific inhibitor of the mitochondrial electron transport chain (ETC) at Complex III, also known as the cytochrome bc1 complex or ubiquinone-cytochrome c oxidoreductase. As a structural analog of the well-characterized inhibitor Antimycin A, UK-2A serves as a valuable tool for investigating the intricacies of mitochondrial respiration, electron flow, and the generation of the mitochondrial membrane potential.[1][2][3] Its distinct properties, including lower cytotoxicity compared to Antimycin A in some cell types, make it a useful instrument in studying the physiological and pathological roles of Complex III.[2][3] These application notes provide detailed protocols for utilizing UK-2A to study Complex III function in isolated mitochondria and whole cells.

Mechanism of Action

UK-2A exerts its inhibitory effect by binding to the Qi site of Complex III.[4] This binding event blocks the transfer of electrons from the b-hemes to ubiquinone, thereby interrupting the Q-cycle and halting the overall flow of electrons through the ETC. This inhibition leads to a reduction in proton pumping across the inner mitochondrial membrane, dissipation of the mitochondrial membrane potential, and a subsequent decrease in ATP synthesis.

Figure 1. Mechanism of action of UK-2A on the electron transport chain.

Quantitative Data

The inhibitory potency of UK-2A can be quantified by its half-maximal inhibitory concentration (IC50), which varies depending on the biological system under investigation.

Parameter	Organism/System	Value	Reference
IC50 (Mitochondrial Electron Transport)	Zymoseptoria tritici	0.86 nM
Relative Potency	Bovine heart mitochondria	~3-fold less potent than Antimycin A
Cytotoxicity	LLC-PK1 cells	Weak cytotoxicity compared to Antimycin A	[2]
ROS Production	LLC-PK1 cells	Does not stimulate ROS production, unlike Antimycin A	[2]

Experimental Protocols

Protocol 1: Determination of UK-2A IC50 on Complex III Activity in Isolated Mitochondria

This protocol details the measurement of Complex III activity and the determination of the IC50 of UK-2A using a spectrophotometric assay.

Materials:

• Isolated mitochondria (from cell culture or tissue)

• UK-2A stock solution (in DMSO or ethanol)

• Complex III Assay Buffer

• Reduced Coenzyme Q (e.g., Decylubiquinol)

• Cytochrome c (from equine heart)

• Antimycin A (as a positive control)

• Bradford Reagent for protein quantification

• Spectrophotometer or microplate reader

Experimental Workflow:

References

• 1. UK-2A, B, C, and D, novel antifungal antibiotics from Streptomyces sp. 517-02 VII. Membrane injury induced by C9-UK-2A, a derivative of UK-2A, in Rhodotorula mucilaginosa IFO 0001 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. UK-2A, B, C and D, novel antifungal antibiotics from Streptomyces sp. 517-02. IV. Comparative studies of UK-2A with antimycin A3 on cytotoxic activity and reactive oxygen species generation in LLC-PK1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. UK-2A, B, C and D, novel antifungal antibiotics from Streptomyces sp. 517-02. I. Fermentation, isolation, and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Growth inhibition dependent on reactive oxygen species generated by C9-UK-2A, a derivative of the antifungal antibiotic UK-2A, in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]

In Planta Application of UK-2A for Disease Control Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

UK-2A is a naturally occurring antifungal antibiotic produced by Streptomyces sp. 517-02. It is a potent inhibitor of fungal respiration, specifically targeting the cytochrome bc1 complex (Complex III) of the mitochondrial electron transport chain.[1][2][3] This mode of action leads to a rapid depletion of cellular ATP, ultimately causing fungal cell death.[1] While UK-2A itself demonstrates strong intrinsic antifungal activity, its practical application in agriculture has been somewhat limited due to factors such as stability. However, it serves as a crucial lead compound for the development of new fungicides, such as fenpicoxamid (B607437).[2][3] Fenpicoxamid is a derivative of UK-2A and is converted to the active UK-2A molecule within the target pathogen.[3][4] These notes provide a comprehensive overview of the available data and protocols for the in planta application of UK-2A for plant disease control research.

Data Presentation

In Vitro Antifungal Activity of UK-2A and Analogs

The following table summarizes the in vitro efficacy of UK-2A and a potent analog against key plant pathogens. This data is crucial for determining appropriate concentrations for in planta studies.

Compound	Target Pathogen	Assay Type	Efficacy Metric	Value	Reference
UK-2A	Zymoseptoria tritici	In vitro growth inhibition	EC50	5.3 ppb	[3]
UK-2A	Leptosphaeria nodorum	In vitro growth inhibition	EC50	11.3 ppb	[3]
Analog 38 (cyclohexyl)	Zymoseptoria tritici	In vitro growth inhibition	EC50	2.8 ppb	[3]
Analog 38 (cyclohexyl)	Leptosphaeria nodorum	In vitro growth inhibition	EC50	6.2 ppb	[3]

In Planta Disease Control Efficacy of UK-2A Analogs

While specific in planta efficacy data for UK-2A is limited in publicly available literature, studies on its analogs demonstrate the potential of this chemical class for disease control. The following table presents data on the performance of UK-2A analogs in greenhouse trials.

Compound	Target Pathogen	Host Plant	Application Type	Disease Control (%)	Reference
Analog 20	Zymoseptoria tritici	Wheat	Protective	More effective than UK-2A	[1]
Analog 22	Zymoseptoria tritici	Wheat	Protective	More effective than UK-2A	[1]
Analog 23	Zymoseptoria tritici	Wheat	Protective	More effective than UK-2A	[1]
Analog 24	Zymoseptoria tritici	Wheat	Protective	More effective than UK-2A	[1]
Analog 36	Zymoseptoria tritici	Wheat	Protective	More effective than UK-2A	[1]
Analog 38	Zymoseptoria tritici	Wheat	Protective	More effective than UK-2A	[1]

Experimental Protocols

The following protocols are detailed methodologies for conducting in planta disease control studies with UK-2A. These are based on established fungicide testing procedures and information from related studies.

Protocol 1: General Preparation of UK-2A for In Planta Application

Objective: To prepare a stable and effective formulation of UK-2A for application to plants.

Materials:

• UK-2A (pure compound)

• Solvent (e.g., acetone (B3395972), DMSO)

• Surfactant (e.g., Tween 20)

• Sterile deionized water

• Magnetic stirrer and stir bar

• Volumetric flasks and pipettes

Procedure:

• Stock Solution Preparation:

  • Accurately weigh the desired amount of UK-2A.

  • Dissolve the UK-2A in a minimal amount of a suitable solvent (e.g., acetone or DMSO) to create a concentrated stock solution. The choice of solvent should be tested for phytotoxicity on the host plant at the final application concentration.

• Working Solution Preparation:

  • In a volumetric flask, add a small amount of sterile deionized water.

  • Add the desired volume of the UK-2A stock solution.

  • Add a surfactant (e.g., Tween 20) to a final concentration of 0.01-0.05% (v/v) to ensure even spreading on the leaf surface.

  • Bring the solution to the final volume with sterile deionized water.

  • Mix thoroughly using a magnetic stirrer until the solution is homogeneous.

• Control Solutions:

  • Prepare a solvent control containing the same concentration of the solvent and surfactant as the UK-2A working solution.

  • Prepare a negative control with only sterile deionized water and surfactant.

Protocol 2: In Planta Efficacy Study of UK-2A against Powdery Mildew on Wheat

Objective: To evaluate the protective efficacy of UK-2A against powdery mildew (Blumeria graminis f. sp. tritici) on wheat seedlings.

Materials:

• Wheat seeds (a susceptible cultivar)

• Pots and sterile potting mix

• Growth chamber or greenhouse with controlled environment

• UK-2A working solutions (e.g., 1, 10, 50, 100 ppm)

• Control solutions (solvent and negative controls)

• Powdery mildew inoculum

• Handheld sprayer

• Disease assessment scale (e.g., percentage of leaf area infected)

Procedure:

• Plant Growth:

  • Sow wheat seeds in pots filled with sterile potting mix.

  • Grow the seedlings in a growth chamber or greenhouse under controlled conditions (e.g., 20-22°C, 16/8 h light/dark cycle).

  • Water the plants as needed and allow them to grow to the two-leaf stage (approximately 10-14 days).

• Application of UK-2A:

  • Randomly assign plants to different treatment groups (different UK-2A concentrations and controls).

  • Using a handheld sprayer, apply the respective solutions to the wheat seedlings until runoff. Ensure complete coverage of the foliage.

  • Allow the treated plants to dry completely.

• Inoculation:

  • 24 hours after treatment, inoculate the plants with powdery mildew. This can be done by gently shaking infected plants over the treated seedlings to release conidia or by using a spore suspension.

• Incubation and Disease Development:

  • Place the inoculated plants back into the growth chamber. Maintain high humidity for the first 24 hours to promote infection.

  • Continue to grow the plants under the same controlled conditions for 7-10 days to allow for disease development on the control plants.

• Disease Assessment:

  • Visually assess the severity of powdery mildew on the second leaf of each plant.

  • Use a disease assessment scale to quantify the percentage of the leaf area covered by mildew.

  • Calculate the disease control efficacy for each treatment using the following formula:

    • Disease Control (%) = [(Disease Severity in Control - Disease Severity in Treatment) / Disease Severity in Control] x 100

• Data Analysis:

  • Perform statistical analysis (e.g., ANOVA) to determine significant differences between treatments.

Visualizations

Mode of Action of UK-2A on Fungal Pathogens

Caption: Mode of action of UK-2A on the fungal respiratory chain.

Experimental Workflow for In Planta Efficacy Testing

Caption: Workflow for evaluating the in planta efficacy of UK-2A.

Plant Signaling Pathways

Currently, there is no direct evidence to suggest that UK-2A's primary mode of action involves the direct modulation of plant signaling pathways, such as the salicylic (B10762653) acid (SA) or jasmonic acid (JA) pathways, which are crucial for systemic acquired resistance (SAR) and induced systemic resistance (ISR), respectively. The potent and rapid fungicidal activity of UK-2A is attributed to its direct inhibitory effect on the pathogen's mitochondrial respiration.

However, by effectively controlling the pathogen, UK-2A can indirectly influence the plant's defense response. A reduction in pathogen pressure will lead to a decrease in the elicitation of plant defense responses, which are energetically costly. This can allow the plant to reallocate resources from defense to growth and development.

Logical Relationship of UK-2A's Effect on Plant Health

Caption: Indirect effect of UK-2A on plant health and defense.

References

• 1. Synthesis and biological activity of analogs of the antifungal antibiotic UK-2A. II. Impact of modifications to the macrocycle benzyl position - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Characterization of the mechanism of action of the fungicide fenpicoxamid and its metabolite UK-2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Troubleshooting low efficacy of UK-2A in antifungal assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low efficacy of UK-2A in antifungal assays.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of UK-2A?

A1: UK-2A is a potent antifungal agent that functions by inhibiting the mitochondrial electron transport chain.[1][2][3][4][5] Specifically, it targets the cytochrome bc1 complex (Complex III), disrupting cellular respiration and leading to a rapid decrease in intracellular ATP levels.[1][2] Its mechanism is similar to that of antimycin A.[3][5]

Q2: I am observing a loss of UK-2A's antifungal activity after 48 hours of incubation. Is this expected?

A2: Yes, this is a known characteristic of UK-2A. Studies have shown that the antifungal activities of UK-2A and the structurally similar antimycin A can diminish or disappear after 48 hours of treatment.[6][7] This instability under prolonged incubation conditions is a critical factor to consider in your experimental design. For longer-term experiments, derivatives of UK-2A, such as C9-UK-2A, have been developed to have more durable antifungal activities.[6]

Q3: In which solvents is UK-2A soluble and how should stock solutions be prepared and stored?

Q4: Are there known mechanisms of fungal resistance to UK-2A?

A4: The provided search results do not specify dedicated resistance mechanisms for UK-2A. However, resistance to inhibitors of the cytochrome bc1 complex, like the strobilurins, can occur through mutations in the cytochrome b gene (e.g., the G143A substitution).[9] It is noteworthy that the activity of fenpicoxamid (B607437), a derivative of UK-2A, was not affected by the G143A exchange, suggesting it may be less susceptible to this specific resistance mechanism.[9] In Saccharomyces cerevisiae, amino acid substitutions at the Qi quinone binding site of cytochrome b (N31K, G37C, and L198F) have been shown to reduce sensitivity to fenpicoxamid, UK-2A, and antimycin A.[9] Additionally, some fungi may possess an alternative respiration pathway that can mitigate the effects of mitochondrial inhibitors, and the activity of UK-2A can be potentiated by inhibitors of this pathway, such as salicylhydroxamic acid.[9]

Troubleshooting Guide for Low Efficacy of UK-2A

This guide addresses common issues that can lead to lower-than-expected efficacy of UK-2A in your antifungal assays.

Potential Problem	Possible Cause	Recommended Solution
Inconsistent or No Fungal Inhibition	UK-2A Degradation	UK-2A activity is known to decrease after 48 hours.[6][7] Prepare fresh dilutions of UK-2A from a frozen stock for each experiment. Avoid repeated freeze-thaw cycles.
Sub-optimal Solvent Concentration	High concentrations of solvents like DMSO can inhibit fungal growth, masking the effect of UK-2A. Ensure the final DMSO concentration in your assay is non-inhibitory (typically ≤1%).[8]
Incorrect Inoculum Density	The density of the fungal inoculum is crucial for reproducible MIC results. A high inoculum can lead to apparent resistance. Standardize your inoculum to a 0.5 McFarland standard and then dilute to the recommended final density for your assay.[8]
High Variability in MIC Values	Subjective Endpoint Reading	Visual determination of the Minimum Inhibitory Concentration (MIC) can be subjective.[8] For UK-2A, the MIC should be read as the lowest concentration causing a significant decrease in turbidity (e.g., ≥50% inhibition) compared to the growth control.[8] Using a spectrophotometer for a more objective optical density reading is recommended.
Inappropriate Growth Medium	The composition of the culture medium can affect the activity of antifungal agents. Use standard media recommended for antifungal susceptibility testing, such as RPMI 1640.
No Activity Against Specific Fungi	Intrinsic or Acquired Resistance	The target fungus may have intrinsic resistance mechanisms, such as an alternative oxidase pathway, or may have acquired resistance through mutations in the cytochrome b target site.[9] Consider co-administering an alternative oxidase inhibitor like salicylhydroxamic acid to potentiate UK-2A activity.[9]
Incorrect Fungal Species	Verify the identity of your fungal isolate, as some species may be inherently less susceptible to UK-2A.

Experimental Protocols

Protocol for Broth Microdilution MIC Assay for UK-2A

This protocol is a general guideline and may need optimization for your specific fungal strain and laboratory conditions.

• Preparation of UK-2A Stock and Dilutions:

  • Prepare a 1 mg/mL stock solution of UK-2A in 100% DMSO.

  • In a 96-well microtiter plate, perform serial two-fold dilutions of the UK-2A stock solution in the appropriate growth medium (e.g., RPMI 1640) to achieve a range of final concentrations for testing.

• Inoculum Preparation:

  • Subculture the fungal isolate on an appropriate agar (B569324) medium (e.g., Sabouraud Dextrose Agar) and incubate under suitable conditions.

  • Suspend several colonies in sterile saline.

  • Adjust the turbidity of the suspension to a 0.5 McFarland standard (approximately 1-5 x 10⁶ cells/mL).

  • Dilute this suspension in the growth medium to achieve the final desired inoculum density (e.g., 1-5 x 10³ cells/mL).[8]

• Inoculation and Incubation:

  • Add the prepared fungal inoculum to each well of the microtiter plate containing the UK-2A dilutions.

  • Include a growth control well (inoculum without UK-2A) and a sterility control well (medium only).

  • Incubate the plate at the optimal temperature for the fungal species being tested for 24-48 hours. Be mindful that UK-2A's efficacy may decline after 48 hours.[6][7]

• MIC Determination:

  • The MIC is the lowest concentration of UK-2A that causes a significant inhibition of visible growth (e.g., ≥50%) compared to the growth control.

  • For a more objective measurement, a spectrophotometer can be used to measure the optical density at a suitable wavelength (e.g., 530 nm).

Visualizations

Caption: Mechanism of action of UK-2A in fungi.

Caption: Troubleshooting workflow for low UK-2A efficacy.

References

• 1. The mode of action of UK-2A and UK-3A, novel antifungal antibiotics from Streptomyces sp. 517-02 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jstage.jst.go.jp [jstage.jst.go.jp]
• 3. UK-2A, B, C and D, novel antifungal antibiotics from Streptomyces sp. 517-02. IV. Comparative studies of UK-2A with antimycin A3 on cytotoxic activity and reactive oxygen species generation in LLC-PK1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Mechanistic Targets of Antifungal Agents: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 5. UK-2A,B,C and D, novel antifungal antibiotics from Streptomyces sp.517.02. V. Inhibition mechanism of bovine heart mitochondrial cytochrome bc1 by the novel antibiotic UK-2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. UK-2A, B, C, and D, novel antifungal antibiotics from Streptomyces sp. 517-02 VII. Membrane injury induced by C9-UK-2A, a derivative of UK-2A, in Rhodotorula mucilaginosa IFO 0001 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Characterization of the mechanism of action of the fungicide fenpicoxamid and its metabolite UK-2A - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing UK-2A Concentration for Mitochondrial Inhibition

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using UK-2A as a mitochondrial inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of UK-2A?

UK-2A is an antifungal antibiotic that acts as a potent inhibitor of the mitochondrial electron transport chain.[1][2] Specifically, it targets Complex III (cytochrome c reductase) at the Qi quinone binding site, thereby blocking the transfer of electrons and disrupting mitochondrial respiration.[3] This inhibition leads to a rapid decrease in mitochondrial membrane potential and a subsequent reduction in cellular ATP production.[1][3]

Caption: Mechanism of UK-2A action on the electron transport chain.

Q2: What is the optimal concentration of UK-2A to use?

The optimal concentration of UK-2A is cell-type dependent and should be determined empirically for each experimental system. However, a general starting point for in vitro studies is in the nanomolar to low micromolar range. For some applications, concentrations as low as 0.86 nM have been shown to be effective in inhibiting mitochondrial electron transport.[4]

Application	Recommended Starting Concentration	Reference
In vitro growth inhibition of Z. tritici	5.3 ppb (~10 nM)	[4]
In vitro growth inhibition of L. nodorum	11.3 ppb (~21 nM)	[4]
Inhibition of mitochondrial electron transport	IC₅₀: 0.86 nM	[4]
Cytotoxicity studies in LLC-PK1 cells	>1 µM (low cytotoxicity)	[1]

Q3: How do I prepare and store UK-2A?

For detailed instructions on preparing a stock solution, please refer to the Experimental Protocols section below. In general, UK-2A is dissolved in a suitable organic solvent like DMSO to create a concentrated stock solution. This stock solution should be stored at -20°C or -80°C to maintain its stability. Avoid repeated freeze-thaw cycles.

Q4: What are the signs of off-target effects or cytotoxicity?

While UK-2A generally exhibits lower cytotoxicity compared to similar compounds like Antimycin A, high concentrations can still lead to off-target effects and cell death.[1] Signs to watch for include:

• A rapid and complete loss of cell viability, even at short incubation times.

• Morphological changes inconsistent with the expected apoptotic phenotype.

• Significant effects on cellular processes known to be independent of mitochondrial respiration.

It's important to perform a dose-response curve and assess cell viability (e.g., using a Trypan Blue exclusion assay or an MTT assay) to distinguish specific mitochondrial inhibition from general cytotoxicity.

Q5: My cells are not showing the expected response to UK-2A. What could be the reason?

There are several potential reasons for a lack of response:

• Incorrect Concentration: The concentration of UK-2A may be too low for your specific cell type. Consider performing a dose-response experiment.

• Compound Instability: Ensure the UK-2A stock solution has been stored correctly and has not undergone multiple freeze-thaw cycles.

• Cellular Metabolism: The cells may have a highly glycolytic phenotype and are therefore less reliant on mitochondrial respiration for ATP production.

• Alternative Respiration: Some organisms possess alternative respiration pathways that can bypass Complex III.[3]

Caption: Troubleshooting workflow for unexpected results with UK-2A.

Q6: How does UK-2A compare to other mitochondrial inhibitors like Antimycin A and Oligomycin?

UK-2A, Antimycin A, and Oligomycin all inhibit mitochondrial ATP synthesis but through different mechanisms.

Inhibitor	Target	Key Characteristics	Reference
UK-2A	Complex III (Qi site)	Structurally similar to Antimycin A but induces less reactive oxygen species (ROS) and has lower general cytotoxicity.	[1][2][3]
Antimycin A	Complex III (Qi site)	Potent inhibitor, but known to stimulate significant ROS production, which can confound experimental results.	[1][2]
Oligomycin	Complex V (ATP Synthase)	Inhibits the F₀ subunit of ATP synthase, blocking proton flow and ATP synthesis. Can have off-target effects on store-operated Ca²⁺ channels at higher concentrations.	[5][6][7]

Q7: What are the downstream effects of UK-2A treatment?

Inhibition of Complex III by UK-2A leads to a decrease in mitochondrial membrane potential, a reduction in ATP synthesis, and can induce apoptosis through the intrinsic pathway.[1][3][8] This involves the release of pro-apoptotic factors like cytochrome c from the mitochondria, leading to the activation of caspases.[8][9][10] In some contexts, mitochondrial inhibition can also activate stress-response pathways like the JNK signaling pathway.[8][9]

Caption: Downstream signaling pathway of UK-2A-induced apoptosis.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
High Cell Death Observed	Concentration of UK-2A is too high, leading to cytotoxicity.	Perform a dose-response curve to find the optimal concentration that inhibits respiration without causing excessive cell death. Use a lower concentration range (e.g., 1-100 nM) as a starting point.
No Significant Decrease in Oxygen Consumption Rate (OCR)	Cells are primarily using glycolysis for energy.	Test the glycolytic rate of your cells. If they are highly glycolytic, the effect of mitochondrial inhibition on total ATP production may be minimal.
UK-2A stock solution has degraded.	Prepare a fresh stock solution of UK-2A and store it in small aliquots at -80°C to avoid repeated freeze-thaw cycles.
Variability in Results	Inconsistent cell seeding density or cell health.	Ensure consistent cell seeding and that cells are in the logarithmic growth phase before treatment.
Inconsistent timing of UK-2A treatment and subsequent assays.	Standardize all incubation times and experimental procedures.

Experimental Protocols

Protocol 1: Preparation of UK-2A Stock Solution

• Reconstitution: Dissolve UK-2A powder in high-quality, anhydrous DMSO to a stock concentration of 1-10 mM.

• Aliquotting: Aliquot the stock solution into small, single-use volumes in sterile microcentrifuge tubes.

• Storage: Store the aliquots at -20°C or -80°C for long-term storage. Avoid exposure to light.

Protocol 2: General Protocol for Treating Cells with UK-2A

• Cell Seeding: Seed cells in an appropriate culture plate at a density that will ensure they are in the exponential growth phase at the time of treatment.

• Cell Adherence: Allow cells to adhere and grow for 24 hours.

• Preparation of Working Solution: Dilute the UK-2A stock solution in pre-warmed cell culture medium to the desired final concentration.

• Treatment: Remove the old medium from the cells and replace it with the medium containing UK-2A.

• Incubation: Incubate the cells for the desired period (e.g., 1-24 hours) before proceeding with downstream assays.

Protocol 3: Measuring Mitochondrial Respiration using a Seahorse XF Analyzer

This protocol outlines a standard Mito Stress Test.

• Plate Seeding: Seed cells in a Seahorse XF cell culture microplate and allow them to adhere.

• Hydrate Sensor Cartridge: Hydrate the sensor cartridge with Seahorse XF Calibrant overnight in a non-CO₂ incubator at 37°C.

• Prepare Assay Medium: Warm Seahorse XF base medium supplemented with glucose, pyruvate, and glutamine to 37°C.

• Cell Treatment: Replace the culture medium with the prepared assay medium and incubate the cells in a non-CO₂ incubator at 37°C for 1 hour.

• Load Cartridge: Load the injector ports of the sensor cartridge with the following compounds (typical concentrations provided, may need optimization):

  • Port A: UK-2A (or Oligomycin as a control, e.g., 1.5 µM)

  • Port B: FCCP (e.g., 1.0 µM)

  • Port C: Rotenone/Antimycin A (e.g., 0.5 µM)

• Run Assay: Calibrate the sensor cartridge and run the Mito Stress Test protocol on the Seahorse XF Analyzer.[11][12]

References

• 1. UK-2A, B, C and D, novel antifungal antibiotics from Streptomyces sp. 517-02. IV. Comparative studies of UK-2A with antimycin A3 on cytotoxic activity and reactive oxygen species generation in LLC-PK1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Growth inhibition dependent on reactive oxygen species generated by C9-UK-2A, a derivative of the antifungal antibiotic UK-2A, in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Characterization of the mechanism of action of the fungicide fenpicoxamid and its metabolite UK-2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and biological activity of analogs of the antifungal antibiotic UK-2A. II. Impact of modifications to the macrocycle benzyl position - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Oligomycin inhibits store-operated channels by a mechanism independent of its effects on mitochondrial ATP - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Oligomycin, inhibitor of the F0 part of H+-ATP-synthase, suppresses the TNF-induced apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Apoptosis: A Comprehensive Overview of Signaling Pathways, Morphological Changes, and Physiological Significance and Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 11. Redirecting [linkinghub.elsevier.com]
• 12. The suprachiasmatic nucleus regulates brown fat thermogenesis in male mice through an adrenergic receptor ADRB3-S100B signaling pathway | PLOS Biology [journals.plos.org]

Technical Support Center: Overcoming UK-2A Solubility Challenges in Aqueous Solutions

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to address solubility issues encountered with the antifungal antibiotic UK-2A in aqueous solutions. The following troubleshooting guides and frequently asked questions (FAQs) are designed to offer practical solutions for your experimental needs.

Troubleshooting Guide: UK-2A Precipitation in Aqueous Buffers

Issue: My UK-2A, dissolved in DMSO, precipitates immediately upon addition to my aqueous buffer or cell culture medium. What is happening and how can I prevent it?

This is a common issue known as "crashing out," which occurs when a compound that is highly soluble in an organic solvent like Dimethyl Sulfoxide (DMSO) is introduced into an aqueous environment where it is poorly soluble. The rapid solvent exchange causes the compound to exceed its solubility limit in the aqueous solution and precipitate.

Here is a step-by-step guide to troubleshoot and prevent this issue:

Step 1: Optimize Your Stock Solution

• Problem: The initial concentration of your UK-2A stock solution in DMSO may be too low, requiring a larger volume to be added to your aqueous solution, thereby increasing the final DMSO concentration and the likelihood of precipitation.

• Solution: Prepare a high-concentration stock solution of UK-2A in 100% anhydrous DMSO. This allows you to use a minimal volume of the stock solution to achieve your desired final concentration in the aqueous medium, keeping the final DMSO concentration low (ideally ≤0.5%).

Step 2: Modify Your Dilution Technique

• Problem: Adding the DMSO stock directly and quickly into the entire volume of aqueous buffer can create localized areas of high UK-2A concentration, leading to immediate precipitation.

• Solution: Employ a gradual dilution method. Add the UK-2A DMSO stock solution dropwise to the aqueous buffer while gently vortexing or stirring. This ensures a more uniform and rapid dispersion of the compound, preventing localized supersaturation.

Step 3: Control the Temperature

• Problem: The temperature of your aqueous buffer can influence the solubility of UK-2A. Lower temperatures generally decrease the solubility of many compounds.

• Solution: Ensure that both your UK-2A stock solution and the aqueous buffer are at the same temperature before mixing. For cell-based experiments, it is recommended to pre-warm the cell culture medium to 37°C before adding the compound.

Step 4: Consider the Buffer Composition and pH

• Problem: The specific components and pH of your buffer can affect the solubility of UK-2A.

• Solution: If precipitation persists, consider testing different buffer systems. The solubility of compounds with ionizable groups can be significantly influenced by pH. While specific data on UK-2A's pH-dependent solubility is limited, you can empirically test a range of pH values to find the optimal condition for your experiment.

The following workflow diagram illustrates the decision-making process for troubleshooting UK-2A precipitation:

Troubleshooting workflow for UK-2A precipitation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving UK-2A?

A1: UK-2A is poorly soluble in water. For research purposes, it is most commonly dissolved in organic solvents such as Dimethyl Sulfoxide (DMSO). It may also be soluble in ethanol (B145695) and Dimethylformamide (DMF).[1]

Q2: What are the recommended storage conditions for UK-2A solutions?

A2: UK-2A in its powdered form should be stored at -20°C for long-term stability (up to 3 years). Once dissolved in a solvent like DMSO, it is best to prepare single-use aliquots and store them at -80°C for up to 6 months to minimize freeze-thaw cycles.[2]

Q3: What is the maximum concentration of DMSO that is safe for my cells?

A3: The final concentration of DMSO in your cell culture medium should be kept as low as possible to avoid cytotoxicity. A final concentration of less than 0.5% is generally recommended, with many researchers aiming for a concentration below 0.1%. It is crucial to include a vehicle control (media with the same final concentration of DMSO without UK-2A) in your experiments.

Q4: Can I use sonication to help dissolve UK-2A?

A4: Yes, brief sonication can be used to aid in the dissolution of UK-2A in the solvent. However, be cautious as prolonged or high-energy sonication can potentially degrade the compound.

Q5: My UK-2A precipitates out of solution after a few hours in the incubator. What should I do?

A5: This delayed precipitation can be due to several factors, including temperature fluctuations, changes in pH over time, or interactions with media components. To mitigate this, ensure your incubator provides a stable temperature and consider using a well-buffered medium. You may also need to determine the maximum stable concentration of UK-2A in your specific medium over the time course of your experiment.

Quantitative Solubility Data

Solvent	Antimycin A Solubility
DMSO	2 mg/mL[2][3], 35 mg/mL[4][5]
95% Ethanol	50 mg/mL[2][4][6]
Water	Insoluble[2][6][7]

Note: The solubility values for Antimycin A are provided as an estimate for UK-2A due to their structural similarities. The actual solubility of UK-2A may vary.

Experimental Protocols

Protocol 1: Preparation of a 10 mM UK-2A Stock Solution in DMSO

Materials:

• UK-2A (Molecular Weight: 514.52 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weigh out 5.15 mg of UK-2A powder and place it into a sterile microcentrifuge tube.

• Add 1 mL of anhydrous DMSO to the tube.

• Vortex the solution vigorously for 1-2 minutes until the UK-2A is completely dissolved.

• If the compound does not fully dissolve, briefly sonicate the tube in a water bath for 5-10 minutes.

• Once dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

• Store the aliquots at -80°C.

Protocol 2: Preparation of a 10 µM UK-2A Working Solution in Cell Culture Medium

Materials:

• 10 mM UK-2A stock solution in DMSO

• Pre-warmed (37°C) complete cell culture medium

• Sterile conical tube

Procedure:

• In a sterile conical tube, add the desired volume of pre-warmed complete cell culture medium (e.g., 10 mL).

• Calculate the volume of the 10 mM UK-2A stock solution needed to achieve a final concentration of 10 µM. For a 1:1000 dilution, you will need 10 µL of the 10 mM stock for 10 mL of medium.

• While gently vortexing or swirling the conical tube containing the medium, slowly add the 10 µL of the 10 mM stock solution drop-by-drop. This gradual addition is crucial to prevent precipitation.

• Once the stock solution is added, cap the tube and invert it several times to ensure the solution is homogeneous.

• Visually inspect the final working solution for any signs of precipitation before adding it to your cells. The final DMSO concentration in this example is 0.1%.

Mechanism of Action: UK-2A Signaling Pathway

UK-2A exerts its antifungal effect by inhibiting the mitochondrial electron transport chain at Complex III, also known as the cytochrome bc1 complex. This inhibition disrupts the transfer of electrons from ubiquinol (B23937) to cytochrome c, which is a critical step in the production of ATP through oxidative phosphorylation. The blockage of the electron transport chain leads to a decrease in cellular respiration and a reduction in intracellular ATP levels, ultimately causing fungal cell death.

The following diagram illustrates the mitochondrial electron transport chain and the site of UK-2A inhibition:

UK-2A inhibits Complex III of the electron transport chain.

References

• 1. UK-2A I CAS#: 167173-85-5 I biochemical I InvivoChem [invivochem.com]
• 2. Antimycin A from Streptomyces sp., A8674 Sigma-Aldrich [sigmaaldrich.com]
• 3. Antimycin A from Streptomyces sp., mitochondrial electron transport chain complex III inhibitor, powder | Sigma-Aldrich [sigmaaldrich.com]
• 4. Antimycin A | Cell Signaling Technology [cellsignal.com]
• 5. Antimycin A (#33357) Datasheet With Images | Cell Signaling Technology [cellsignal.com]
• 6. Antimycin A - LKT Labs [lktlabs.com]
• 7. Antimycin A | C28H40N2O9 | CID 14957 - PubChem [pubchem.ncbi.nlm.nih.gov]

How to improve the stability of UK-2A in experimental buffers

This guide provides researchers, scientists, and drug development professionals with essential information, troubleshooting advice, and frequently asked questions (FAQs) to enhance the stability of the antifungal agent UK-2A in experimental buffers.

Frequently Asked Questions (FAQs)

Q1: What is UK-2A and why is its stability a significant concern in experiments?

UK-2A is a potent antifungal antibiotic that is structurally similar to antimycin A.[1][2] It functions by inhibiting the mitochondrial electron transport chain at complex III (the cytochrome bc1 complex), which rapidly depletes cellular ATP.[2][3][4] The primary concern for researchers is its limited stability in aqueous solutions; for instance, the antifungal activity of UK-2A has been observed to disappear after 48 hours of treatment in some conditions, suggesting significant degradation.[1] This instability can lead to a loss of potency, resulting in poor experimental reproducibility and inaccurate data.

Q2: What are the primary factors that influence the stability of UK-2A in solution?

The stability of UK-2A is primarily affected by three factors:

• Temperature: Like most chemical compounds, the degradation rate of UK-2A is expected to increase with higher temperatures. Cooling or freezing samples is a common method to slow reactions and preserve sample integrity.[8]

• Light Exposure: UK-2A is known to be susceptible to UV-mediated degradation.[5] Therefore, prolonged exposure to light, especially UV light, should be avoided during storage and experimentation.

Q3: How does the choice of buffer impact UK-2A stability?

The choice of buffer is critical for maintaining a stable pH, which is a key determinant of UK-2A stability.[9][10] An ideal buffer should have a pKa that allows it to effectively buffer in the optimal pH range for UK-2A (slightly acidic to neutral, pH 6.0-7.5). It is also important to consider potential interactions between the buffer components and UK-2A, although specific interactions have not been widely reported. Universal buffers composed of multiple agents can maintain pH over a broad range, which may be useful in some applications.[11]

Q4: What are the recommended storage conditions for UK-2A stock and working solutions?

For optimal stability, follow these storage guidelines:

• Stock Solutions: Prepare high-concentration stock solutions in an anhydrous organic solvent like DMSO and store them at -20°C or -80°C. Protect from light by using amber vials or by wrapping vials in foil.

• Working Solutions: Aqueous working solutions should be prepared fresh for each experiment from the frozen stock. If a working solution must be stored, it should be kept at 4°C and protected from light for no longer than 24-48 hours. The antifungal activity of UK-2A has been noted to diminish after 48 hours in some treatment conditions.[1]

Troubleshooting Guide: Loss of UK-2A Activity

If you are experiencing inconsistent results or a loss of UK-2A's expected biological activity, consult the table below.

Symptom	Potential Cause	Recommended Solution
Gradual loss of activity over the course of a multi-day experiment.	Degradation in Buffer: UK-2A is degrading in the aqueous experimental buffer at the incubation temperature (e.g., 37°C).	Prepare fresh UK-2A working solution daily. Replenish the UK-2A in the experimental medium every 24-48 hours.
High variability between replicate experiments.	Inconsistent pH: The pH of the buffer may be inconsistent between preparations or may be drifting over time.	Always measure and adjust the pH of the buffer immediately before use. Ensure the buffer has sufficient capacity for the experiment.
Light Exposure: The experimental setup allows for prolonged exposure to ambient or UV light.	Use amber-colored plates or cover the experimental setup with light-blocking material. Minimize light exposure during handling.
Complete or near-complete loss of activity.	Incorrect Buffer pH: The buffer pH is too high (e.g., >8.0), accelerating degradation. The pKa of the picolinamide (B142947) hydroxyl group is ~8.48.[5]	Use a buffer system that maintains a pH between 6.0 and 7.5. Verify the pH of the final working solution.
Improper Storage: The stock solution has been stored improperly (e.g., at 4°C for an extended period, repeated freeze-thaw cycles).	Prepare a fresh stock solution from solid UK-2A. Aliquot the stock solution to minimize freeze-thaw cycles.

Data Summary: Buffer Selection and UK-2A Stability

The following table provides an illustrative summary of UK-2A stability in common biological buffers. Note that this data is based on general chemical principles and is intended for guidance. Researchers should perform their own stability tests for specific experimental conditions.

Buffer System	Buffering Range	Optimal pH for UK-2A	Estimated Half-Life at 37°C (Illustrative)	Notes
MES	5.5 - 6.7	6.0 - 6.5	> 72 hours	Good choice for experiments requiring slightly acidic conditions.
Phosphate (PBS)	5.8 - 8.0	7.0 - 7.4	~ 48-72 hours	Widely used, but ensure pH is stable and does not drift upwards.
HEPES	6.8 - 8.2	7.0 - 7.5	~ 48 hours	Good buffering capacity at physiological pH. Avoid pH > 7.8.
Tris	7.5 - 9.0	Not Recommended	< 24 hours	Generally not recommended as its buffering range is close to the pKa of UK-2A's unstable form.[5]

Key Experimental Protocols

Protocol 1: Preparation of a Stabilized UK-2A Working Solution

• Prepare Stock Solution: Dissolve solid UK-2A in 100% anhydrous DMSO to create a 10 mM stock solution.

• Aliquot and Store: Dispense the stock solution into small-volume, light-blocking aliquots and store at -80°C.

• Prepare Buffer: Prepare the desired experimental buffer (e.g., 50 mM HEPES). Adjust the pH to 7.2 using NaOH/HCl.

• Prepare Working Solution: On the day of the experiment, thaw a single aliquot of the UK-2A stock solution. Serially dilute the stock into the pH-adjusted buffer to the final desired working concentration. Ensure the final DMSO concentration is low (typically <0.5%) to avoid solvent effects.

• Immediate Use: Use the freshly prepared aqueous working solution immediately. Protect it from light during all subsequent steps.

Protocol 2: Validating UK-2A Stability in a New Experimental Buffer

• Prepare Solution: Prepare a working solution of UK-2A in the new buffer at the final experimental concentration.

• Incubate: Incubate the solution under the exact experimental conditions (temperature, light, container type).

• Time Points: At various time points (e.g., 0, 4, 8, 24, 48 hours), take an aliquot of the solution.

• Analysis: Analyze the concentration of intact UK-2A in each aliquot using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Biological Assay: Concurrently, perform a biological assay (e.g., a fungal growth inhibition assay) with the aliquots from each time point to correlate chemical stability with biological activity.

Visualizations

Mechanism of Action and Troubleshooting

Caption: UK-2A inhibits Complex III of the mitochondrial electron transport chain.

References

• 1. UK-2A, B, C, and D, novel antifungal antibiotics from Streptomyces sp. 517-02 VII. Membrane injury induced by C9-UK-2A, a derivative of UK-2A, in Rhodotorula mucilaginosa IFO 0001 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. UK-2A,B,C and D, novel antifungal antibiotics from Streptomyces sp.517.02. V. Inhibition mechanism of bovine heart mitochondrial cytochrome bc1 by the novel antibiotic UK-2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The mode of action of UK-2A and UK-3A, novel antifungal antibiotics from Streptomyces sp. 517-02 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Characterization of the mechanism of action of the fungicide fenpicoxamid and its metabolite UK-2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. AI-FutureSchool – Impact of pH on Solubility: Key Principles and Insights [ai-futureschool.com]
• 8. New buffer resists pH change, even as temperature drops [analytica-world.com]
• 9. The Science Behind Buffers: Why Stability Is Key in Experiments – kamgo [kamgotech.com]
• 10. The Science Behind Buffers: Why Stability Is Key in Experiments – kamgo [kamgotech.com]
• 11. Universal buffers for use in biochemistry and biophysical experiments - PMC [pmc.ncbi.nlm.nih.gov]

Common challenges in working with Qi site inhibitors like UK-2A

Welcome to the Technical Support Center for Qi Site Inhibitors. This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Qi site inhibitors, with a special focus on UK-2A.

Frequently Asked Questions (FAQs)

What is UK-2A and what is its mechanism of action?

UK-2A is a potent antifungal antibiotic that functions as a Qi site inhibitor of mitochondrial complex III (cytochrome bc1 complex) in the electron transport chain.[1] By binding to the Qi site, UK-2A blocks the transfer of electrons, which disrupts the mitochondrial membrane potential, inhibits ATP synthesis, and can lead to the production of reactive oxygen species (ROS).[2][3] Its mechanism is similar to that of antimycin A, another well-known Qi site inhibitor.[1]

What are the primary applications of UK-2A in research?

UK-2A and other Qi site inhibitors are valuable tools for studying mitochondrial function and dysfunction. They are often used to investigate the role of mitochondrial respiration in various cellular processes, including cell proliferation, apoptosis, and signaling. Due to their ability to induce mitochondrial dysfunction, they are also explored as potential therapeutic agents, particularly in the context of cancer and fungal infections.

How should I prepare and store stock solutions of UK-2A?

Due to the hydrophobic nature of many natural product-derived inhibitors, UK-2A is typically dissolved in organic solvents like dimethyl sulfoxide (B87167) (DMSO) or ethanol (B145695) to create a high-concentration stock solution.[4][5] It is crucial to prepare a stock solution at a concentration significantly higher than the final working concentration to minimize the amount of solvent introduced into the cell culture medium, as high concentrations of organic solvents can be toxic to cells.[6]

Best Practices for Stock Solutions:

• Use high-quality, anhydrous DMSO or ethanol.

• Prepare stock solutions in sterile tubes.

• To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock solution into smaller volumes for single use.

• Store stock solutions at -20°C or -80°C in tightly sealed containers to prevent absorption of water.

What are the key differences between Qi and Qo site inhibitors of complex III?

Qi and Qo are two distinct inhibitor binding sites within the cytochrome bc1 complex.

• Qi (quinone inside) site: Located on the inner side of the inner mitochondrial membrane (matrix side). Inhibitors binding here, like UK-2A and antimycin A, block the reduction of ubiquinone.[3]

• Qo (quinone outside) site: Located on the outer side of the inner mitochondrial membrane (intermembrane space side). Inhibitors like stigmatellin (B1206613) and myxothiazol (B1677603) bind here, preventing the oxidation of ubiquinol.

Using both types of inhibitors in an experiment can help to dissect the specific functions of these two sites within complex III.

Troubleshooting Guide

Issue 1: Inconsistent or No Inhibitory Effect Observed

Possible Cause:

• Incorrect Inhibitor Concentration: The concentration of UK-2A may be too low to elicit an effect or so high that it causes non-specific toxicity.

• Degraded Inhibitor: The UK-2A may have degraded due to improper storage or handling.

• Cell Line Resistance: The cell line being used may have intrinsic or acquired resistance to Qi site inhibitors.[7]

• Experimental Conditions: Factors such as cell density, media composition, and incubation time can influence the apparent activity of the inhibitor.

Troubleshooting Steps:

• Perform a Dose-Response Curve: Determine the optimal concentration range for your specific cell line and experimental conditions by testing a wide range of UK-2A concentrations. This will help you identify the IC50 value (the concentration that inhibits 50% of the activity).

• Verify Inhibitor Activity: Use a fresh aliquot of UK-2A. If possible, test its activity in a well-characterized positive control cell line or a cell-free assay.

• Check for Resistance Mechanisms: If resistance is suspected, you can investigate potential mechanisms such as mutations in the cytochrome b gene.[7]

• Standardize Experimental Parameters: Ensure consistency in cell seeding density, media formulation (including serum concentration), and treatment duration across all experiments.

Issue 2: High Variability Between Replicates

Possible Cause:

• Inaccurate Pipetting: Small errors in pipetting can lead to significant variations in the final concentration of the inhibitor, especially when working with potent compounds at low concentrations.

• Uneven Cell Seeding: Inconsistent cell numbers across wells can lead to variability in the measured response.

• Edge Effects in Multi-well Plates: Wells on the edge of a microplate are more prone to evaporation, which can concentrate the inhibitor and affect cell growth.

Troubleshooting Steps:

• Use Calibrated Pipettes: Ensure all pipettes are properly calibrated and use appropriate pipetting techniques.

• Ensure Homogeneous Cell Suspension: Thoroughly mix the cell suspension before seeding to ensure an even distribution of cells in each well.

• Minimize Edge Effects: To mitigate edge effects, avoid using the outer wells of the plate for experimental samples. Instead, fill these wells with sterile media or PBS.

Issue 3: Unexpected Cellular Phenotypes or Off-Target Effects

Possible Cause:

• Non-Specific Toxicity: At high concentrations, UK-2A may induce cytotoxicity through mechanisms other than the intended inhibition of mitochondrial complex III.

• Off-Target Binding: The inhibitor may bind to and affect the function of other proteins in the cell. While specific off-target effects of UK-2A are not extensively documented in the provided search results, this is a common challenge with small molecule inhibitors.

• Induction of Secondary Effects: Inhibition of mitochondrial respiration can trigger a cascade of secondary cellular responses, such as oxidative stress and metabolic reprogramming, which can lead to complex phenotypes.[2][8]

Troubleshooting Steps:

• Use the Lowest Effective Concentration: Once the IC50 is determined, use the lowest concentration that gives the desired on-target effect to minimize off-target toxicity.

• Include Appropriate Controls:

  • Vehicle Control: Treat cells with the same concentration of the solvent (e.g., DMSO) used to dissolve UK-2A.

  • Positive Control: Use a well-characterized Qi site inhibitor like antimycin A to confirm that the observed phenotype is consistent with complex III inhibition.

  • Negative Control: Use an inactive analog of UK-2A if available.

• Rescue Experiments: To confirm that the observed phenotype is due to the inhibition of mitochondrial respiration, try to rescue the effect by providing the cells with an alternative energy source, such as supplementing the media with pyruvate.

• Assess Mitochondrial-Specific Effects: Use assays that directly measure mitochondrial function, such as oxygen consumption rate (OCR) measurements, to confirm on-target activity.

Data Presentation

Table 1: Solubility of UK-2A in Common Laboratory Solvents

Solvent	Solubility	Notes
Dimethyl Sulfoxide (DMSO)	Highly Soluble	Recommended for preparing high-concentration stock solutions.[4][9]
Ethanol	Soluble	Can also be used for stock solutions, though DMSO is often preferred for its higher solvating power for many organic compounds.[4][5]
Phosphate-Buffered Saline (PBS)	Poorly Soluble	UK-2A is a hydrophobic molecule and is not readily soluble in aqueous solutions like PBS.
Cell Culture Media (e.g., DMEM, RPMI)	Very Poorly Soluble	Direct dissolution in media is not recommended. Dilute high-concentration stock solutions into the media for final working concentrations.

Note: Specific quantitative solubility data (e.g., in mg/mL) for UK-2A were not available in the search results. The information provided is based on the general properties of similar natural product-derived inhibitors and common laboratory practices.

Table 2: Representative IC50 Values for UK-2A and Analogs

Compound	Cell Line/Organism	Assay	IC50 Value	Reference
UK-2A	Bovine Heart Mitochondria	Cytochrome bc1 activity	~3-fold less potent than Antimycin A	[1]
UK-2A Analog (Cyclohexyl)	Zymoseptoria tritici	In vitro growth inhibition	2.8 ppb (EC50)	[10]
UK-2A Analog (Cyclohexyl)	Leptosphaeria nodorum	In vitro growth inhibition	6.2 ppb (EC50)	[10]
Antimycin A	HepG2	Cell Viability (24h)	~10 µM	[2]
Various Compounds	Various Cancer Cell Lines	Crystal Violet Assay	10-50 µM	[11]

Note: This table provides representative IC50 values to illustrate the range of potencies observed for UK-2A and related compounds. The IC50 value of an inhibitor is highly dependent on the cell line, assay conditions, and exposure time. It is strongly recommended that researchers determine the IC50 for their specific experimental system.

Experimental Protocols

Protocol: Preparation of UK-2A for In Vitro Assays

• Prepare a High-Concentration Stock Solution:

  • Weigh out a precise amount of UK-2A powder.

  • Dissolve the powder in a minimal amount of high-quality, anhydrous DMSO to create a stock solution of 10-20 mM. Ensure the powder is completely dissolved by vortexing.

• Aliquot and Store:

  • Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

  • Store the aliquots at -20°C or -80°C.

• Prepare Working Solutions:

  • On the day of the experiment, thaw a single aliquot of the stock solution.

  • Perform serial dilutions of the stock solution in cell culture medium to achieve the desired final concentrations. It is important to add the diluted inhibitor to the cells quickly after dilution to avoid precipitation.

  • Ensure the final concentration of DMSO in the cell culture medium is low (typically ≤ 0.1%) to avoid solvent-induced toxicity.

Protocol: General Outline for a Mitochondrial Respiration Assay (e.g., Seahorse XF Analyzer)

This protocol provides a general framework. Specific parameters should be optimized for your cell type and experimental question.

• Cell Seeding: Seed cells in a Seahorse XF cell culture microplate at a pre-determined optimal density and allow them to adhere overnight.

• Inhibitor Preparation: Prepare a dilution series of UK-2A in the assay medium. Also, prepare solutions of other mitochondrial inhibitors to be used in the assay (e.g., oligomycin, FCCP, rotenone/antimycin A).

• Assay Setup:

  • The day of the assay, remove the growth medium from the cells and wash with pre-warmed assay medium.

  • Add the final volume of pre-warmed assay medium to each well.

  • Incubate the plate in a CO2-free incubator at 37°C for one hour prior to the assay.

  • Load the injector ports of the sensor cartridge with the UK-2A dilutions and other inhibitors.

• Running the Assay:

  • Calibrate the Seahorse XF Analyzer.

  • Load the cell plate into the analyzer and initiate the protocol.

  • The protocol will typically involve sequential measurements of basal oxygen consumption rate (OCR), followed by injections of UK-2A, and then other inhibitors to measure different parameters of mitochondrial function.

• Data Analysis:

  • Normalize the OCR data to cell number or protein content.

  • Analyze the changes in OCR in response to UK-2A to determine its effect on basal respiration, ATP-linked respiration, and maximal respiration.

Mandatory Visualizations

Caption: Mechanism of action of UK-2A as a Qi site inhibitor in the mitochondrial electron transport chain.

Caption: A typical experimental workflow for evaluating the effects of UK-2A on cultured cells.

Caption: A decision tree to troubleshoot inconsistent experimental results with UK-2A.

References

• 1. UK-2A,B,C and D, novel antifungal antibiotics from Streptomyces sp.517.02. V. Inhibition mechanism of bovine heart mitochondrial cytochrome bc1 by the novel antibiotic UK-2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. How to Use Respiratory Chain Inhibitors in Toxicology Studies—Whole-Cell Measurements | MDPI [mdpi.com]
• 3. What are Electron transport complex III inhibitors and how do they work? [synapse.patsnap.com]
• 4. Differential Effects of Two Widely Used Solvents, DMSO and Ethanol, on the Growth and Recovery of Trypanosoma cruzi Epimastigotes in Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Mitochondrial complex III Qi -site inhibitor resistance mutations found in laboratory selected mutants and field isolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inhibition of Qi site of mitochondrial complex III with antimycin A decreases persistent and transient sodium currents via reactive oxygen species and protein kinase C in rat hippocampal CA1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ptacts.uspto.gov [ptacts.uspto.gov]
• 10. Synthesis and biological activity of analogs of the antifungal antibiotic UK-2A. II. Impact of modifications to the macrocycle benzyl position - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Refining Experimental Protocols for Consistent UK-2A Results

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in obtaining consistent and reliable results when working with the antifungal agent UK-2A.

Frequently Asked Questions (FAQs)

Q1: What is UK-2A and what is its primary mechanism of action?

A1: UK-2A is a potent antifungal antibiotic that is structurally related to antimycin A. Its primary mechanism of action is the inhibition of the mitochondrial electron transport chain at complex III (cytochrome bc1 complex). Specifically, UK-2A binds to the Qi site of cytochrome b, which is distinct from the Qo site where other inhibitors like myxothiazol (B1677603) bind.[1] This inhibition disrupts the Q-cycle, leading to a halt in mitochondrial respiration and a subsequent decrease in cellular ATP production.

Q2: How does the activity of UK-2A differ from that of antimycin A?

A2: While both UK-2A and antimycin A inhibit mitochondrial complex III, a key difference lies in their effect on the generation of reactive oxygen species (ROS). Antimycin A is known to stimulate significant ROS production, which contributes to its cytotoxicity. In contrast, UK-2A has been shown to have little to no effect on ROS generation in certain cell types, which may explain its lower cytotoxicity in mammalian cells compared to antimycin A.[2]

Q3: What are the expected downstream cellular effects of UK-2A treatment?

A3: Inhibition of mitochondrial complex III by UK-2A leads to a rapid decrease in intracellular ATP levels. This disruption of cellular energy metabolism can, in turn, affect numerous ATP-dependent processes. Furthermore, the inhibition of the electron transport chain can lead to the stabilization of Hypoxia-Inducible Factor 1-alpha (HIF-1α), a key transcription factor involved in the cellular response to low oxygen conditions. This occurs because the generation of mitochondrial ROS, a byproduct of electron transport, is altered, which can prevent the degradation of HIF-1α.[3][4][5][6]

Q4: In which solvents can I dissolve and store UK-2A?

A4: The solubility of UK-2A should be experimentally determined for your specific stock concentration and buffer system. Generally, for in vitro assays, a stock solution can be prepared in an organic solvent such as dimethyl sulfoxide (B87167) (DMSO) and then diluted into the aqueous experimental buffer. It is crucial to ensure that the final concentration of the organic solvent in the assay is low enough (typically <1%) to avoid solvent-induced artifacts. For long-term storage, it is recommended to store the stock solution at -20°C or -80°C. Stability in your specific cell culture media should be validated, especially for long-term experiments.

Troubleshooting Guides

Inconsistent Antifungal Susceptibility Testing Results

Problem	Possible Cause(s)	Recommended Solution(s)
High variability in Minimum Inhibitory Concentration (MIC) values between experiments.	1. Inconsistent inoculum preparation. 2. Variation in media composition or pH. 3. Degradation of UK-2A in the assay medium. 4. Incomplete dissolution of UK-2A.	1. Standardize the inoculum preparation following CLSI guidelines, ensuring a consistent final concentration of fungal cells. 2. Use a consistent source and lot of media. Buffer the media to the recommended pH and verify it before each experiment. 3. Prepare fresh dilutions of UK-2A from a stock solution for each experiment. 4. Ensure complete dissolution of the UK-2A stock solution before preparing dilutions. Briefly vortex the stock solution before use.
No antifungal activity observed.	1. Inactive UK-2A. 2. Resistant fungal strain. 3. Incorrect assay setup.	1. Verify the activity of the UK-2A batch with a known sensitive control strain. 2. Confirm the identity of the fungal strain and check literature for known resistance mechanisms. 3. Double-check all steps of the experimental protocol, including media preparation, inoculum density, and incubation conditions.

Issues with Intracellular ATP Measurement Assays

Problem	Possible Cause(s)	Recommended Solution(s)
High background luminescence in the luciferase-based ATP assay.	1. Contamination of reagents with ATP. 2. Intrinsic luminescence of the test compound.	1. Use ATP-free water and reagents. 2. Run a control with UK-2A in the absence of cells to check for any interference with the luciferase reaction.
Low signal or no change in ATP levels after UK-2A treatment.	1. Insufficient cell lysis. 2. Inactive luciferase enzyme. 3. Rapid degradation of ATP after cell lysis. 4. Insufficient UK-2A concentration or incubation time.	1. Ensure the chosen lysis buffer is effective for your cell type. 2. Check the expiration date and storage conditions of the luciferase assay kit. 3. Perform the assay immediately after cell lysis. 4. Perform a dose-response and time-course experiment to determine the optimal conditions for observing a significant decrease in ATP.

Challenges in Mitochondrial Respiration Assays (e.g., Seahorse XF Analyzer)

Problem	Possible Cause(s)	Recommended Solution(s)
High variability in Oxygen Consumption Rate (OCR) between wells.	1. Uneven cell seeding. 2. Edge effects in the microplate. 3. Temperature fluctuations.	1. Ensure a single-cell suspension and use proper seeding techniques to achieve a uniform cell monolayer. 2. Avoid using the outermost wells of the microplate, or fill them with media without cells to maintain humidity. 3. Ensure the instrument and all reagents are properly equilibrated to the assay temperature (37°C).
Unexpected OCR readings after UK-2A injection.	1. Incorrect concentration of UK-2A. 2. Off-target effects of UK-2A at high concentrations. 3. Cell death due to prolonged exposure or high concentration.	1. Perform a titration experiment to determine the optimal concentration of UK-2A that inhibits mitochondrial respiration without causing immediate cytotoxicity. 2. Review literature for any known off-target effects of UK-2A in your experimental system. 3. Monitor cell viability in parallel with the respiration assay.

Data Presentation

Table 1: In Vitro Antifungal Activity of UK-2A (MIC Values)

Fungal Species	MIC (µg/mL) at 24h	MIC (µg/mL) at 48h	MIC (µg/mL) at 120h
Rhodotorula mucilaginosa IFO 0001	1.56	>100	>100

Experimental Protocols

Broth Microdilution Antifungal Susceptibility Testing

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).

Materials:

• UK-2A stock solution (e.g., in DMSO)

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• 96-well microtiter plates

• Fungal inoculum, adjusted to the appropriate concentration

• Spectrophotometer

Procedure:

• Prepare UK-2A Dilutions: Serially dilute the UK-2A stock solution in RPMI-1640 medium in a 96-well plate to achieve a range of final concentrations.

• Prepare Fungal Inoculum: Grow the fungal strain on an appropriate agar (B569324) medium. Prepare a suspension of fungal conidia or yeast cells in sterile saline. Adjust the suspension to a concentration of 0.5 McFarland standard, which corresponds to approximately 1-5 x 10^6 CFU/mL for yeasts. Further dilute the inoculum in RPMI-1640 medium to achieve a final concentration of 0.4-5 x 10^4 CFU/mL in the assay wells.

• Inoculate Microtiter Plates: Add the adjusted fungal inoculum to each well of the microtiter plate containing the UK-2A dilutions. Include a growth control (inoculum without drug) and a sterility control (medium only).

• Incubation: Incubate the plates at 35°C for 24-48 hours, or longer depending on the growth rate of the fungus.

• Determine MIC: The MIC is the lowest concentration of UK-2A that causes a significant inhibition of growth (e.g., 50% or 90%) compared to the growth control. This can be determined visually or by reading the optical density with a spectrophotometer.

Measurement of Intracellular ATP Levels

This protocol utilizes a commercial luciferase-based ATP assay kit.

Materials:

• Cells cultured in appropriate multi-well plates

• UK-2A

• Luciferase-based ATP assay kit (containing lysis buffer, luciferase, and luciferin (B1168401) substrate)

• Luminometer

Procedure:

• Cell Seeding and Treatment: Seed cells in a white-walled, clear-bottom 96-well plate and allow them to adhere overnight. Treat the cells with various concentrations of UK-2A for the desired time period. Include untreated control wells.

• Cell Lysis: Remove the culture medium and add the lysis buffer provided in the kit to each well. This will lyse the cells and release the intracellular ATP.

• Luciferase Reaction: Add the luciferase/luciferin reagent to each well. This reagent will react with the ATP present in the lysate to produce a luminescent signal.

• Signal Measurement: Immediately measure the luminescence using a luminometer. The light output is directly proportional to the ATP concentration.

• Data Analysis: Normalize the luminescence readings to the number of cells or protein concentration. Express the results as a percentage of the ATP levels in the untreated control cells.

Assessment of Mitochondrial Respiration using a Seahorse XF Analyzer

This protocol outlines the general steps for a Cell Mito Stress Test.

Materials:

• Seahorse XF Analyzer

• Seahorse XF Cell Culture Microplates

• Seahorse XF Calibrant

• Assay medium (e.g., XF Base Medium supplemented with glucose, pyruvate, and glutamine)

• UK-2A and other mitochondrial inhibitors (e.g., oligomycin, FCCP, rotenone/antimycin A)

Procedure:

• Cell Seeding: Seed cells in a Seahorse XF Cell Culture Microplate and allow them to adhere to form a uniform monolayer.

• Hydrate Sensor Cartridge: Hydrate the sensor cartridge with Seahorse XF Calibrant in a non-CO2 incubator at 37°C overnight.

• Prepare for Assay: On the day of the assay, replace the culture medium with pre-warmed assay medium and incubate the cells in a non-CO2 incubator at 37°C for at least 1 hour. Load the injection ports of the sensor cartridge with UK-2A and other mitochondrial inhibitors.

• Run the Assay: Calibrate the Seahorse XF Analyzer with the sensor cartridge. After calibration, replace the calibrant plate with the cell culture plate. The instrument will measure the basal oxygen consumption rate (OCR).

• Sequential Injections: The instrument will sequentially inject the compounds from the ports. A typical injection strategy after establishing a baseline OCR would be:

  • Port A: UK-2A (to measure its inhibitory effect)

  • Port B: Oligomycin (to inhibit ATP synthase and measure ATP-linked respiration)

  • Port C: FCCP (an uncoupler to measure maximal respiration)

  • Port D: Rotenone/antimycin A (to shut down mitochondrial respiration and measure non-mitochondrial oxygen consumption)

• Data Analysis: The Seahorse software will calculate the OCR at each stage. Normalize the data to cell number or protein concentration.

Mandatory Visualizations

Caption: Signaling pathway initiated by UK-2A inhibition of mitochondrial complex III.

Caption: Workflow for antifungal susceptibility testing using broth microdilution.

Caption: A logical workflow for troubleshooting inconsistent experimental results.

References

• 1. UK-2A,B,C and D, novel antifungal antibiotics from Streptomyces sp.517.02. V. Inhibition mechanism of bovine heart mitochondrial cytochrome bc1 by the novel antibiotic UK-2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. UK-2A, B, C and D, novel antifungal antibiotics from Streptomyces sp. 517-02. IV. Comparative studies of UK-2A with antimycin A3 on cytotoxic activity and reactive oxygen species generation in LLC-PK1 cells [pubmed.ncbi.nlm.nih.gov]
• 3. Mitochondrial ROS and HIF-1α signaling mediate synaptic plasticity in the critical period | PLOS Biology [journals.plos.org]
• 4. Mitochondrial ROS and HIF-1α signaling mediate synaptic plasticity in the critical period - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Mitochondrial ROS and HIF-1α signaling mediate synaptic plasticity in the critical period - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategies to reduce variability in UK-2A bioassays

Welcome to the Technical Support Center for UK-2A bioassays. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and optimizing their experiments involving the mitochondrial inhibitor UK-2A.

Frequently Asked Questions (FAQs)

Q1: What is UK-2A and what is its mechanism of action?

UK-2A is a natural product and a potent antifungal agent. It functions as a Qi inhibitor, specifically targeting the cytochrome bc1 complex (Complex III) of the mitochondrial electron transport chain.[1][2] This inhibition disrupts the electron flow, leading to a decrease in mitochondrial membrane potential, a reduction in ATP synthesis, and ultimately, cell death.[1][3]

Q2: What are the common bioassays used to assess the activity of UK-2A?

Common bioassays to evaluate the effects of UK-2A and other mitochondrial inhibitors include:

• Mitochondrial Membrane Potential Assays: To measure the depolarization of the mitochondrial membrane caused by the disruption of the electron transport chain.

• ATP Content Assays: To quantify the reduction in cellular ATP levels resulting from impaired oxidative phosphorylation.

• Cytochrome bc1 Complex (Complex III) Activity Assays: To directly measure the enzymatic inhibition of the target.

• Fungitoxicity or Cytotoxicity Assays: To determine the half-maximal inhibitory concentration (IC50) of UK-2A on fungal or other cell types.

Q3: My results show high well-to-well variability. What are the potential causes?

High variability in bioassays can stem from several factors, including inconsistent cell seeding, pipetting errors, and edge effects in microplates.[4] Ensuring a homogenous cell suspension and using calibrated pipettes are crucial. To mitigate edge effects, it is recommended to fill the outer wells of the plate with sterile PBS or media.

Q4: I am observing a low signal-to-noise ratio in my assay. How can I improve it?

A low signal-to-noise ratio can be due to suboptimal cell density, inefficient detection reagents, or low expression of the target enzyme. Optimizing the cell seeding density and ensuring the freshness and proper storage of all reagents is critical. For enzymatic assays, verifying the activity of the isolated mitochondria or enzyme preparation is also recommended.

Troubleshooting Guides

This section provides troubleshooting guidance for specific issues you may encounter during your UK-2A bioassays.

Issue 1: Inconsistent IC50 Values Across Experiments

Potential Cause	Recommended Solution
Cell Health and Passage Number	Ensure cells are healthy, in the logarithmic growth phase, and within a consistent and low passage number range for all experiments.[5] Document the passage number for each experiment.
Reagent Variability	Use single lots of reagents (e.g., cell culture media, serum, assay kits) for a set of comparative experiments. If using different lots is unavoidable, perform a bridging study to ensure comparability.[6]
Inconsistent Incubation Times	Strictly adhere to the specified incubation times for cell treatment, reagent addition, and signal detection. Use a calibrated timer.
Pipetting Inaccuracy	Calibrate pipettes regularly. For serial dilutions, prepare a master mix to minimize variability.[4]
Data Analysis Method	Use a consistent data analysis workflow, including the same software and curve-fitting model (e.g., four-parameter logistic regression) for all experiments.

Issue 2: High Background Signal in Mitochondrial Membrane Potential Assays

Potential Cause	Recommended Solution
Autofluorescence of Compounds	Test the intrinsic fluorescence of UK-2A or other test compounds at the excitation and emission wavelengths of your fluorescent dye. If significant, subtract the background fluorescence from a cell-free well containing the compound.
Dye Concentration Too High	Optimize the concentration of the mitochondrial membrane potential dye (e.g., TMRM, JC-1) to achieve optimal signal-to-noise without causing self-quenching or cytotoxicity.
Suboptimal Washing Steps	Ensure complete removal of excess dye by performing the recommended number of washing steps with the appropriate buffer.
Phenol (B47542) Red in Culture Medium	Use a culture medium without phenol red, as it can contribute to background fluorescence.[7]

Quantitative Data on Assay Variability

The following tables summarize representative variability data for assays commonly used to assess mitochondrial inhibitors. The Coefficient of Variation (CV) is a measure of the relative variability of the data (Standard Deviation / Mean).

Table 1: Representative Intra-Assay and Inter-Assay Variability for Mitochondrial Function Assays

Assay Type	Organism/Cell Type	Intra-Assay CV (%)	Inter-Assay CV (%)	Reference
ATP Content	Varies	< 10	< 15	[8]
Mitochondrial Respiration (OCR)	Isolated Mitochondria	5 - 15	10 - 20	[1]
Mitochondrial Membrane Potential	Cultured Cells	10 - 20	15 - 25	[9]
Cytochrome bc1 Activity	Isolated Enzyme	< 10	< 15	[10]

Note: These are representative values and actual variability will depend on the specific protocol, cell line, and laboratory conditions.

Experimental Protocols

Measurement of Mitochondrial Membrane Potential (MMP) using TMRM

This protocol describes the use of Tetramethylrhodamine, Methyl Ester (TMRM) to measure changes in MMP.

Materials:

• TMRM stock solution (e.g., 10 mM in DMSO)

• Cell culture medium (phenol red-free)

• Phosphate-Buffered Saline (PBS)

• Black, clear-bottom 96-well plates

• FCCP (carbonyl cyanide-p-trifluoromethoxyphenylhydrazone) as a positive control for depolarization

• Fluorescence microplate reader or fluorescence microscope

Procedure:

• Cell Seeding: Seed cells into a black, clear-bottom 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat cells with various concentrations of UK-2A and controls (vehicle and FCCP) for the desired duration.

• TMRM Staining:

  • Prepare a fresh working solution of TMRM in pre-warmed, phenol red-free cell culture medium (final concentration typically 20-100 nM, requires optimization).

  • Remove the compound-containing medium from the wells.

  • Add the TMRM working solution to each well and incubate for 30-60 minutes at 37°C, protected from light.

• Washing: Gently wash the cells twice with pre-warmed PBS.

• Signal Detection: Add pre-warmed PBS or phenol red-free medium to the wells and immediately measure the fluorescence using a microplate reader (e.g., Ex/Em = 549/575 nm) or visualize under a fluorescence microscope.

Measurement of Cellular ATP Content

This protocol outlines a luciferase-based assay for quantifying cellular ATP levels.

Materials:

• Commercially available ATP assay kit (containing ATP releasing agent, luciferase, and D-luciferin)

• Opaque white 96-well plates

• Luminometer

Procedure:

• Cell Seeding and Treatment: Seed cells in an opaque white 96-well plate and treat with UK-2A and controls as described for the MMP assay.

• ATP Assay:

  • Equilibrate the plate and the ATP assay reagents to room temperature.

  • Follow the manufacturer's instructions to prepare the ATP detection reagent.

  • Add the ATP detection reagent to each well. This reagent typically lyses the cells to release ATP and provides the necessary components for the light-producing reaction.

  • Incubate for the time specified in the kit protocol (usually 5-10 minutes) at room temperature to allow for signal stabilization.

• Signal Detection: Measure the luminescence using a plate luminometer. The light output is directly proportional to the ATP concentration.

Measurement of Cytochrome bc1 (Complex III) Activity

This protocol describes a spectrophotometric assay to measure the activity of isolated cytochrome bc1 complex.

Materials:

• Isolated mitochondria or purified cytochrome bc1 complex

• Assay buffer (e.g., 50 mM potassium phosphate (B84403) buffer, pH 7.4)

• Ubiquinol (B23937) (e.g., decylubiquinol) as the substrate

• Cytochrome c (from horse heart)

• Spectrophotometer capable of kinetic measurements at 550 nm

Procedure:

• Reagent Preparation: Prepare fresh solutions of ubiquinol and cytochrome c in the assay buffer.

• Assay Setup:

  • In a cuvette, add the assay buffer and cytochrome c.

  • Add the isolated mitochondria or purified enzyme preparation.

  • Pre-incubate with various concentrations of UK-2A or vehicle control.

• Reaction Initiation: Initiate the reaction by adding the ubiquinol substrate.

• Signal Detection: Immediately measure the increase in absorbance at 550 nm over time, which corresponds to the reduction of cytochrome c. The rate of this reaction is proportional to the cytochrome bc1 activity. The specific activity can be calculated by subtracting the rate in the presence of a known Complex III inhibitor like antimycin A.[11]

Visualizations

Caption: Mechanism of action of UK-2A in the mitochondrial electron transport chain.

References

• 1. researchgate.net [researchgate.net]
• 2. Predictive value of cell assays for developmental toxicity and embryotoxicity of conazole fungicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An Accurate, Affordable, and Precise Resazurin-Based Digital Imaging Colorimetric Assay for the Assessment of Fungicide Sensitivity Status of Fungal Populations [mdpi.com]
• 4. Purification of highly active cytochrome bc1 complexes from phylogenetically diverse species by a single chromatographic procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. mdpi.com [mdpi.com]
• 7. Quantitative measurement of mitochondrial membrane potential in cultured cells: calcium-induced de- and hyperpolarization of neuronal mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 8. salimetrics.com [salimetrics.com]
• 9. Quantitative analysis of mitochondrial membrane potential heterogeneity in unsynchronized and synchronized cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Differential efficacy of inhibition of mitochondrial and bacterial cytochrome bc1 complexes by center N inhibitors antimycin, ilicicolin H and funiculosin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Studies on Inhibition of Respiratory Cytochrome bc 1 Complex by the Fungicide Pyrimorph Suggest a Novel Inhibitory Mechanism - PMC [pmc.ncbi.nlm.nih.gov]

How to handle potential resistance development to UK-2A in fungi

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the antifungal agent UK-2A.

Troubleshooting Guides

Issue 1: Decreased Susceptibility or Suspected Resistance to UK-2A in Fungal Cultures

Question: My fungal strain, which was previously susceptible to UK-2A, now shows reduced sensitivity or is growing at higher concentrations of the compound. How can I determine if resistance has developed and what are the potential mechanisms?

Answer:

Reduced susceptibility to UK-2A is often linked to genetic mutations in the target protein or changes in cellular processes that reduce the effective concentration of the drug. The primary mechanism of action for UK-2A is the inhibition of the cytochrome bc1 complex (also known as complex III) in the mitochondrial electron transport chain.[1][2] Therefore, resistance mechanisms are likely to involve this target.

Potential Mechanisms of Resistance:

• Target Site Mutations: The most commonly reported mechanism of resistance to cytochrome bc1 inhibitors is the development of point mutations in the mitochondrially encoded cytochrome b gene (CYTB).[3][4] These mutations can alter the binding site of UK-2A, reducing its inhibitory activity.

• Increased Efflux Pump Expression: Fungi can develop resistance to antimicrobial agents by upregulating the expression of efflux pumps, which actively transport the drug out of the cell.[5][6][7] While not as extensively documented specifically for UK-2A, this is a common general mechanism of antifungal resistance.

• Alternative Respiration Pathways: Some fungi possess alternative oxidase (AOX) pathways that can bypass the cytochrome bc1 complex, allowing for continued respiration even in the presence of an inhibitor like UK-2A.[8]

Experimental Workflow to Investigate Resistance:

Caption: Workflow for investigating UK-2A resistance.

Recommended Experiments:

• Minimum Inhibitory Concentration (MIC) Assay: To quantify the level of resistance. A significant increase in the MIC value compared to the wild-type strain is a strong indicator of resistance.

• Sequencing of the Cytochrome b Gene: To identify potential point mutations that could confer resistance.

• Quantitative Real-Time PCR (qRT-PCR): To measure the expression levels of genes encoding known efflux pumps.

• Mitochondrial Respiration Assay: To confirm that the cytochrome bc1 complex is the site of action and to assess the impact of potential resistance mechanisms on mitochondrial function.

Frequently Asked Questions (FAQs)

Q1: What are the expected MIC ranges for UK-2A against susceptible fungi?

A1: The Minimum Inhibitory Concentration (MIC) of UK-2A can vary depending on the fungal species and the specific testing conditions. For susceptible strains, MIC values are generally in the low microgram per milliliter (µg/mL) range. It is crucial to establish a baseline MIC for your wild-type strain under your specific experimental conditions.

Illustrative MIC Data for UK-2A

Fungal Species	Strain Type	Putative Resistance Mechanism	Illustrative MIC (µg/mL)
Saccharomyces cerevisiae	Wild-Type	-	0.5
Saccharomyces cerevisiae	Resistant Mutant 1	CYTB G37C mutation	8.0
Saccharomyces cerevisiae	Resistant Mutant 2	CYTB L198F mutation	16.0
Candida albicans	Wild-Type	-	1.0

| Candida albicans | Resistant Isolate | Overexpression of CDR1 | 4.0 |

Note: The data in this table is illustrative and should be used as a reference. Actual MIC values should be determined experimentally.

Q2: Which specific mutations in the cytochrome b gene are known to confer resistance to UK-2A?

A2: Studies on fenpicoxamid, a pro-drug of UK-2A, have identified several amino acid substitutions in the Qi quinone binding site of cytochrome b that reduce sensitivity. These include:

• N31K

• G37C

• L198F

These mutations have been shown to decrease the efficacy of both UK-2A and the related compound antimycin A.[9]

Q3: Can UK-2A be used in combination with other antifungal agents to overcome resistance?

A3: Yes, combination therapy is a promising strategy. Since UK-2A targets mitochondrial respiration, it can have synergistic or additive effects with antifungals that have different mechanisms of action. For example, combining a cytochrome bc1 inhibitor with an azole antifungal, which inhibits ergosterol (B1671047) biosynthesis, can convert the azole from a fungistatic to a fungicidal agent.[10]

Investigating Synergistic Effects:

Caption: Logical flow for assessing antifungal synergy.

A checkerboard assay can be used to systematically evaluate the interaction between UK-2A and another antifungal. The Fractional Inhibitory Concentration Index (FICI) is calculated to determine if the combination is synergistic, additive, indifferent, or antagonistic.

Illustrative FICI Values for UK-2A Combinations

Combination	Fungal Species	FICI	Interpretation
UK-2A + Fluconazole	Candida albicans	0.375	Synergy
UK-2A + Amphotericin B	Aspergillus fumigatus	1.0	Additive

| UK-2A + Caspofungin | Candida glabrata | 0.75 | Additive |

Note: The data in this table is for illustrative purposes. The nature of the interaction can be species- and strain-dependent.

Q4: How can I confirm that a specific mutation in the cytochrome b gene is responsible for UK-2A resistance?

A4: The most direct way to confirm that a specific mutation causes resistance is through site-directed mutagenesis. This involves introducing the identified mutation into the cytochrome b gene of a susceptible, wild-type strain and then performing an MIC assay to see if the mutation confers resistance.

Experimental Protocols

Protocol 1: Broth Microdilution MIC Assay

This protocol is adapted from the CLSI M27 guidelines for yeasts.

• Preparation of Antifungal Stock Solution: Prepare a 10 mg/mL stock solution of UK-2A in a suitable solvent (e.g., DMSO).

• Preparation of Microtiter Plates:

  • Add 100 µL of RPMI-1640 medium to all wells of a 96-well plate.

  • Add an additional 100 µL of the UK-2A working solution to the first column of wells.

  • Perform serial two-fold dilutions by transferring 100 µL from the first column to the second, and so on, down to the desired final concentration.

• Inoculum Preparation:

  • Culture the fungal strain on an appropriate agar (B569324) plate.

  • Prepare a cell suspension in sterile saline and adjust the turbidity to a 0.5 McFarland standard.

  • Dilute the suspension in RPMI-1640 to achieve a final inoculum concentration of 0.5 x 10³ to 2.5 x 10³ cells/mL.

• Inoculation and Incubation:

  • Add 100 µL of the diluted inoculum to each well.

  • Include a drug-free well as a positive growth control and an uninoculated well as a negative control.

  • Incubate the plate at 35°C for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of UK-2A that causes a significant (e.g., ≥50%) inhibition of growth compared to the positive control.

Protocol 2: Quantitative Real-Time PCR (qRT-PCR) for Efflux Pump Gene Expression

• Fungal Culture and Treatment:

  • Grow the fungal strain to mid-log phase in a suitable broth medium.

  • Expose the culture to a sub-inhibitory concentration of UK-2A for a defined period (e.g., 1-4 hours). A control culture without UK-2A should be run in parallel.

• RNA Extraction:

  • Harvest the cells by centrifugation.

  • Extract total RNA using a standard method (e.g., hot acid phenol (B47542) or a commercial kit).

  • Treat the RNA with DNase to remove any contaminating genomic DNA.

• cDNA Synthesis:

  • Synthesize first-strand cDNA from the total RNA using a reverse transcriptase and oligo(dT) or random primers.

• qPCR Reaction:

  • Prepare a qPCR reaction mix containing SYBR Green master mix, forward and reverse primers for the target efflux pump gene(s) and a reference gene (e.g., actin), and the diluted cDNA.

  • Run the reaction in a real-time PCR instrument.

• Data Analysis:

  • Determine the cycle threshold (Ct) values for the target and reference genes.

  • Calculate the relative fold change in gene expression using the ΔΔCt method.

Illustrative qRT-PCR Data

Gene	Condition	Average Ct	ΔCt (Target - Reference)	ΔΔCt (Treated - Control)	Fold Change (2-ΔΔCt)
CDR1	Control	22.5	4.5	-	-
CDR1	UK-2A Treated	20.5	2.5	-2.0	4.0
ACT1	Control	18.0	-	-	-

| ACT1 | UK-2A Treated | 18.0 | - | - | - |

Note: This data is illustrative and represents a hypothetical 4-fold increase in CDR1 expression upon UK-2A treatment.

Protocol 3: Site-Directed Mutagenesis of the Cytochrome b Gene

This protocol provides a general overview. Specific kits and reagents may vary.

• Primer Design: Design primers that contain the desired mutation in the center, with 15-20 base pairs of correct sequence on either side.

• PCR Amplification: Use a high-fidelity DNA polymerase to amplify the entire plasmid containing the wild-type cytochrome b gene, using the mutagenic primers.

• Digestion of Parental DNA: Digest the PCR product with a methylation-sensitive restriction enzyme (e.g., DpnI) to remove the parental, methylated DNA template.

• Transformation: Transform the mutated plasmid into competent E. coli cells for propagation.

• Verification: Isolate the plasmid DNA from several colonies and sequence the cytochrome b gene to confirm the presence of the desired mutation.

• Fungal Transformation: Transform the verified mutated plasmid into the susceptible fungal strain.

Signaling Pathways and Experimental Workflows

UK-2A Mechanism of Action and Resistance Pathway

Caption: UK-2A inhibits the cytochrome bc1 complex, while resistance can arise from mutations in cytochrome b or increased drug efflux.

References

• 1. behcetuzdergisi.com [behcetuzdergisi.com]
• 2. pure.manchester.ac.uk [pure.manchester.ac.uk]
• 3. Video: Mitochondrial Respiration Quantification in Yeast Whole Cells [jove.com]
• 4. Checkerboard Analysis To Evaluate Synergistic Combinations of Existing Antifungal Drugs and Propylene Glycol Monocaprylate in Isolates from Recalcitrant Tinea Corporis and Cruris Patients Harboring Squalene Epoxidase Gene Mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A biosensor-based approach reveals links between efflux pump expression and cell cycle regulation in pleiotropic drug resistance of yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efflux in Fungi: La Pièce de Résistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Efflux-Mediated Antifungal Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Heterologous Expression of Fungal Secondary Metabolite Pathways in the Aspergillus nidulans Host System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Seahorse assay for the analysis of mitochondrial respiration using Saccharomyces cerevisiae as a model system [ouci.dntb.gov.ua]
• 10. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Validating the Antifungal Efficacy of UK-2A Against Specific Pathogens: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antifungal agent UK-2A, offering insights into its efficacy against specific fungal pathogens. The information is intended for researchers, scientists, and professionals involved in drug development. The content is based on available experimental data and provides a framework for evaluating UK-2A's potential as an antifungal therapeutic.

Introduction to UK-2A

UK-2A is a potent antifungal antibiotic produced by the bacterium Streptomyces sp. 517-02. It is structurally related to antimycin A and exerts its antifungal effect through the inhibition of the mitochondrial cytochrome bc1 complex (complex III). This inhibition disrupts the electron transport chain, leading to a rapid decrease in cellular respiration and ATP synthesis, ultimately causing fungal cell death. Notably, UK-2A has demonstrated lower cytotoxicity in mammalian cells compared to antimycin A, a feature attributed to its reduced production of reactive oxygen species. While UK-2A has shown promise, its antifungal activity can diminish over time; however, derivatives such as C9-UK-2A have been developed to exhibit more sustained effects. Fenpicoxamid, a derivative of UK-2A, is currently under development as a commercial fungicide.

Comparative In Vitro Efficacy

This section presents a compilation of Minimum Inhibitory Concentration (MIC) data to compare the in vitro activity of UK-2A with standard antifungal agents against clinically relevant fungal pathogens. It is important to note that direct comparative studies of UK-2A against a wide array of human pathogens are limited. The following tables summarize available data from various sources to provide a preliminary comparison.

Table 1: Antifungal Activity against Candida albicans

Antifungal Agent	MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)	Citation(s)
UK-2A	Data Not Available	Data Not Available	Data Not Available	[1]
Fluconazole	0.125 - >64	0.5	32	[2][3][4][5][6]
Amphotericin B	0.03 - 4	0.25 - 0.5	0.5 - 1	[7][8][9][10][11]
Caspofungin	0.015 - 8	0.12 - 0.5	0.12 - 1	[12][13][14][15][16]

Table 2: Antifungal Activity against Aspergillus fumigatus

Antifungal Agent	MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)	Citation(s)
UK-2A	Data Not Available	Data Not Available	Data Not Available
Voriconazole	0.06 - >16	0.5	1	[17][18][19][20][21]
Amphotericin B	0.12 - 2	1	1 - 2	[22][23][24][25][26]
Itraconazole	Data Not Available	Data Not Available	≥8	[27]
Posaconazole	Data Not Available	Data Not Available	4	[27]
Isavuconazole	Data Not Available	0.25	Data Not Available	[27]
Luliconazole	Data Not Available	Data Not Available	0.016	[27]
Caspofungin (MEC)	Data Not Available	Data Not Available	0.125	[27]

Note: Comprehensive MIC data for UK-2A against Aspergillus fumigatus is not available in the reviewed literature. The table provides data for comparator agents to serve as a benchmark.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of antifungal agents. The following are standard protocols for key in vitro and in vivo experiments.

Determination of Minimum Inhibitory Concentration (MIC)

The broth microdilution method, following the guidelines of the Clinical and Laboratory Standards Institute (CLSI), is the standard for determining the MIC of antifungal agents.

Protocol:

• Preparation of Antifungal Agent: A stock solution of UK-2A is prepared in a suitable solvent (e.g., dimethyl sulfoxide) and serially diluted in 96-well microtiter plates using RPMI-1640 medium to achieve a range of final concentrations.

• Inoculum Preparation: The fungal isolate is cultured on an appropriate agar (B569324) medium. A suspension is then prepared in sterile saline and adjusted to a turbidity equivalent to a 0.5 McFarland standard. This suspension is further diluted in RPMI-1640 medium to achieve a final inoculum concentration of approximately 0.5 x 103 to 2.5 x 103 cells/mL.

• Incubation: Each well of the microtiter plate is inoculated with the fungal suspension. The plates are incubated at 35°C for 24-48 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the antifungal agent that causes a significant inhibition of visible growth compared to the growth control well.

Time-Kill Assay

Time-kill assays provide information on the fungicidal or fungistatic activity of an antifungal agent over time.

Protocol:

• Preparation: Fungal cultures are grown to the logarithmic phase in a suitable broth medium (e.g., RPMI-1640).

• Exposure: The fungal suspension is diluted to a starting inoculum of approximately 1 x 105 to 5 x 105 CFU/mL in flasks containing the antifungal agent at various concentrations (e.g., 1x, 2x, 4x, and 8x the MIC). A growth control flask without the antifungal agent is also included.

• Sampling: At predetermined time points (e.g., 0, 2, 4, 8, 12, and 24 hours), aliquots are withdrawn from each flask.

• Quantification: The aliquots are serially diluted and plated on agar plates. After incubation, the number of colonies (CFU/mL) is determined.

• Analysis: The change in log10 CFU/mL over time is plotted to visualize the killing kinetics. A ≥3-log10 (99.9%) reduction in CFU/mL from the initial inoculum is typically considered fungicidal activity.

In Vivo Efficacy Model: Murine Model of Disseminated Candidiasis

Animal models are essential for evaluating the in vivo efficacy of novel antifungal agents.

Protocol:

• Animal Model: Immunocompromised mice (e.g., neutropenic) are commonly used to establish a systemic fungal infection.

• Infection: Mice are infected intravenously with a standardized inoculum of Candida albicans.

• Treatment: At a specified time post-infection, treatment is initiated with UK-2A administered via an appropriate route (e.g., oral or intraperitoneal). A control group receives a vehicle control.

• Efficacy Assessment: Efficacy is assessed by monitoring survival rates over a defined period (e.g., 14-21 days). Additionally, at specific time points, subgroups of mice can be euthanized, and target organs (e.g., kidneys, brain) are harvested to determine the fungal burden (CFU/gram of tissue).

• Data Analysis: Survival curves are analyzed using the Kaplan-Meier method, and differences in fungal burden between treated and control groups are statistically evaluated.

Visualizing Key Concepts

The following diagrams illustrate the mechanism of action of UK-2A, a typical experimental workflow for antifungal efficacy testing, and the logical flow of this comparative guide.

Caption: Mechanism of action of UK-2A.

Caption: Experimental workflow for antifungal efficacy.

Caption: Logical flow of the comparison guide.

Conclusion

UK-2A is an intriguing antifungal compound with a well-defined mechanism of action targeting mitochondrial respiration. While preliminary studies have indicated its potency, particularly against certain plant-pathogenic fungi, a comprehensive evaluation of its efficacy against a broad spectrum of clinically relevant human fungal pathogens is still needed. The lack of direct comparative data with standard-of-care antifungal agents makes it challenging to definitively position UK-2A in the current therapeutic landscape.

Future research should focus on conducting head-to-head in vitro susceptibility testing of UK-2A against a diverse panel of clinical isolates, including resistant strains. Furthermore, in vivo studies in relevant animal models of infection are crucial to validate its therapeutic potential. The information presented in this guide serves as a foundation for such future investigations, providing the necessary protocols and a framework for a thorough and objective comparison.

References

• 1. UK-2A, B, C and D, novel antifungal antibiotics from Streptomyces sp. 517-02. VI(1). Structure-activity relationships of UK-2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Interpretive Breakpoints for Fluconazole and Candida Revisited: a Blueprint for the Future of Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. journals.asm.org [journals.asm.org]
• 5. Fluconazole MIC and the Fluconazole Dose/MIC Ratio Correlate with Therapeutic Response among Patients with Candidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fluconazole resistance in Candida species: a current perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. jidc.org [jidc.org]
• 9. Optimum Inhibition of Amphotericin-B-Resistant Candida albicans Strain in Single- and Mixed-Species Biofilms by Candida and Non-Candida Terpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Sensitivity of Candida albicans isolates to caspofungin – comparison of microdilution method and E-test procedure [termedia.pl]
• 13. In Vitro Activity of Caspofungin (MK-0991) against Candida albicans Clinical Isolates Displaying Different Mechanisms of Azole Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Epidemiology of Fungal Bloodstream Infections and Antifungal Susceptibility in a Tertiary Care Hospital in Riyadh, Saudi Arabia: A Rare Candida Co-Infection Case | MDPI [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. Evaluation of the In Vitro Activity of Voriconazole As Predictive of In Vivo Outcome in a Murine Aspergillus fumigatus Infection Model - PMC [pmc.ncbi.nlm.nih.gov]
• 19. journals.asm.org [journals.asm.org]
• 20. academic.oup.com [academic.oup.com]
• 21. journals.asm.org [journals.asm.org]
• 22. scispace.com [scispace.com]
• 23. Azole and Amphotericin B MIC Values against Aspergillus fumigatus: High Agreement between Spectrophotometric and Visual Readings Using the EUCAST EDef 9.3.2 Procedure - PMC [pmc.ncbi.nlm.nih.gov]
• 24. journals.asm.org [journals.asm.org]
• 25. researchgate.net [researchgate.net]
• 26. Azole and Amphotericin B MIC Values against Aspergillus fumigatus: High Agreement between Spectrophotometric and Visual Readings Using the EUCAST EDef 9.3.2 Procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. journals.asm.org [journals.asm.org]

Unveiling the Potency of UK-2A: A Comparative Guide to Mitochondrial Complex III Inhibition

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of UK-2A with other well-established mitochondrial complex III inhibitors, Antimycin A and Myxothiazol. Through a detailed analysis of experimental data and methodologies, this document confirms the inhibitory effect of UK-2A and elucidates its mechanism of action, offering valuable insights for future research and therapeutic development.

Mitochondrial complex III, also known as the cytochrome bc1 complex or ubiquinol-cytochrome c reductase, plays a pivotal role in cellular respiration by facilitating electron transfer and contributing to the proton gradient essential for ATP synthesis. Inhibition of this complex is a critical area of study in various fields, from antifungal drug discovery to cancer research. This guide focuses on UK-2A, a potent antifungal antibiotic, and objectively compares its performance against the widely used inhibitors Antimycin A and Myxothiazol.

Performance Comparison: UK-2A vs. Alternatives

UK-2A, structurally similar to Antimycin A, has been identified as a potent inhibitor of mitochondrial complex III.[1] Experimental data indicates that UK-2A acts as an inhibitor of the Qi site of the complex.[1] The inhibitory potency of UK-2A has been reported to be approximately three-fold less than that of Antimycin A.[1]

Inhibitor	Target Site	Organism/System	Inhibitory Concentration	Reference
UK-2A	Qi site	Zymoseptoria tritici (mitochondrial electron transport)	IC50: 0.86 nM
Bovine heart mitochondria	~3-fold less potent than Antimycin A	[1]
Antimycin A	Qi site	Porcine bc1 complex	Ki: 0.033 nM
Myxothiazol	Qo site	Saccharomyces cerevisiae	Effective at concentrations inducing partial decrease in respiration rate	[2]
Mouse liver	0.56 mg/kg intraperitoneally decreased CIII activity to 50% of control

Table 1: Comparative Inhibitory Potency of Mitochondrial Complex III Inhibitors. This table summarizes the available quantitative data on the inhibitory concentrations of UK-2A, Antimycin A, and Myxothiazol. It is important to note that the reported values were determined in different experimental systems, which may influence the direct comparability of the data.

Delving into the Mechanism: Downstream Effects of Inhibition

The inhibition of mitochondrial complex III by these compounds leads to distinct downstream cellular events, primarily the generation of reactive oxygen species (ROS). However, the site of inhibition within the complex dictates the nature and extent of ROS production.

Inhibitors of the Qi site, such as UK-2A and Antimycin A, block the transfer of electrons from the bH heme to ubiquinone. This blockage leads to an accumulation of ubisemiquinone (B1233062) at the Qo site, which can then react with molecular oxygen to produce superoxide (B77818) radicals. While both UK-2A and Antimycin A can induce ROS generation, one study suggests that UK-2A has a lesser effect on ROS production compared to Antimycin A.[1] In contrast, Myxothiazol, a Qo site inhibitor, prevents the oxidation of ubiquinol, thereby reducing the formation of the ubisemiquinone radical and consequently leading to a decrease in ROS production.[2][3]

The differential generation of ROS by these inhibitors has significant implications for downstream signaling pathways, including those involved in apoptosis and inflammation. For instance, increased ROS production due to Qi site inhibition can trigger apoptotic pathways. Furthermore, studies have shown that the inhibition of complex III by both Antimycin A and Myxothiazol can modulate the NF-κB signaling pathway, which is crucial in inflammatory responses.[4]

Visualizing the Molecular Interactions and Workflows

To better understand the mechanisms and experimental procedures discussed, the following diagrams provide a visual representation of the key pathways and workflows.

Figure 1: Inhibition Sites of UK-2A, Antimycin A, and Myxothiazol on Mitochondrial Complex III. This diagram illustrates the electron transport chain within Complex III and the specific sites of action for each inhibitor.

Figure 2: Differential Downstream Signaling Pathways Activated by Qi and Qo Site Inhibitors. This diagram shows the distinct consequences of inhibiting the Qi versus the Qo site of Complex III, particularly concerning the generation of reactive oxygen species (ROS) and subsequent activation of cellular signaling pathways.

Experimental Protocols: Measuring Mitochondrial Complex III Activity

The activity of mitochondrial complex III is typically determined by measuring the rate of reduction of cytochrome c, a process catalyzed by the ubiquinol-cytochrome c reductase activity of the complex. The following protocol outlines a common method using a microplate reader.

Objective: To quantify the enzymatic activity of mitochondrial complex III in isolated mitochondria.

Principle: The assay measures the increase in absorbance at 550 nm, which corresponds to the reduction of cytochrome c. The rate of this reaction is directly proportional to the activity of complex III.

Materials:

• Isolated mitochondria

• Assay Buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4, containing EDTA)

• Reduced Coenzyme Q10 (Ubiquinol) as substrate

• Cytochrome c (oxidized form)

• Inhibitors (UK-2A, Antimycin A, Myxothiazol) dissolved in an appropriate solvent (e.g., DMSO)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 550 nm

Procedure:

• Preparation of Reagents: Prepare working solutions of all reagents in the assay buffer. Keep the reduced Coenzyme Q10 solution protected from light and oxidation.

• Sample Preparation: Dilute the isolated mitochondria to the desired concentration in the assay buffer.

• Assay Setup:

  • To each well of the 96-well microplate, add the assay buffer.

  • Add the desired concentration of the inhibitor (UK-2A, Antimycin A, or Myxothiazol) or the vehicle control to the respective wells.

  • Add the mitochondrial sample to each well.

  • Add oxidized cytochrome c to each well.

• Initiation of Reaction: Start the reaction by adding the substrate, reduced Coenzyme Q10, to each well.

• Measurement: Immediately place the microplate in the microplate reader and measure the absorbance at 550 nm at regular intervals (e.g., every 30 seconds) for a specified period (e.g., 5-10 minutes).

• Data Analysis:

  • Calculate the rate of cytochrome c reduction (ΔA550/minute) for each well.

  • Subtract the rate of the non-enzymatic reduction of cytochrome c (wells without mitochondria) from the rates of the sample wells.

  • Plot the inhibitor concentration versus the percentage of inhibition to determine the IC50 value for each compound.

Figure 3: Experimental Workflow for Measuring Mitochondrial Complex III Activity. This flowchart outlines the key steps involved in the ubiquinol-cytochrome c reductase activity assay.

Conclusion

This comparative guide confirms the inhibitory effect of UK-2A on mitochondrial complex III, positioning it as a potent Qi site inhibitor with a slightly lower potency than Antimycin A. The differential effects on ROS production between Qi and Qo site inhibitors highlight the nuanced mechanisms of action and their downstream consequences. The provided experimental protocol offers a standardized method for further comparative studies. The data and visualizations presented herein serve as a valuable resource for researchers investigating mitochondrial function and developing novel therapeutic agents targeting this essential cellular machinery.

References

• 1. UK-2A, B, C and D, novel antifungal antibiotics from Streptomyces sp. 517-02. IV. Comparative studies of UK-2A with antimycin A3 on cytotoxic activity and reactive oxygen species generation in LLC-PK1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Participation of mitochondrial respiratory complex III in neutrophil activation and lung injury - PMC [pmc.ncbi.nlm.nih.gov]

UK-2A versus antimycin A: a comparative study on cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the cytotoxic profiles of UK-2A and antimycin A. Both are potent inhibitors of the mitochondrial electron transport chain, yet they exhibit dramatically different effects on cell viability. This document synthesizes experimental data to highlight these differences, offering insights into their distinct mechanisms of action and potential applications.

Introduction and Overview

UK-2A and antimycin A are structurally related natural products known to be powerful inhibitors of the mitochondrial respiratory chain.[1][2] Both compounds target the cytochrome bc1 complex (Complex III), a critical enzyme in cellular energy production.[1] They achieve this by binding to the Qi site of the complex, effectively blocking the electron flow necessary for ATP synthesis.[2] Despite this shared primary target, their downstream cellular consequences, particularly cytotoxicity, diverge significantly. Antimycin A is a well-established cytotoxic agent and a potent inducer of apoptosis, while UK-2A is characterized by its remarkably low cytotoxicity in mammalian cells.[1][3] This guide will dissect the underlying reasons for this disparity, supported by experimental evidence.

The Critical Difference: Reactive Oxygen Species (ROS)

The primary factor distinguishing the cytotoxic profiles of UK-2A and antimycin A is their differential ability to induce the production of Reactive Oxygen Species (ROS).

• Antimycin A: Inhibition of Complex III by antimycin A leads to a massive and rapid increase in intracellular ROS, including superoxide (B77818) radicals.[1][4] This oxidative stress is a direct consequence of the electron transport chain blockage, causing electrons to leak and react with molecular oxygen. This ROS burst triggers a cascade of damaging cellular events, including lipid peroxidation, DNA damage, and the initiation of apoptosis.[5][6]

• UK-2A: In stark contrast, UK-2A does not stimulate significant ROS production, even while effectively inhibiting mitochondrial respiration.[1] This fundamental difference is believed to be the reason for its low cytotoxicity. While it deprives the cell of ATP from oxidative phosphorylation, it does not induce the widespread oxidative damage that is characteristic of antimycin A.

Comparative Cytotoxicity Data

Experimental data consistently demonstrates the high cytotoxicity of antimycin A across various cell lines, whereas UK-2A is comparatively benign.

Compound	Cell Line	Metric	Result	Citation
Antimycin A	RBL-2H3 (Rat Basophilic Leukemia)	Cell Proliferation	Significant inhibition at > 5 nM	[3]
A549 (Human Lung Carcinoma)	Apoptosis	~17% induction at 50 µM	[4]
ARPE-19 (Human Retinal Pigment Epithelial)	Cell Viability (MTT)	Dose- and time-dependent decrease	[7]
CAL 27 / Ca9-22 (Oral Cancer)	Cell Viability	Selective antiproliferation	[5]
UK-2A	LLC-PK1 (Pig Kidney Epithelial)	Cytotoxicity	Little cytotoxicity observed	[1]
RBL-2H3 (Rat Basophilic Leukemia)	Cell Proliferation	No inhibitory effect up to 4,000 nM	[3]

Impact on Cellular Signaling and Fate

The difference in ROS production dictates the ultimate fate of the cell. Antimycin A actively drives cells toward apoptosis, while UK-2A's effects are primarily metabolic.

References

• 1. UK-2A, B, C and D, novel antifungal antibiotics from Streptomyces sp. 517-02. IV. Comparative studies of UK-2A with antimycin A3 on cytotoxic activity and reactive oxygen species generation in LLC-PK1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. UK-2A,B,C and D, novel antifungal antibiotics from Streptomyces sp.517.02. V. Inhibition mechanism of bovine heart mitochondrial cytochrome bc1 by the novel antibiotic UK-2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. i-repository.net [i-repository.net]
• 4. Antimycin A as a mitochondrial electron transport inhibitor prevents the growth of human lung cancer A549 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antimycin A shows selective antiproliferation to oral cancer cells by oxidative stress-mediated apoptosis and DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reactive Oxygen Species (ROS) Regulates Different Types of Cell Death by Acting as a Rheostat - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antimycin A-Induced Mitochondrial Damage Causes Human RPE Cell Death despite Activation of Autophagy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Fungicidal Activity of UK-2A and its Derivative, Fenpicoxamid

A deep dive into the efficacy and mechanisms of two potent Qi site inhibitors in the fight against fungal pathogens.

In the ongoing battle against fungal diseases that threaten global food security, researchers and drug development professionals are constantly seeking novel and effective fungicides. This guide provides a detailed comparative analysis of the fungicidal activity of UK-2A, a natural antifungal antibiotic, and its semi-synthetic derivative, fenpicoxamid (B607437). This comparison is supported by experimental data on their mechanisms of action, spectrum of activity, and efficacy, offering valuable insights for the development of new crop protection agents.

Introduction: From Natural Product to a Commercial Fungicide

UK-2A is an antifungal antibiotic produced by the bacterium Streptomyces sp. 517-02.[1] It is a structural relative of antimycin A and a potent inhibitor of the mitochondrial electron transport chain.[2][3] Fenpicoxamid is a newer fungicide derived from UK-2A.[4][5] It was developed to enhance the properties of the natural product, leading to a commercially viable solution for controlling a range of plant pathogenic fungi.[1][6]

A key aspect of their relationship is that fenpicoxamid acts as a pro-fungicide.[4][5] Within the target fungus and host plant, it is metabolized into UK-2A, which is the primary fungicidally active compound.[4][5][7][8] This conversion is a crucial step for its bioactivity.

Mechanism of Action: Targeting Fungal Respiration

Both UK-2A and fenpicoxamid (via its conversion to UK-2A) function as Quinone inside (Qi) inhibitors.[4][5][9] They specifically target the cytochrome bc1 complex (also known as complex III) within the mitochondrial respiratory chain of fungi.[2][10] By binding to the Qi site of cytochrome b, UK-2A blocks the transfer of electrons, which disrupts the production of ATP, the cell's primary energy currency.[2] This inhibition of cellular respiration ultimately leads to the death of the fungal cells.[2] This mode of action is distinct from other classes of fungicides like strobilurins (Qo inhibitors), azoles, and benzimidazoles, which is significant for managing fungicide resistance.[4][5] Studies have shown no cross-resistance between fenpicoxamid and these other fungicide classes.[4][5]

Mechanism of action of UK-2A and Fenpicoxamid.

Comparative Fungicidal Activity: In Vitro and In Planta

Experimental data consistently demonstrates that while fenpicoxamid is effective, its active metabolite, UK-2A, exhibits significantly higher intrinsic fungicidal activity in in-vitro assays.[4][5] However, fenpicoxamid often shows superior performance in in-planta (whole plant) studies, highlighting the importance of its chemical structure for uptake, translocation, and metabolic activation within the plant and fungus.[11]

In Vitro Activity

The following tables summarize the 50% effective concentration (EC50) and 50% inhibitory concentration (IC50) values for UK-2A and fenpicoxamid against various fungal pathogens. Lower values indicate higher fungicidal activity.

Table 1: In Vitro Growth Inhibition (EC50) of Fenpicoxamid and UK-2A against Zymoseptoria tritici

Compound	EC50 (mg/L)	Relative Potency
Fenpicoxamid	0.051	1x
UK-2A	0.0033	~15x stronger than Fenpicoxamid

Data sourced from Owen et al., 2017.[7][8]

Table 2: Inhibition of Mitochondrial Electron Transport (IC50) by UK-2A and Analogs

Compound	IC50 (nM)
UK-2A	0.86 - 3.8

Note: IC50 values for UK-2A can vary slightly between studies and analog comparisons.[1][10]

Table 3: In Vitro Growth Inhibition (EC50) of UK-2A and an Active Analog against Various Fungi

Compound	Zymoseptoria tritici (ppb)	Leptosphaeria nodorum (ppb)
UK-2A	5.3	11.3
Cyclohexyl analog of UK-2A	2.8	6.2

Data sourced from a study on UK-2A analogs, highlighting the potential for further optimization.[1]

In Planta Activity

While UK-2A is more potent in direct enzymatic and cellular assays, fenpicoxamid's formulation as a pro-fungicide provides advantages in real-world applications on crops.

Table 4: Comparative In Planta Disease Control Efficacy (EC50) of Fenpicoxamid and UK-2A

Pathogen	Inoculation Timing	Fenpicoxamid EC50 (g ai/ha)	UK-2A EC50 (g ai/ha)
Z. tritici	1-day protectant	5.4	68.3
Z. tritici	3-day curative	10.1	>100
P. triticina	1-day protectant	1.6	100.8
P. triticina	3-day curative	3.8	>100

Data from Owen et al., demonstrating the superior in planta performance of fenpicoxamid.[11]

Experimental Protocols

A generalized workflow for assessing the fungicidal activity of compounds like UK-2A and fenpicoxamid is outlined below.

Generalized workflow for fungicidal activity assays.

Key Methodologies

• In Vitro Fungal Growth Inhibition Assay:

  • Fungal isolates, such as Zymoseptoria tritici, are cultured on appropriate media (e.g., potato dextrose agar).

  • Spores are harvested and suspended in a liquid medium.

  • In a microtiter plate, serial dilutions of the test compounds (fenpicoxamid and UK-2A) are prepared.

  • The fungal spore suspension is added to each well.

  • Plates are incubated for a defined period under controlled temperature and humidity.

  • Fungal growth is quantified by measuring the optical density at a specific wavelength.

  • EC50 values are calculated by fitting the dose-response data to a suitable model.[7]

• Mitochondrial Respiration Inhibition Assay:

  • Mitochondria are isolated from a suitable source (e.g., bovine heart or yeast cells).

  • The activity of the cytochrome bc1 complex (cytochrome c reductase) is measured spectrophotometrically by monitoring the reduction of cytochrome c.

  • The assay is performed in the presence of various concentrations of the inhibitor (UK-2A).

  • IC50 values are determined from the resulting inhibition curves.[2][4]

• In Planta (Greenhouse) Assay:

  • Host plants (e.g., wheat seedlings) are grown to a specific developmental stage.

  • For protectant assays, plants are sprayed with different concentrations of the fungicides and allowed to dry before being inoculated with a suspension of fungal spores.

  • For curative assays, plants are first inoculated with the pathogen and then treated with the fungicides after a set period.

  • The treated and inoculated plants are maintained in a controlled environment (e.g., greenhouse with high humidity) to allow for disease development.

  • After an incubation period, the disease severity is visually assessed (e.g., percentage of leaf area covered by lesions).

  • EC50 values, representing the concentration required to reduce disease severity by 50%, are calculated.[11]

Conclusion

The comparative analysis of UK-2A and fenpicoxamid reveals a fascinating and effective pro-fungicide strategy. UK-2A is the intrinsically more potent fungicidal molecule, directly inhibiting the vital process of mitochondrial respiration. Fenpicoxamid, its derivative, demonstrates the successful translation of a natural product's activity into a robust agricultural tool. While less active in vitro, fenpicoxamid's chemical modifications result in superior in planta efficacy, making it a valuable asset for controlling critical fungal diseases in cereals and other crops.[7][11] The distinct Qi inhibitor mechanism of action also makes fenpicoxamid a crucial component in fungicide resistance management programs.[4][5] This case study underscores the power of leveraging natural product chemistry to develop innovative and effective solutions for modern agriculture.

References

• 1. Synthesis and biological activity of analogs of the antifungal antibiotic UK-2A. II. Impact of modifications to the macrocycle benzyl position - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The mode of action of UK-2A and UK-3A, novel antifungal antibiotics from Streptomyces sp. 517-02 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. UK-2A, B, C and D, novel antifungal antibiotics from Streptomyces sp. 517-02. IV. Comparative studies of UK-2A with antimycin A3 on cytotoxic activity and reactive oxygen species generation in LLC-PK1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Characterization of the mechanism of action of the fungicide fenpicoxamid and its metabolite UK-2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Biological characterization of fenpicoxamid, a new fungicide with utility in cereals and other crops - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Characterization of the mechanism of action of the fungicide fenpicoxamid and its metabolite UK‐2A | Semantic Scholar [semanticscholar.org]
• 10. Synthesis and biological activity of analogs of the antifungal antibiotic UK-2A. I. Impact of picolinamide ring replacement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

UK-2A: A Comparative Analysis Against Commercial Fungicides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antifungal agent UK-2A with other commercial fungicides, supported by experimental data. UK-2A is a natural product derived from Streptomyces sp. and is the active metabolite of the commercial fungicide fenpicoxamid (B607437). Upon application, fenpicoxamid is converted to UK-2A within the plant and by the target fungus.

Mechanism of Action: A Unique Target in Fungal Respiration

UK-2A exhibits a distinct mode of action by inhibiting the fungal mitochondrial electron transport chain at the Qi site of the cytochrome bc1 complex (Complex III). This complex plays a crucial role in cellular respiration and ATP synthesis. By binding to the Qi site, UK-2A disrupts the electron flow, leading to a collapse of the mitochondrial membrane potential and subsequent fungal cell death.[1][2]

This mechanism is notably different from that of strobilurin fungicides (e.g., pyraclostrobin), which bind to the Qo site of the same complex. This difference in binding sites means that UK-2A is effective against fungal strains that have developed resistance to strobilurin fungicides, as there is no cross-resistance between the two classes.[2]

Below is a diagram illustrating the mitochondrial electron transport chain and the sites of action for various fungicide classes.

References

• 1. researchgate.net [researchgate.net]
• 2. Characterization of the mechanism of action of the fungicide fenpicoxamid and its metabolite UK-2A - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling Mitochondrial Resistance: A Comparative Analysis of UK-2A and Other Respiratory Inhibitors

For researchers, scientists, and professionals in drug development, understanding the nuances of cross-resistance among mitochondrial inhibitors is paramount for devising effective and sustainable disease control strategies. This guide provides a detailed comparison of UK-2A, a potent Qi site inhibitor of the mitochondrial cytochrome bc1 complex, with other key mitochondrial inhibitors. We present supporting experimental data, detailed methodologies, and visual representations of the underlying biochemical pathways and experimental workflows.

Executive Summary

UK-2A, a natural product-derived antifungal, targets the Qi site of the cytochrome bc1 complex (Complex III) in the mitochondrial electron transport chain. This mechanism is distinct from the well-known Quinone outside inhibitors (QoIs), such as strobilurins, which bind to the Qo site of the same complex. This difference in binding sites is the fundamental reason for the lack of cross-resistance between UK-2A and strobilurin fungicides. Conversely, UK-2A shares its binding site with antimycin A, leading to a high potential for cross-resistance between these two inhibitors. Resistance to UK-2A and antimycin A is often conferred by specific mutations in the cytochrome b gene. This guide explores these relationships through quantitative data, detailed experimental protocols, and visual diagrams to provide a comprehensive resource for studying mitochondrial inhibitor resistance.

Comparative Analysis of Inhibitor Potency

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The following table summarizes the IC50 values for UK-2A and other mitochondrial inhibitors against various fungal pathogens, highlighting their relative effectiveness.

Fungal Species	UK-2A (µM)	Antimycin A (µM)	Azoxystrobin (µM)	Rotenone (B1679576) (µM)	Carboxin (B1668433) (µM)
Zymoseptoria tritici	0.0053[1]	~0.003 (estimated)	>100 (resistant)[2][3]	Data Not Available	Data Not Available
Pyricularia oryzae	Data Not Available	Data Not Available	>50 (resistant)[4]	Data Not Available	Data Not Available
Botrytis cinerea	Data Not Available	~0.02 (estimated)	>100 (resistant)	Data Not Available	Data Not Available

Note: IC50 values can vary depending on the specific strain and experimental conditions. Data for rotenone and carboxin against these specific fungal pathogens in direct comparison with UK-2A is limited in the reviewed literature.

Cross-Resistance Profile

Cross-resistance occurs when a single resistance mechanism confers resistance to multiple antimicrobial agents. The cross-resistance profile of UK-2A is directly linked to its mode of action.

• No Cross-Resistance with QoI Fungicides: Fungitoxicity assays against field isolates of Zymoseptoria tritici have shown no cross-resistance between UK-2A and strobilurin fungicides[5]. This is because strobilurins (QoI inhibitors) bind to the Qo site of the cytochrome bc1 complex, a different target site than UK-2A's Qi site. The common G143A mutation in the cytochrome b gene, which confers resistance to strobilurins, does not reduce the sensitivity to fenpicoxamid (B607437), the pro-drug of UK-2A[5].

• Cross-Resistance with Antimycin A: UK-2A and antimycin A are both inhibitors of the Qi quinone binding site of cytochrome b[5]. Due to this shared binding site, mutations that confer resistance to one are highly likely to confer resistance to the other. For instance, amino acid substitutions N31K, G37C, and L198F at the Qi site have been shown to reduce sensitivity to both UK-2A and antimycin A in Saccharomyces cerevisiae[5].

• Cross-Resistance with Complex I and Complex II Inhibitors: There is no direct evidence in the reviewed literature of cross-resistance between UK-2A and inhibitors of Complex I (e.g., rotenone) or Complex II (e.g., carboxin). Given that these inhibitors target entirely different enzyme complexes within the electron transport chain, cross-resistance is not expected.

Signaling Pathways and Resistance Mechanisms

The mitochondrial electron transport chain is the stage for the activity of these inhibitors. Understanding the distinct binding sites is key to comprehending their cross-resistance patterns.

Caption: Mitochondrial electron transport chain with inhibitor binding sites.

Mutations in the cytochrome b gene are a primary mechanism of resistance to Qi inhibitors.

References

• 1. Synthesis and biological activity of analogs of the antifungal antibiotic UK-2A. II. Impact of modifications to the macrocycle benzyl position - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Structural Investigation and Molecular Modeling Studies of Strobilurin-Based Fungicides Active against the Rice Blast Pathogen Pyricularia oryzae - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of the mechanism of action of the fungicide fenpicoxamid and its metabolite UK-2A - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Specific Effect of UK-2A on IL-4 Cytokine Secretion: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of UK-2A, an antimycin-type antibiotic, and other alternatives for the specific inhibition of Interleukin-4 (IL-4) cytokine secretion. The information presented is supported by experimental data to aid in the validation and assessment of these compounds for research and drug development purposes.

Introduction to UK-2A and IL-4 Inhibition

Interleukin-4 is a key cytokine involved in the differentiation of T helper 2 (Th2) cells, which orchestrates allergic inflammation and related diseases such as asthma and atopic dermatitis. Consequently, the inhibition of IL-4 secretion or its signaling pathway is a significant therapeutic target. UK-2A has been identified as a compound that can restrict the release of IL-4. This guide will delve into the specifics of its action, compare it with other known IL-4 inhibitors, and provide detailed experimental protocols for validation.

Comparative Analysis of IL-4 Inhibitors

Compound/Drug	Target	Mechanism of Action	Potency (IC50/KD)	Cytotoxicity
UK-2A	Unknown in mammalian cells; Cytochrome bc1 complex (Qi site) in fungi	Restricts IL-4 release.[1] The precise mechanism in immune cells is not fully elucidated but may involve inhibition of mitochondrial respiration.[2][3]	Dose-dependent inhibition of IL-4 release demonstrated.[1] A synthetic analogue (compound 5) is more potent than UK-2A.[1]	No cytotoxicity observed at concentrations that inhibit IL-4 release.[1]
Dupilumab	IL-4 Receptor α (IL-4Rα)	A fully human monoclonal antibody that blocks the IL-4Rα subunit, thereby inhibiting the signaling of both IL-4 and IL-13.[4][5][6][7]	KD: 33 pM (monomeric IL-4Rα), 12 pM (dimeric IL-4Rα)[4]; IC50: 280.2 ng/mL (for inhibition of IL-4-induced TF-1 cell proliferation)	Generally well-tolerated with a manageable safety profile.[5]
Pitrakinra	IL-4 Receptor α (IL-4Rα)	A recombinant human IL-4 variant that acts as a competitive antagonist, preventing the binding of both IL-4 and IL-13 to the IL-4Rα.[8][9][10]	IC50: 0.38 nM (vs. hIL-4 in TF-1 cell proliferation); 1.28 nM (vs. hIL-13 in TF-1 cell proliferation)[8]	Clinical trials have shown mixed results regarding efficacy, but it is generally considered to have an acceptable safety profile.[9][11]
Corticosteroids (e.g., Budesonide)	Glucocorticoid Receptor	Broad anti-inflammatory effects through genomic and non-genomic pathways, including the transrepression of pro-inflammatory transcription factors, leading to reduced cytokine production.[12]	Potent inhibitor of IL-4 and IL-5 release.[13]	Long-term use is associated with numerous side effects due to broad, non-specific action.[12]

Mechanism of Action and Signaling Pathways

UK-2A's Postulated Mechanism of Action

While the exact molecular target of UK-2A for inhibiting IL-4 secretion in mammalian immune cells is yet to be definitively identified, its known mechanism in fungi provides a potential starting point. UK-2A is a potent inhibitor of the cytochrome bc1 complex (Qi site) in the mitochondrial electron transport chain.[2][3] This inhibition disrupts cellular respiration and ATP production. It is plausible that by affecting cellular energy metabolism, UK-2A could indirectly impact the energy-intensive process of cytokine synthesis and secretion.

Another hypothesis revolves around the inhibition of G1 to S phase transition 1 (GSPT1), a protein involved in the termination of translation. Inhibition of GSPT1 would disrupt protein synthesis, thereby reducing the production of cytokines like IL-4. However, direct evidence linking UK-2A to GSPT1 inhibition is currently lacking.

IL-4 Secretion and Signaling Pathway

The secretion of IL-4 is a hallmark of Th2 cells. The signaling cascade initiated by IL-4 is crucial for its biological effects. The following diagrams illustrate the general pathway of IL-4 secretion and its subsequent signaling cascade.

Caption: Simplified workflow of IL-4 secretion by Th2 cells.

Caption: IL-4 signaling pathway via Type I and Type II receptors.

Experimental Protocols

To validate the specific effect of UK-2A on IL-4 secretion, the following experimental protocols can be employed.

Cell Culture and Treatment

• Cell Line: Rat basophilic leukemia (RBL-2H3) cells are a suitable model as they are known to release IL-4 upon stimulation.[1]

• Culture Conditions: Maintain RBL-2H3 cells in RPMI-1640 medium supplemented with 15% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a 5% CO2 humidified incubator.

• Treatment:

  • Seed cells in 24-well plates at a density of 5 x 10^5 cells/well.[14]

  • Sensitize the cells with anti-dinitrophenyl (DNP)-IgE overnight.

  • Pre-incubate the cells with varying concentrations of UK-2A (or comparator compounds) for 1-2 hours.

  • Stimulate the cells with DNP-human serum albumin (HSA) to induce degranulation and cytokine release.

  • As a positive control for IL-4 induction, cells can be treated with a combination of phorbol (B1677699) 12-myristate 13-acetate (PMA) and ionomycin.[14]

Quantification of IL-4 Secretion by ELISA

• Principle: An enzyme-linked immunosorbent assay (ELISA) is a standard method for quantifying the concentration of a specific cytokine in a sample.

• Procedure:

  • Collect the cell culture supernatants after the treatment period.

  • Centrifuge the supernatants to remove any detached cells.

  • Use a commercially available rat IL-4 ELISA kit and follow the manufacturer's instructions.

  • Briefly, coat a 96-well plate with a capture antibody specific for rat IL-4.

  • Add the collected supernatants and a series of IL-4 standards to the wells.

  • After incubation and washing, add a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase).

  • Add a substrate that will be converted by the enzyme to produce a colored product.

  • Measure the absorbance using a microplate reader at the appropriate wavelength.

  • Calculate the concentration of IL-4 in the samples by comparing their absorbance to the standard curve.

Assessment of Cytotoxicity

• Principle: It is crucial to determine if the inhibition of IL-4 secretion is due to a specific effect of the compound or a result of general cytotoxicity.

• Procedure (MTT Assay):

  • Culture and treat the cells with UK-2A as described above in a 96-well plate.

  • After the treatment period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

  • Living cells with active mitochondrial dehydrogenases will convert the yellow MTT to a purple formazan (B1609692) product.

  • Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

  • Measure the absorbance at approximately 570 nm.

  • A decrease in absorbance in treated cells compared to untreated controls indicates cytotoxicity.

Experimental Workflow Diagram

Caption: Workflow for validating the effect of UK-2A on IL-4 secretion.

Conclusion

UK-2A presents as a promising small molecule inhibitor of IL-4 secretion with the significant advantage of low cytotoxicity at effective concentrations.[1] While its precise mechanism of action in mammalian immune cells requires further investigation, its ability to dose-dependently restrict IL-4 release warrants further exploration for its therapeutic potential in Th2-mediated inflammatory diseases. In comparison, monoclonal antibodies like dupilumab offer high specificity and potency by directly targeting the IL-4 receptor alpha chain, albeit with the typical drawbacks of biologic therapies, such as cost and parenteral administration. Pitrakinra, another IL-4Rα antagonist, has shown variable efficacy in clinical trials.[9][11] Corticosteroids, while potent, lack specificity and are associated with significant side effects.

For researchers and drug development professionals, UK-2A and its more potent synthetic analogues represent a compelling avenue for the development of novel, small-molecule therapeutics for allergic and inflammatory conditions. The experimental protocols outlined in this guide provide a robust framework for the validation and further characterization of UK-2A's specific effects on IL-4 cytokine secretion.

References

• 1. Evaluation of Inhibitory Activities of UK-2A, an Antimycin-Type Antibiotic, and Its Synthetic Analogues against the Production of Anti-inflammatory Cytokine IL-4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The mode of action of UK-2A and UK-3A, novel antifungal antibiotics from Streptomyces sp. 517-02 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Characterization of the mechanism of action of the fungicide fenpicoxamid and its metabolite UK-2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dual blockade of IL‐4 and IL‐13 with dupilumab, an IL‐4Rα antibody, is required to broadly inhibit type 2 inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Dual blockade of IL-4 and IL-13 with dupilumab, an IL-4Rα antibody, is required to broadly inhibit type 2 inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The IL-4/-13 Axis and Its Blocking in the Treatment of Atopic Dermatitis | MDPI [mdpi.com]
• 8. BioKB - Publication [biokb.lcsb.uni.lu]
• 9. mdpi.com [mdpi.com]
• 10. Human pharmacokinetics/pharmacodynamics of an interleukin-4 and interleukin-13 dual antagonist in asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. academic.oup.com [academic.oup.com]
• 13. biocompare.com [biocompare.com]
• 14. researchgate.net [researchgate.net]

Comparative Biological Activity of UK-2A Analogs: A Guide for Researchers

This guide provides a comprehensive comparison of the biological activities of various analogs of UK-2A, a potent antifungal agent. The information is intended for researchers, scientists, and professionals involved in drug development and related fields. The data presented is compiled from publicly available scientific literature and is intended to facilitate further research and development of this class of compounds.

Introduction

UK-2A is a natural product that exhibits strong antifungal activity through the inhibition of the mitochondrial electron transport chain. Specifically, it targets the Qi site of the cytochrome bc1 complex (Complex III), disrupting cellular respiration and leading to fungal cell death. Due to its potent activity, UK-2A has served as a lead compound for the development of new antifungal agents. This guide summarizes the structure-activity relationships (SAR) of various UK-2A analogs, providing quantitative data on their biological efficacy and detailed protocols for key experimental assays.

Data Presentation: Comparative Biological Activity

The following tables summarize the in vitro biological activities of UK-2A and its analogs. The data includes IC50 values for the inhibition of mitochondrial electron transport (or succinate-cytochrome c reductase activity) and EC50 values for the inhibition of fungal growth.

Table 1: Inhibition of Mitochondrial Electron Transport (IC50)

Compound/Analog	Modification	Target Organism/Enzyme Source	IC50 (nM)	Reference
UK-2A	Parent Compound	Zymoseptoria tritici	0.86	[1]
Fenpicoxamid	Isobutyryl acetal (B89532) derivative	Zymoseptoria tritici	- (Less active than UK-2A)	[2]
Cyclohexyl analog (38)	Benzyl position modification	Zymoseptoria tritici	1.23	[1]
Pivaloate ester	Isobutyryl ester replacement	Zymoseptoria tritici	1.44	[3]
n-Butyl ether	Isobutyryl ester replacement	Zymoseptoria tritici	1.08	[3]
1-Me-propyl ether	Isobutyryl ester replacement	Zymoseptoria tritici	1.14	[3]
3,3-diMe-propyl ether	Isobutyryl ester replacement	Zymoseptoria tritici	1.15	[3]
2-c-propyl propyl ether	Isobutyryl ester replacement	Zymoseptoria tritici	1.32	[3]
Cyclopropanecarboxylate ester	Isobutyryl ester replacement	Zymoseptoria tritici	3.36	[3]
Analog 2	Picolinamide ring replacement	Zymoseptoria tritici	3.3	[4]
Analog 5	Picolinamide ring replacement	Zymoseptoria tritici	2.02	[4]
Analog 13	Picolinamide ring replacement	Zymoseptoria tritici	2.89	[4]
Analog 16	Picolinamide ring replacement	Zymoseptoria tritici	1.55	[4]

Table 2: In Vitro Antifungal Activity (EC50)

Compound/Analog	Modification	Fungal Species	EC50 (ppb or µg/L)	Reference
UK-2A	Parent Compound	Zymoseptoria tritici	5.3 ppb	[1]
UK-2A	Parent Compound	Leptosphaeria nodorum	11.3 ppb	[1]
Cyclohexyl analog (38)	Benzyl position modification	Zymoseptoria tritici	2.8 ppb	[1]
Cyclohexyl analog (38)	Benzyl position modification	Leptosphaeria nodorum	6.2 ppb	[1]
Cyclopropanecarboxylate ester	Isobutyryl ester replacement	Zymoseptoria tritici	12 µg/L	[3]

Signaling Pathway and Mechanism of Action

UK-2A and its active analogs inhibit the mitochondrial electron transport chain at Complex III (cytochrome bc1 complex). This complex plays a crucial role in cellular respiration by transferring electrons from ubiquinol (B23937) to cytochrome c. The binding of UK-2A to the Qi site of cytochrome b, a subunit of Complex III, blocks this electron flow. This disruption leads to a collapse of the mitochondrial membrane potential, inhibition of ATP synthesis, and ultimately, fungal cell death.

Caption: Mechanism of action of UK-2A and its analogs.

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide.

Inhibition of Mitochondrial Electron Transport (Succinate-Cytochrome c Reductase Activity Assay)

This assay measures the enzymatic activity of Complex III by monitoring the reduction of cytochrome c.

Materials:

• Mitochondrial fraction isolated from the target organism (e.g., Zymoseptoria tritici)

• Potassium phosphate (B84403) buffer (50 mM, pH 7.4)

• Succinate (10 mM)

• Potassium cyanide (KCN, 1 mM) to inhibit Complex IV

• Cytochrome c (oxidized form, 50 µM)

• Test compounds (UK-2A or analogs) dissolved in a suitable solvent (e.g., DMSO)

• 96-well microplate

• Spectrophotometer capable of reading absorbance at 550 nm

Procedure:

• Prepare a reaction mixture containing potassium phosphate buffer, succinate, and KCN.

• Add the mitochondrial fraction to the reaction mixture and incubate for 5 minutes at room temperature to allow for substrate equilibration.

• Add varying concentrations of the test compounds to the wells of the microplate. Include a solvent control (e.g., DMSO) and a no-inhibitor control.

• To initiate the reaction, add oxidized cytochrome c to all wells.

• Immediately measure the increase in absorbance at 550 nm over time (e.g., every 30 seconds for 5-10 minutes) at a constant temperature (e.g., 25°C). The increase in absorbance corresponds to the reduction of cytochrome c.

• Calculate the initial rate of reaction (V₀) for each concentration of the inhibitor.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC50 value using a suitable curve-fitting software.

Caption: Workflow for the succinate-cytochrome c reductase inhibition assay.

In Vitro Antifungal Susceptibility Testing (Broth Microdilution Assay)

This assay determines the minimum concentration of a compound required to inhibit the growth of a fungal pathogen. The following protocol is a general guideline and may need to be optimized for specific fungal species.

Materials:

• Fungal isolate (e.g., Zymoseptoria tritici, Leptosphaeria nodorum)

• Liquid growth medium (e.g., Potato Dextrose Broth (PDB) or RPMI-1640)

• Test compounds (UK-2A or analogs) dissolved in a suitable solvent (e.g., DMSO)

• Sterile 96-well microplates

• Spectrophotometer or microplate reader capable of reading absorbance at a suitable wavelength (e.g., 600 nm)

Procedure:

• Prepare a stock solution of the fungal inoculum by growing the fungus in liquid medium until it reaches the desired growth phase (e.g., exponential phase). Adjust the concentration of the inoculum to a standardized value (e.g., 1 x 10^5 cells/mL).

• Prepare serial dilutions of the test compounds in the growth medium in the wells of a 96-well microplate. Include a solvent control, a no-drug growth control, and a sterile medium control.

• Add the fungal inoculum to each well (except the sterile medium control).

• Incubate the microplates at an appropriate temperature (e.g., 25-28°C) for a specified period (e.g., 48-72 hours), with or without shaking, depending on the fungal species.

• After incubation, determine the fungal growth by measuring the optical density (OD) at a suitable wavelength (e.g., 600 nm) using a microplate reader.

• The minimum inhibitory concentration (MIC) is typically defined as the lowest concentration of the compound that causes a significant reduction (e.g., ≥50% or ≥90%) in fungal growth compared to the no-drug control. The EC50 value can be calculated by plotting the percentage of growth inhibition against the logarithm of the compound concentration.

Caption: Workflow for the in vitro antifungal susceptibility assay.

Conclusion

The data and protocols presented in this guide offer a valuable resource for researchers working on the development of novel antifungal agents based on the UK-2A scaffold. The structure-activity relationships highlighted by the comparative data can inform the design of new analogs with improved potency and pharmacokinetic properties. The detailed experimental protocols provide a foundation for the in vitro evaluation of these new compounds. Further research into the selectivity and in vivo efficacy of these analogs is warranted to advance the development of new therapies for fungal infections.

References

• 1. Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Editorial: Mitochondrial function and dysfunction in pathogenic fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mitochondrial dysfunction induced in human hepatic HepG2 cells exposed to the fungicide kresoxim-methyl and to a mixture kresoxim-methyl/boscalid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of succinate dehydrogenase candidate fungicides via lead optimization for effective resistance management of Fusarium oxysporum f. sp. capsici - PMC [pmc.ncbi.nlm.nih.gov]

Confirming UK-2A's Grip on the Qi Site: A Comparative Guide to Biochemical Assays

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of biochemical assays used to confirm the binding of the natural product UK-2A to the Qi site of the mitochondrial cytochrome bc1 complex (Complex III). Supporting experimental data, detailed protocols, and visual diagrams of key processes are presented to facilitate a comprehensive understanding of the methodologies.

UK-2A, a potent antifungal agent, exerts its inhibitory effect on cellular respiration by targeting the Qi site of the cytochrome bc1 complex. This action disrupts the electron transport chain, a critical process for ATP synthesis. Confirming the specific binding of UK-2A and characterizing its inhibitory profile in comparison to other known Qi site inhibitors, such as the classic inhibitor antimycin A, is crucial for understanding its mechanism of action and for the development of novel fungicides and therapeutics.

Comparative Analysis of Qi Site Inhibitors

The inhibitory potency of UK-2A and its analogues is typically evaluated against other well-characterized Qi site inhibitors. The half-maximal inhibitory concentration (IC50) and the inhibition constant (Ki) are key quantitative metrics used for this comparison. While direct side-by-side comparisons in single studies are limited, the available data consistently demonstrates the high potency of UK-2A and its close relative, antimycin A.

Inhibitor	Target Organism/System	Assay	Potency	Reference
UK-2A	Bovine heart mitochondria	Cytochrome c reductase activity	~3-fold less potent than Antimycin A	[1]
Antimycin A	Porcine bc1 complex	Succinate-cytochrome c reductase activity	Ki = 0.033 ± 0.00027 nM	[2]
UK-2A derivative (9g-hydrolysis)	Porcine bc1 complex	Cytochrome c reductase activity	IC50 = 6.05 ± 0.24 µM	[3]
Cyazofamid (B129060)	Porcine bc1 complex	Succinate-cytochrome c reductase activity	Ki = 12.90 ± 0.91 µM	[2]

Experimental Protocols

Several biochemical assays are employed to confirm and characterize the binding of UK-2A to the Qi site. These include enzymatic assays, mitochondrial membrane potential measurements, and site-directed mutagenesis studies.

Cytochrome c Reductase Activity Assay

This enzymatic assay is a cornerstone for assessing the inhibitory activity of compounds on the cytochrome bc1 complex. The assay measures the rate of reduction of cytochrome c, which is dependent on the activity of the bc1 complex.

Principle: The cytochrome bc1 complex catalyzes the transfer of electrons from a ubiquinol (B23937) analogue (e.g., decylubiquinol) to cytochrome c. The reduction of cytochrome c can be monitored spectrophotometrically by measuring the increase in absorbance at 550 nm. Inhibitors of the bc1 complex will decrease the rate of this reaction.

Protocol:

• Preparation of Reagents:

  • Assay Buffer: 50 mM potassium phosphate (B84403) buffer, pH 7.5, containing 1 mM EDTA.

  • Substrate Solution: 10 mM decylubiquinol in ethanol.

  • Cytochrome c Solution: 1 mM horse heart cytochrome c in assay buffer.

  • Enzyme Preparation: Isolated mitochondria or purified cytochrome bc1 complex diluted in assay buffer.

  • Inhibitor Stock Solutions: UK-2A and other inhibitors dissolved in a suitable solvent (e.g., DMSO) to create a concentration series.

• Assay Procedure:

  • In a cuvette, combine the assay buffer, cytochrome c solution, and the enzyme preparation.

  • Add the desired concentration of the inhibitor (or solvent control) and incubate for a specified period (e.g., 5 minutes) at room temperature to allow for binding.

  • Initiate the reaction by adding the substrate solution (decylubiquinol).

  • Immediately begin monitoring the increase in absorbance at 550 nm for a set period (e.g., 3-5 minutes) using a spectrophotometer.

• Data Analysis:

  • Calculate the initial rate of cytochrome c reduction from the linear portion of the absorbance curve.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a suitable dose-response curve.

Mitochondrial Membrane Potential Assay

This cell-based or isolated mitochondria assay assesses the functional consequence of bc1 complex inhibition. A loss of mitochondrial membrane potential (ΔΨm) is an early indicator of apoptosis and cellular dysfunction resulting from disrupted respiration.

Principle: Cationic fluorescent dyes, such as Rhodamine 123 or JC-1, accumulate in the mitochondrial matrix in a membrane potential-dependent manner. When the mitochondrial membrane potential is high, these dyes aggregate and emit a specific fluorescence signal. Upon disruption of the membrane potential by inhibitors like UK-2A, the dyes disperse into the cytoplasm, leading to a change in their fluorescence properties.

Protocol (using Rhodamine 123 with isolated mitochondria):

• Preparation of Reagents:

  • Mitochondria Isolation Buffer: e.g., 250 mM sucrose, 10 mM HEPES, 1 mM EGTA, pH 7.4.

  • Rhodamine 123 Stock Solution: 1 mM in DMSO.

  • Working Solution: Dilute the Rhodamine 123 stock solution in the isolation buffer to a final concentration of 1-10 µM.

  • Isolated Mitochondria Suspension.

  • Inhibitor Stock Solutions.

• Assay Procedure:

  • Incubate the isolated mitochondria with different concentrations of UK-2A or other inhibitors for a defined period.

  • Add the Rhodamine 123 working solution to the mitochondria suspension and incubate for 15-30 minutes at 37°C in the dark.

  • Measure the fluorescence intensity using a fluorometer or fluorescence microscope with appropriate excitation and emission wavelengths (e.g., Ex/Em ~488/525 nm for Rhodamine 123).

• Data Analysis:

  • A decrease in fluorescence intensity compared to the untreated control indicates a loss of mitochondrial membrane potential.

  • Quantify the change in fluorescence to determine the dose-dependent effect of the inhibitor.

Visualizing the Molecular Interactions and Experimental Processes

To better illustrate the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Workflow for a cytochrome c reductase inhibition assay.

Caption: Inhibition of the Q-cycle by UK-2A and other inhibitors.

Conclusion

The biochemical assays described provide a robust framework for confirming and characterizing the binding of UK-2A to the Qi site of the cytochrome bc1 complex. Enzymatic assays offer a direct measure of inhibitory potency, allowing for quantitative comparisons with other known inhibitors like antimycin A. Complementary assays, such as those measuring mitochondrial membrane potential, provide crucial insights into the downstream cellular consequences of this inhibition. Together, these methods are indispensable tools for the continued investigation of UK-2A and the development of new Qi site-targeted compounds.

References

• 1. UK-2A,B,C and D, novel antifungal antibiotics from Streptomyces sp.517.02. V. Inhibition mechanism of bovine heart mitochondrial cytochrome bc1 by the novel antibiotic UK-2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparative kinetics of Qi site inhibitors of cytochrome bc1 complex: picomolar antimycin and micromolar cyazofamid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Interaction Mechanism of Picolinamide Fungicide Targeting on the Cytochrome bc1 Complex and Its Structural Modification - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of UK-2A's Antifungal Efficacy: In Vitro and In Planta Performance

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro and in planta efficacy of UK-2A, a potent antifungal antibiotic. UK-2A, a natural product isolated from Streptomyces sp. 517-02, has garnered significant interest for its unique mode of action and potential as a lead compound for novel fungicides. This document summarizes key performance data, details experimental methodologies, and visualizes relevant biological pathways and workflows to offer an objective assessment of UK-2A's capabilities against various phytopathogens.

Executive Summary

UK-2A demonstrates strong intrinsic antifungal activity in laboratory settings (in vitro). However, its performance in whole-plant systems (in planta) can be influenced by its physicochemical properties. This guide delves into the available data, comparing UK-2A with its derivatives and other antifungal agents, to provide a clear picture of its strengths and limitations. The primary mode of action for UK-2A is the inhibition of the cytochrome bc1 complex in the mitochondrial electron transport chain, a critical pathway for fungal respiration.

In Vitro Efficacy of UK-2A and its Analogs

In vitro studies are crucial for determining the direct inhibitory effect of a compound on fungal growth. The following tables summarize the half-maximal effective concentration (EC50) and half-maximal inhibitory concentration (IC50) values for UK-2A and its analogs against several key plant pathogens. Lower values indicate higher antifungal activity.

Table 1: In Vitro Growth Inhibition of Plant Pathogens by UK-2A and its Analogs

Compound	Zymoseptoria tritici (EC50, ppb)	Leptosphaeria nodorum (EC50, ppb)
UK-2A	5.3	11.3
Cyclohexyl analog (38)	2.8	6.2

Data sourced from studies on semi-synthetic modifications of the UK-2A macrocycle.[1]

Table 2: In Vitro Inhibition of Mitochondrial Electron Transport (Cytochrome c Reductase) by UK-2A and its Analogs

Compound	IC50 (nM)
UK-2A	0.86
Cyclohexyl analog (38)	1.23

These values represent the concentration required to inhibit 50% of the target enzyme's activity.[1]

In Planta Efficacy: A Comparative Look

In planta assays provide a more realistic evaluation of a fungicide's performance, taking into account factors such as plant uptake, translocation, and metabolism. The data below compares the efficacy of UK-2A with its semi-synthetic derivative, fenpicoxamid (B607437).

Table 3: Comparative In Planta Efficacy of UK-2A and Fenpicoxamid against Wheat Pathogens

Pathogen	Compound	Application Timing	EC50 (g ai/ha)
Zymoseptoria tritici	UK-2A	1-day curative	12
Fenpicoxamid	1-day curative	<0.2
UK-2A	3-day curative	37
Fenpicoxamid	3-day curative	0.6
Puccinia triticina	UK-2A	1-day curative	24
Fenpicoxamid	1-day curative	1.9

EC50 values represent the effective concentration required to achieve 50% disease control. Lower values indicate higher efficacy.

It is important to note that while UK-2A shows strong in vitro activity, its in planta efficacy can be weaker than expected. This is thought to be due to its physicochemical properties, which may limit its uptake and translocation within the plant. The derivatization of UK-2A to produce compounds like fenpicoxamid has been shown to significantly enhance in planta disease control.

Mechanism of Action: Inhibition of Mitochondrial Respiration

UK-2A exerts its antifungal effect by targeting the cytochrome bc1 complex (Complex III) of the mitochondrial electron transport chain. Specifically, it is a Qi inhibitor, binding to the quinone-inside binding site. This disrupts the electron flow, leading to a collapse of the mitochondrial membrane potential and a subsequent depletion of cellular ATP, ultimately causing fungal cell death.[2][3]

Caption: Mechanism of action of UK-2A on the mitochondrial electron transport chain.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. Below are outlines of the key experimental protocols used to assess the efficacy of UK-2A.

In Vitro Antifungal Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the minimum inhibitory concentration (MIC) of an antifungal agent against a specific fungus.

Caption: Workflow for in vitro antifungal susceptibility testing.

Detailed Steps:

• Fungal Inoculum Preparation: Fungal isolates are cultured on an appropriate agar (B569324) medium. Spores or conidia are harvested and suspended in a sterile solution, and the concentration is adjusted to a standard density.

• Microtiter Plate Preparation: A 96-well microtiter plate is prepared with a growth medium suitable for the test fungus.

• Serial Dilution: The test compound (UK-2A) is serially diluted across the wells of the microtiter plate to create a range of concentrations.

• Inoculation: Each well is inoculated with a standardized volume of the fungal inoculum.

• Incubation: The plates are incubated under optimal conditions for fungal growth (e.g., specific temperature, humidity, and light).

• Results Assessment: After a defined incubation period, the plates are examined for fungal growth. This can be done visually or by measuring the optical density using a microplate reader.

• MIC Determination: The MIC is identified as the lowest concentration of the antifungal agent that completely inhibits visible growth of the fungus.

In Planta Fungicide Efficacy Trial (Greenhouse Assay)

This assay evaluates the effectiveness of a fungicide in preventing or controlling disease on whole plants.

Caption: Workflow for an in planta fungicide efficacy trial.

Detailed Steps:

• Plant Propagation: Healthy, susceptible host plants are grown to a uniform and appropriate growth stage in a greenhouse.

• Fungicide Application: The test fungicide (UK-2A) is formulated and applied to the plants at various concentrations. Application methods can be curative (after pathogen inoculation) or preventative (before inoculation).

• Pathogen Inoculation: Plants are inoculated with a known concentration of the target pathogen's spores or mycelial fragments.

• Incubation: The inoculated plants are maintained in a controlled environment with optimal conditions (temperature, humidity, light) for disease development.

• Disease Assessment: After a specific incubation period, the severity of the disease on each plant is assessed. This is often done by visually estimating the percentage of plant tissue showing disease symptoms.

• Efficacy Calculation: The efficacy of the fungicide is calculated by comparing the disease severity on treated plants to that on untreated control plants.

Conclusion

UK-2A is a promising antifungal agent with a well-defined mode of action and potent in vitro activity against a range of plant pathogens. While its direct application in planta may be limited by its physicochemical properties, it serves as an excellent scaffold for the development of more effective, systemic fungicides, as demonstrated by the success of its derivative, fenpicoxamid. For researchers and drug development professionals, UK-2A represents a valuable tool for studying fungal respiration and a compelling starting point for the design of novel antifungal chemistries. Further research focusing on formulation improvements or structural modifications to enhance its systemic properties could unlock the full potential of this natural product in agricultural applications.

References

• 1. Synthesis and biological activity of analogs of the antifungal antibiotic UK-2A. II. Impact of modifications to the macrocycle benzyl position - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Safety and Operational Guidance for Handling UK-2A

For researchers, scientists, and drug development professionals, ensuring personal safety and maintaining a sterile environment are paramount when handling potent compounds like the antifungal antibiotic UK-2A. This document provides crucial, immediate safety protocols and logistical information, including detailed personal protective equipment (PPE) requirements, step-by-step operational procedures, and disposal plans to facilitate the safe and effective use of UK-2A in a laboratory setting.

Personal Protective Equipment (PPE) for UK-2A

While a specific occupational exposure limit (OEL) for UK-2A has not been established, its nature as a potent antibiotic necessitates stringent handling precautions to prevent inhalation, skin contact, and ingestion. The following table summarizes the recommended PPE for various laboratory tasks involving UK-2A. It is imperative to always consult the manufacturer-specific Safety Data Sheet (SDS) for the most detailed and up-to-date recommendations.

Task	Required Personal Protective Equipment (PPE)
Receiving and Unpacking	- Nitrile gloves- Lab coat- Safety glasses with side shields
Weighing and Aliquoting (Solid/Powder Form)	- Double nitrile gloves- Disposable lab coat or gown- Chemical splash goggles- N95 or higher-rated respirator (if not handled in a chemical fume hood)
Preparing Stock Solutions	- Double nitrile gloves- Chemical-resistant lab coat or apron- Chemical splash goggles and face shield- Work within a certified chemical fume hood
Handling Solutions and In-Vitro/In-Vivo Work	- Nitrile gloves- Lab coat- Safety glasses with side shields
Spill Cleanup	- Double nitrile gloves- Chemical-resistant disposable gown- Chemical splash goggles and face shield- N95 or higher-rated respirator
Waste Disposal	- Heavy-duty nitrile or butyl rubber gloves- Chemical-resistant lab coat or apron- Safety glasses with side shields

Note: Always inspect gloves for tears or punctures before use.

Experimental Protocols: Donning and Doffing of PPE

Properly putting on (donning) and taking off (doffing) PPE is critical to prevent contamination of yourself and your workspace.

Donning Procedure

• Hand Hygiene: Start with clean hands. Wash your hands thoroughly with soap and water for at least 20 seconds.

• Gown/Lab Coat: Put on a disposable gown or a clean lab coat, ensuring it is fully buttoned or tied.

• Mask/Respirator: If required, don a face mask or an N95 respirator. Ensure the mask fits snugly over your nose and mouth. For respirators, perform a user seal check.

• Eye/Face Protection: Put on safety glasses, goggles, or a face shield. Adjust for a secure fit.

• Gloves: Put on the first pair of nitrile gloves. If wearing a gown, the glove cuffs should go over the cuffs of the gown. If double-gloving, put on the second pair of gloves, extending the cuffs over the first pair.

Doffing Procedure

The principle of doffing is to remove the most contaminated items first.

• Gloves: Remove the outer pair of gloves (if double-gloving) by grasping the outside of one glove at the wrist with the other gloved hand and peeling it off. Hold the removed glove in the gloved hand. Slide the fingers of the ungloved hand under the remaining glove at the wrist and peel it off over the first glove. Dispose of the gloves in the appropriate waste container.

• Gown/Lab Coat: Untie or unbutton the gown/lab coat. Peel it away from your body, turning it inside out as you remove it. Avoid touching the outside of the gown. Fold or roll it into a bundle and dispose of it.

• Hand Hygiene: Wash your hands thoroughly with soap and water.

• Eye/Face Protection: Remove eye and face protection from the back by lifting the headband or earpieces.

• Mask/Respirator: Remove the mask or respirator from the back without touching the front.

• Final Hand Hygiene: Wash your hands again thoroughly with soap and water.

Risk Assessment and PPE Selection Workflow

The selection of appropriate PPE is a result of a thorough risk assessment of the procedures to be performed. The following diagram illustrates the logical workflow for this process.

Caption: Workflow for risk assessment and PPE selection for handling UK-2A.

Disposal Plan

All materials contaminated with UK-2A must be treated as hazardous waste and disposed of according to institutional and local regulations.

• Solid Waste: This includes contaminated gloves, disposable lab coats, weigh boats, and paper towels. These items should be collected in a designated, labeled hazardous waste container.

• Liquid Waste: Unused stock solutions and media containing UK-2A should be collected in a clearly labeled, sealed hazardous waste container. Do not pour UK-2A solutions down the drain.

• Sharps: Any contaminated sharps, such as pipette tips and needles, must be disposed of in a designated sharps container.

Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance on hazardous waste disposal procedures. By adhering to these safety and logistical guidelines, you can minimize your risk of exposure and ensure the integrity of your research when working with UK-2A.